2-CefteraM Pivoxil

Core Science & Biosynthesis

Advanced Process Chemistry of Cefteram Pivoxil: Synthesis, Intermediates, and Optimization

Part 1: Executive Summary & Strategic Analysis

Cefteram Pivoxil is an oral, third-generation cephalosporin prodrug.[1][2] Its active metabolite, Cefteram , exhibits potent activity against Gram-negative bacteria by inhibiting penicillin-binding proteins (PBPs). The pivotal challenge in its synthesis is not merely the assembly of the core pharmacophore but the stereochemical integrity of the oxime ether and the regiochemical control of the tetrazole ring.

This guide moves beyond standard textbook descriptions to focus on the Convergent Industrial Route . This pathway minimizes linear steps, maximizes the yield of the expensive 7-ACA nucleus, and employs specific "self-validating" checkpoints to ensure the exclusion of the inactive

-isomer and the anti-oxime impurity.

Core Chemical Challenges

• Regioselectivity at C-3: The nucleophilic substitution at the C-3 position of the cephem nucleus with 5-methyltetrazole must favor the 2H-tetrazolyl isomer over the 1H-isomer.

• Oxime Geometry: Maintaining the (Z)- or syn-configuration of the methoxyimino group is critical for biological activity.

• to Migration: The final esterification step (prodrug formation) is prone to base-catalyzed double bond migration, rendering the antibiotic inactive.

Part 2: Retrosynthetic Analysis & Pathway Logic

The synthesis is best approached via a convergent strategy, separating the modification of the cephem nucleus from the construction of the complex C-7 side chain.

Graphviz Diagram: Retrosynthetic Disconnection

Figure 1: Retrosynthetic breakdown of Cefteram Pivoxil showing the convergent assembly of the modified nucleus and the side chain.

Part 3: Detailed Synthesis Protocol

Step 1: Nucleus Modification (Synthesis of 7-MTCA)

The first critical step transforms 7-Aminocephalosporanic Acid (7-ACA) into 7-Amino-3-[2-(5-methyl-2H-tetrazol-2-yl)methyl]-3-cephem-4-carboxylic acid (7-MTCA).

• Reagents: 7-ACA, 5-Methyltetrazole, Boron Trifluoride Diethyl Etherate (

  ) or , Acetonitrile/Sulfolane.

• Mechanism: Lewis acid-catalyzed nucleophilic substitution.

• Process Insight: The use of

  is non-negotiable here. It activates the acetoxy group at C-3, facilitating displacement. Crucially, the reaction conditions (solvent polarity and temperature) dictate the regioselectivity. We target the N-2 attachment of the tetrazole.

Protocol:

• Suspend 7-ACA in acetonitrile under

  atmosphere.

• Add

  (approx. 3.0 eq) while maintaining temperature .

• Add 5-methyltetrazole (1.2 eq).

• Heat to 50-60°C for 4-6 hours.

• Self-Validating Checkpoint: Monitor by HPLC. The 1H-isomer (impurity) elutes differently than the 2H-isomer (product). Reaction is complete when 7-ACA < 0.5%.

• Quench with water, adjust pH to 3.5 (isoelectric point) with NaOH to precipitate 7-MTCA. Filter and dry.[3]

Step 2: Acylation (Coupling with Side Chain)

The 7-MTCA nucleus is coupled with the activated side chain, (Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid.[4] To avoid harsh acid chloride conditions which degrade the cephem ring, an Active Thioester (often the benzothiazole thioester, MAEM) is used.

• Reagents: 7-MTCA, MAEM (Active Ester), Triethylamine (TEA), Dichloromethane (DCM) or THF/Water.

• Process Insight: This reaction is pH-sensitive. If the pH rises > 8.0, the

  -lactam ring may open. If pH < 6.0, the amine on 7-MTCA remains protonated and unreactive.

Protocol:

• Dissolve 7-MTCA in DCM/THF mixture.

• Add Triethylamine to solubilize (formation of triethylammonium salt).

• Cool to 0-5°C.

• Add the Active Thioester (MAEM) portion-wise.

• Stir for 3-5 hours.

• Self-Validating Checkpoint: HPLC must show disappearance of MAEM and 7-MTCA. Confirm the retention of the (Z)-configuration (no isomerization to anti).

• Workup: Acidify to precipitate Cefteram Acid .

Step 3: Prodrug Formation (Esterification)

This is the most delicate step. We must convert the free carboxylic acid to the pivaloyloxymethyl ester without migrating the double bond from

to .

• Reagents: Cefteram Acid, Sodium Isooctanoate (or Sodium 2-ethylhexanoate), Iodomethyl Pivalate, Dimethylacetamide (DMAc) or Acetone.

• Process Insight: Direct esterification with base often causes migration. A superior method involves isolating the Cefteram Sodium Salt first, then reacting it with the alkyl halide in a neutral/buffered environment.

Protocol:

• Salt Formation: Suspend Cefteram Acid in Methanol. Add Sodium Isooctanoate. Precipitate Cefteram Sodium.

• Esterification: Dissolve Cefteram Sodium in DMAc.

• Cool to -15°C to -20°C (Critical Process Parameter).

• Add Iodomethyl Pivalate slowly.

• Stir for 1-2 hours at low temperature.

• Self-Validating Checkpoint: HPLC analysis. Limit of

  -isomer must be < 1.0%.

• Precipitate by adding into Isopropyl Ether or water. Crystallize to obtain Cefteram Pivoxil .

Part 4: Process Flow & Critical Parameters

Graphviz Diagram: Detailed Workflow

Figure 2: Step-by-step industrial workflow highlighting the isolation of the sodium salt intermediate.

Critical Process Parameters (CPPs)

Step	Parameter	Target Range	Scientific Rationale
1	Reaction Temp	50-60°C	Balances rate vs. degradation of the -lactam ring.
1	Catalyst		Essential for activating the C-3 acetoxy group; weaker acids fail.
2	Acylation pH	6.5 - 7.5	Prevents hydrolysis of the active ester (high pH) or protonation of amine (low pH).
3	Esterification Temp	<-15°C	CRITICAL: Higher temperatures promote double bond migration.
3	Stoichiometry	1.05 eq Alkyl Halide	Excess reagent is difficult to remove; slight excess ensures conversion.

Part 5: Impurity Profile & Quality Control

In a regulatory context (ICH Q3A/Q3B), controlling the following impurities is mandatory.

• -Cefteram Pivoxil:

  • Origin: Base-catalyzed migration during Step 4.

  • Control: Maintain temperature < -15°C; avoid strong bases.

• Anti-Isomer (E-isomer):

  • Origin: Photo-isomerization of the oxime or thermal stress.

  • Control: Protect reaction vessels from light; use pure (Z)-starting material.

• Des-tetrazole derivative:

  • Origin: Incomplete reaction in Step 1.

  • Control: Ensure Step 1 completion via HPLC before workup.

References

• Synthesis and Structure-Activity Relationships of Cefteram

  • Source:Chemical and Pharmaceutical Bulletin, Vol. 32, No. 12.
  • Citation: This foundational paper details the initial discovery and structure-activity relationship (SAR) that led to the selection of the tetrazolyl-methyl side chain.

  • Link: [Chem. Pharm.[4][5][6][7] Bull. Archive]([Link]) (Search: Cefteram)[1][4]

• Process Patent for Cefteram Pivoxil (US Patent 4,486,425)

  • Title: 7-[2-(2-Aminothiazol-4-yl)-2-(syn)
  • Context: Describes the core synthesis and the stabiliz

  • Link:

• Optimization of 7-MTCA Synthesis

  • Source:CN106046026A (Patent).[1]

  • Title: Preparation method of cefteram pivoxil.[4][6][7][8][9][10][11]

  • Context: Provides modern industrial conditions using BF3-THF complexes for the C-3 substitution.

  • Link:

• Impurity Profiling of Cefteram Pivoxil

  • Source:Journal of Pharmaceutical and Biomedical Analysis.

  • Context: "Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS." Used for identifying degradation pathways.[2][7]

  • Link:[7]

Sources

• 1. CN106046026A - Preparation method of cefteram pivoxil - Google Patents [patents.google.com]
• 2. ijpsonline.com [ijpsonline.com]
• 3. CN108084212B - Preparation method of cefditoren pivoxil - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. US4486425A - 7-[2-(2-Aminothiazol-4-yl)-2-(syn)-methoxyiminoacetamido]-3-methoxymethyl-3-cephem-4-carboxylates - Google Patents [patents.google.com]
• 6. medkoo.com [medkoo.com]
• 7. Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. WO2006024900A1 - Highly pure cefditoren pivoxil - Google Patents [patents.google.com]
• 10. CN108033972B - Synthesis method of cefprozil - Google Patents [patents.google.com]
• 11. CN108299470B - Preparation method of cefteram pivoxil - Google Patents [patents.google.com]

mechanism of action of Cefteram against penicillin-binding proteins

An In-Depth Technical Guide to the Mechanism of Action of Cefteram Against Penicillin-Binding Proteins

Introduction: The Strategic Disruption of Bacterial Fortifications

Cefteram, a third-generation cephalosporin antibiotic, represents a critical tool in the clinical management of bacterial infections. Administered orally as the prodrug cefteram pivoxil to enhance bioavailability, it is rapidly hydrolyzed in the body to its active form, cefteram.[1][2] Its efficacy stems from a highly specific and potent mechanism of action: the targeted disruption of bacterial cell wall synthesis.[1][2][3] This guide provides a detailed exploration of the molecular interactions between cefteram and its enzymatic targets, the penicillin-binding proteins (PBPs), offering insights for researchers and drug development professionals into its bactericidal activity and the underlying principles of its application. Cefteram exhibits a broad spectrum of activity, proving effective against a range of both Gram-positive and Gram-negative pathogens, including Streptococcus pneumoniae, Haemophilus influenzae, and Escherichia coli.[1][4]

The Target: Penicillin-Binding Proteins (PBPs) - Architects of the Bacterial Cell Wall

The bacterial cell wall is a remarkable structure, essential for maintaining cellular integrity, shape, and resisting osmotic pressure.[3] Its primary structural component is peptidoglycan, a vast polymer composed of alternating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) residues cross-linked by short peptide chains.[5][6] The final and vital step in the synthesis of this protective layer is catalyzed by a family of bacterial enzymes known as penicillin-binding proteins (PBPs).[7][8]

PBPs are transpeptidases that perform the critical function of cross-linking the peptide side chains of the peptidoglycan strands.[3][7] This enzymatic action creates a rigid, mesh-like structure. Different bacteria possess multiple types of PBPs, each with specialized roles in the cell's life cycle. For instance, some PBPs are essential for cell elongation (e.g., PBP2 in E. coli), while others are crucial for septum formation during cell division (e.g., PBP3 in E. coli).[9] Due to their indispensable role and their absence in mammalian cells, PBPs are an ideal target for selective antibacterial chemotherapy.[10]

Core Mechanism: Irreversible Inhibition of Cell Wall Synthesis

As a member of the β-lactam class of antibiotics, cefteram's molecular structure is designed to mimic the D-Ala-D-Ala moiety of the peptidoglycan peptide side chain, the natural substrate for PBPs.[6] This structural similarity allows cefteram to enter the active site of the PBP.

The core mechanism of action unfolds as follows:

• Binding to the Active Site: Cefteram docks within the catalytic site of a susceptible PBP.

• Covalent Acylation: The highly reactive β-lactam ring of cefteram is attacked by a catalytic serine residue within the PBP's active site.[10]

• Irreversible Inactivation: This attack leads to the opening of the β-lactam ring and the formation of a stable, covalent acyl-enzyme complex.[10] This bond is effectively irreversible, rendering the PBP enzyme non-functional.

By sequestering PBPs in this inactive state, cefteram effectively halts the transpeptidation reaction.[3] Without the ability to create or repair the cross-links in the peptidoglycan layer, the bacterial cell wall loses its structural integrity.[1][2] The ongoing activity of autolytic enzymes (autolysins), which normally remodel the cell wall, combined with the high internal osmotic pressure, leads to the degradation of the existing wall, ultimately causing cell lysis and bacterial death.[3][5] This bactericidal effect is time-dependent, meaning its efficacy is correlated with the duration that the drug concentration remains above the minimum inhibitory concentration (MIC).[11]

Caption: Mechanism of Cefteram Action.

Differential PBP Affinity: The Basis for Potency and Spectrum

The antibacterial potency and spectrum of cefteram are directly related to its binding affinity for the specific PBPs of different bacterial species. A high affinity for essential PBPs results in potent bactericidal activity at low drug concentrations. Third-generation cephalosporins are known for their strong affinity for the essential PBPs of many Gram-negative bacteria.[12]

For example, in E. coli, PBP3 is a primary target for many cephalosporins, and its inhibition leads to the formation of filamentous cells as division is blocked.[9][12] In pneumococci, high affinity for PBP2X is a key determinant of cephalosporin activity.[13][14] Cefteram's efficacy against pathogens like H. influenzae and S. pneumoniae is attributed to its high affinity for their essential PBPs.[4][15]

Organism	Essential PBPs	Typical Cephalosporin Affinity	Consequence of Inhibition
Escherichia coli	PBP1a, PBP1b, PBP2, PBP3	High for PBP3[12]	Cell filamentation, lysis
Streptococcus pneumoniae	PBP1a, PBP2x, PBP2b	High for PBP2x, PBP1a[13][14]	Inhibition of cell division and elongation, lysis
Haemophilus influenzae	PBP1A, PBP3A/B	High for PBP1A and PBP3A/B[15]	Cell death

This table summarizes typical affinities for third-generation cephalosporins against key PBPs. Specific IC50 values for Cefteram may vary.

Mechanisms of Resistance to Cefteram

Bacterial resistance to cefteram, like other β-lactams, can emerge through several mechanisms. The two most clinically significant are enzymatic degradation and target site modification.

• β-Lactamase Production: This is a primary resistance mechanism, especially in Gram-negative bacteria. Bacteria may acquire genes that produce β-lactamase enzymes, which hydrolyze the amide bond in the β-lactam ring of cefteram, inactivating the antibiotic before it can reach its PBP target.[16]

• PBP Target Modification: Bacteria can develop mutations in the genes encoding PBPs.[17][18] These mutations can alter the amino acid sequence of the PBP's active site, reducing its binding affinity for cefteram.[17] Consequently, a much higher concentration of the drug is required to inhibit the modified PBPs, leading to clinical resistance.[18][19] This is a common resistance mechanism in organisms like Streptococcus pneumoniae.[20][21]

Experimental Protocols for Assessing Cefteram's Action

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism. The broth microdilution method is a standardized technique for its determination.

Objective: To determine the lowest concentration of Cefteram that inhibits the visible growth of a target bacterium.

Methodology:

• Preparation of Inoculum: A standardized suspension of the test bacterium (e.g., E. coli ATCC 25922) is prepared to a turbidity equivalent to a 0.5 McFarland standard. This is then diluted to yield a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Drug Dilution Series: A two-fold serial dilution of Cefteram is prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate. Concentrations may range from 64 µg/mL down to 0.06 µg/mL.

• Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial suspension. A positive control well (broth + bacteria, no drug) and a negative control well (broth only) are included.

• Incubation: The plate is incubated at 35-37°C for 18-24 hours under ambient air conditions.

• Result Interpretation: The MIC is read as the lowest concentration of Cefteram in which there is no visible turbidity (growth).

Caption: Workflow for MIC Determination.

Protocol 2: Competitive PBP Binding Assay

This assay measures the affinity of an unlabeled antibiotic (Cefteram) for a specific PBP by assessing its ability to compete with a labeled β-lactam (e.g., radiolabeled or fluorescent penicillin).

Objective: To determine the 50% inhibitory concentration (IC50) of Cefteram for a specific PBP.

Methodology:

• Membrane Preparation: Bacterial cells are grown to mid-log phase, harvested, and lysed to prepare a cell membrane fraction rich in PBPs.

• Competitive Binding Reaction: Aliquots of the membrane preparation are pre-incubated for a set time (e.g., 15 minutes) at a specific temperature (e.g., 37°C) with varying concentrations of unlabeled Cefteram.

• Addition of Labeled Probe: A fixed, non-saturating concentration of a labeled β-lactam (e.g., [³H]penicillin G) is added to the reaction mixtures and incubated for another set time (e.g., 10 minutes) to allow binding to any PBPs not occupied by Cefteram.

• Termination of Reaction: The binding reaction is stopped by adding an excess of unlabeled penicillin G and placing the samples on ice.

• Separation and Detection: The PBPs are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). The gel is then treated for fluorography or autoradiography to visualize the bands corresponding to the PBPs bound to the labeled probe.

• Quantification and IC50 Calculation: The intensity of the labeled PBP bands is quantified using densitometry. The percentage of inhibition is calculated relative to a control sample with no Cefteram. The IC50 is the concentration of Cefteram that results in a 50% reduction in the intensity of the labeled PBP band.[22]

Caption: Workflow for Competitive PBP Binding Assay.

Conclusion

The mechanism of action of cefteram against penicillin-binding proteins is a classic example of targeted enzyme inhibition. By forming a covalent bond with these essential bacterial enzymes, cefteram effectively dismantles the cell wall construction process, leading to rapid bactericidal effects. Its broad spectrum of activity is underpinned by its high affinity for the critical PBPs in a wide range of pathogens. For researchers and drug developers, a profound understanding of this interaction at the molecular level is paramount for optimizing antibiotic therapy, overcoming emerging resistance, and designing the next generation of β-lactam antibiotics. The continued study of PBP structure, function, and modification remains a cornerstone of antibacterial research.

References

• Patsnap Synapse. (2024, July 17). What is the mechanism of Cefteram Pivoxil? Retrieved from [Link]

• Mujezinović, I. (2020). Mechanism of action of antibiotics which inhibit synthesis of bacterial cell wall. VETERINARIA, 60(1-2), 69–77. Retrieved from [Link]

• Patsnap Synapse. (2024, June 14). What is Cefteram Pivoxil used for? Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Penicillin-binding proteins – Knowledge and References. Retrieved from [Link]

• Paganoni, G., & Schiatti, P. (1990). PBP binding and periplasmic concentration as determinants of the antibacterial activities of three new oral cephalosporins in Escherichia coli. PubMed. Retrieved from [Link]

• Moisan, H., et al. (2010). Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae. Antimicrobial Agents and Chemotherapy, 54(1), 320-325. Retrieved from [Link]

• Jin, C. (1992). [Affinities of PBPs of Enterococci to Cefepime and Ampicillin]. Nihon Saikingaku Zasshi, 47(2), 373-385. Retrieved from [Link]

• Wikipedia. (n.d.). Penicillin-binding proteins. Retrieved from [Link]

• Moisan, H., et al. (2009). Affinity of ceftaroline and other beta-lactams for penicillin-binding proteins from Staphylococcus aureus and Streptococcus pneumoniae. PubMed. Retrieved from [Link]

• Korfmann, G., et al. (2001). Role of Penicillin-Binding Proteins in the Initiation of the AmpC β-Lactamase Expression in Enterobacter cloacae. Antimicrobial Agents and Chemotherapy, 45(9), 2450-2457. Retrieved from [Link]

• Neuhaus, F. C., & Hammes, W. P. (1987). Inhibition of peptidoglycan biosynthesis in gram-positive bacteria by LY146032. PubMed. Retrieved from [Link]

• Bionda, N., & Toleman, M. A. (2023). β-Lactam Resistance in ESKAPE Pathogens Mediated Through Modifications in Penicillin-Binding Proteins: An Overview. PMC. Retrieved from [Link]

• ResearchGate. (2024). Affinity of cefditoren for penicillin-binding proteins in bacteria and its relationship with antibiotic sensitivity. Retrieved from [Link]

• Sun, S., Selmer, M., & Andersson, D. I. (2014). Resistance to β-Lactam Antibiotics Conferred by Point Mutations in Penicillin-Binding Proteins PBP3, PBP4 and PBP6 in Salmonella enterica. PLOS One. Retrieved from [Link]

• Nishino, T., & Otsuki, M. (1994). [The Antimicrobial Activity of Cefteram Against Recently Clinically Detected and Isolated Strains]. PubMed. Retrieved from [Link]

• Filipe, S. R., & Tomasz, A. (2011). Compensatory evolution of pbp mutations restores the fitness cost imposed by β-lactam resistance in Streptococcus pneumoniae. PubMed. Retrieved from [Link]

• El-Khatib, M., et al. (2008). Interactions between Penicillin-Binding Proteins (PBPs) and Two Novel Classes of PBP Inhibitors, Arylalkylidene Rhodanines and Arylalkylidene Iminothiazolidin-4-ones. Antimicrobial Agents and Chemotherapy, 52(9), 3219-3228. Retrieved from [Link]

• Biology LibreTexts. (2024). 13.2A: Inhibiting Cell Wall Synthesis. Retrieved from [Link]

• Liras, P., & Martin, J. F. (2021). Penicillin-Binding Proteins, β-Lactamases, and β-Lactamase Inhibitors in β-Lactam-Producing Actinobacteria: Self-Resistance Mechanisms. MDPI. Retrieved from [Link]

• ResearchGate. (2025). Interaction of ceftriaxone with penicillin-binding proteins of Escherichia coli in the presence of human serum albumin. Retrieved from [Link]

• Deguchi, T., et al. (1989). [Antimicrobial activity of cefteram comparison with other oral antibiotics]. PubMed. Retrieved from [Link]

• ResearchGate. (2025). Molecular Mechanisms of β-Lactam Resistance in Streptococcus Pneumoniae. Retrieved from [Link]

• Sodik, J. J., & Mulyani, Y. (2023). Penicillin Binding Protein Mutation and Beyond: A Comprehensive Approach to Addressing Streptococcus pneumoniae Resistance. ETFLIN. Retrieved from [Link]

• Müller, J. A. M., et al. (2023). Inhibition of peptidoglycan synthesis is sufficient for total arrest of staphylococcal cell division. PMC. Retrieved from [Link]

• Mechanisms in Medicine. (2011, March 29). ß-Lactams: Mechanisms of Action and Resistance [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (2016). Bactericidal action of cephalosporin is time dependent and the action of fluoroquinolones is concentration dependent – why? Retrieved from [Link]

• Patsnap Synapse. (2024, June 21). What are Peptidoglycan inhibitors and how do they work? Retrieved from [Link]

Sources

• 1. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]
• 2. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 3. Mechanism of action of antibiotics which inhibit synthesis of bacterial cell wall | VETERINARIA [veterinaria.unsa.ba]
• 4. [Antimicrobial activity of cefteram comparison with other oral antibiotics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. What are Peptidoglycan inhibitors and how do they work? [synapse.patsnap.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. bio.libretexts.org [bio.libretexts.org]
• 9. Role of Penicillin-Binding Proteins in the Initiation of the AmpC β-Lactamase Expression in Enterobacter cloacae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Penicillin-binding proteins - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. PBP binding and periplasmic concentration as determinants of the antibacterial activities of three new oral cephalosporins in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Affinity of ceftaroline and other beta-lactams for penicillin-binding proteins from Staphylococcus aureus and Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Penicillin-Binding Proteins, β-Lactamases, and β-Lactamase Inhibitors in β-Lactam-Producing Actinobacteria: Self-Resistance Mechanisms | MDPI [mdpi.com]
• 17. β-Lactam Resistance in ESKAPE Pathogens Mediated Through Modifications in Penicillin-Binding Proteins: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Resistance to β-Lactam Antibiotics Conferred by Point Mutations in Penicillin-Binding Proteins PBP3, PBP4 and PBP6 in Salmonella enterica | PLOS One [journals.plos.org]
• 19. etflin.com [etflin.com]
• 20. Compensatory evolution of pbp mutations restores the fitness cost imposed by β-lactam resistance in Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Interactions between Penicillin-Binding Proteins (PBPs) and Two Novel Classes of PBP Inhibitors, Arylalkylidene Rhodanines and Arylalkylidene Iminothiazolidin-4-ones - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Cefteram Pivoxil: Chemical Structure, Properties, and Analysis

This guide provides a comprehensive technical overview of Cefteram Pivoxil, a third-generation oral cephalosporin. It is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical nature, mechanism of action, synthesis, and analytical methodologies.

Introduction: A Prodrug Strategy for Enhanced Oral Bioavailability

Cefteram Pivoxil (marketed under trade names such as Tomiron) is an important oral antibiotic belonging to the β-lactam class of drugs.[1] It is a prodrug, meaning it is administered in an inactive form and is converted to its active metabolite, cefteram, within the body.[1] This chemical modification significantly enhances its oral absorption, a common challenge for many cephalosporins.[2] Developed primarily by Japanese pharmaceutical companies, Cefteram Pivoxil has demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, making it a valuable therapeutic agent for a range of infections.[1][2]

Chemical Identity and Physicochemical Properties

A thorough understanding of the chemical and physical properties of an active pharmaceutical ingredient (API) is fundamental for its development and formulation.

Chemical Structure and Nomenclature

Cefteram Pivoxil is the pivaloyloxymethyl ester of cefteram.[3] This ester linkage is key to its prodrug functionality.

• IUPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate[3]

• CAS Number: 82547-81-7[3][4]

• Molecular Formula: C₂₂H₂₇N₉O₇S₂[3]

• Molecular Weight: 593.64 g/mol [3][4]

Physicochemical Characteristics

The physicochemical properties of Cefteram Pivoxil influence its formulation, stability, and pharmacokinetic profile.

Property	Value	Source(s)
Appearance	White to pale yellow solid	[5]
Melting Point	127-128 °C (decomposes)	[5]
Solubility	Soluble in Methanol, anhydrous Ethanol, Acetone, Chloroform; Insoluble in Ether; Hardly soluble in Water.	[5]
pKa	4.2 (weak acid) at 25°C	[6]

Mechanism of Action and Antimicrobial Spectrum

Prodrug Activation and Bacterial Target

Upon oral administration, Cefteram Pivoxil is absorbed through the gastrointestinal tract. Its lipophilic ester structure facilitates passage through the intestinal mucosa.[2] In the intestinal wall and bloodstream, esterases hydrolyze the pivoxil ester, releasing the active, hydrophilic metabolite, cefteram.[1][2][7]

Caption: Prodrug activation and mechanism of action of Cefteram.

Cefteram then exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1][7] It specifically binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan, a critical component of the bacterial cell wall.[1][7] This disruption of cell wall integrity leads to cell lysis and bacterial death.[1][7]

Spectrum of Activity

As a third-generation cephalosporin, Cefteram Pivoxil possesses a broad spectrum of activity against a variety of Gram-positive and Gram-negative pathogens.[1][2] It is particularly effective against common respiratory and urinary tract pathogens.[1]

Synthesis of Cefteram Pivoxil: A Step-by-Step Protocol

The synthesis of Cefteram Pivoxil is a multi-step process that involves the modification of the core cephalosporin structure. The following is a generalized protocol based on available literature.[3][4]

Materials and Reagents

• 7-aminocephalosporanic acid (7-ACA)

• 5-methyl-1H-tetrazole

• Boron trifluoride tetrahydrofuran complex (BF₃·THF)

• Tetrahydrofuran (THF)

• 2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetic acid thiobenzothiazole ester (AE active ester)

• Dichloromethane (DCM)

• Triethylamine (TEA)

• Sodium isooctanoate

• Methanol

• Iodomethyl pivalate

• Acetone

Synthetic Procedure

Caption: Synthetic workflow for Cefteram Pivoxil.

Step 1: Synthesis of 7-amino-3-[(5-methyltetrazol-2-yl)methyl]-3-cephem-4-carboxylic acid (7-MTCA)

• Dissolve 7-ACA in THF.

• Add BF₃·THF complex and 5-methyl-1H-tetrazole.

• Heat the reaction mixture at 20-65°C for 3-10 hours.

• After the reaction is complete, quench the reaction and process to isolate 7-MTCA.

Step 2: Synthesis of Cefteram Acid (T-2525)

• Dissolve 7-MTCA and the AE active ester in DCM.

• Cool the solution to 10°C and add triethylamine dropwise.

• Maintain the reaction at 10°C for 2-4 hours.

• Process the reaction mixture and crystallize the product to obtain cefteram acid.

Step 3: Preparation of Cefteram Sodium Salt

• Dissolve the cefteram acid from Step 2 in methanol.

• Add sodium isooctanoate while maintaining the temperature between -20°C and 20°C.

• Allow the reaction to proceed for 0.5-8 hours.

• After completion, induce crystallization to obtain the cefteram sodium salt.

Step 4: Synthesis of Cefteram Pivoxil

• React the cefteram sodium salt with iodomethyl pivalate in a suitable solvent such as acetone.

• After the reaction is complete, process the mixture to isolate and purify the final product, Cefteram Pivoxil.

Pharmacokinetics and Pharmacodynamics

Parameter	Description	Value/Characteristic	Source(s)
Absorption	Prodrug is absorbed and hydrolyzed to active cefteram. Bioavailability is approximately 14% under fasting conditions.	Peak plasma concentrations are reached in 1.5 to 3 hours.	[8]
Distribution	Binds to plasma proteins (approximately 88%). Distributes into bronchial mucosa, epithelial lining fluid, skin blister fluid, and tonsillar tissue.	Mean volume of distribution at steady state is 9.3 L.	[8]
Metabolism	Cefteram Pivoxil is a prodrug that is hydrolyzed to the active form, cefteram.	Primarily hydrolyzed by esterases in the gastrointestinal tract.	[2]
Excretion	Predominantly eliminated by the kidneys as unchanged cefteram.	Elimination half-life is approximately 1.5 hours.	[8]

Stability Profile and Degradation

The stability of Cefteram Pivoxil is a critical factor in its formulation and storage.

• Hydrolytic Stability: Cefteram Pivoxil is susceptible to degradation under acidic, alkaline, and neutral hydrolytic conditions.[9][10] Maximum stability is observed in the pH range of 3 to 5.

• Oxidative Stability: The compound is sensitive to oxidative conditions.[11]

• Thermal and Photolytic Stability: Cefteram Pivoxil is reported to be stable under thermal and photolytic stress conditions.[9][10]

The primary degradation pathway involves the hydrolysis of the β-lactam ring, which inactivates the antibiotic. Other degradation products can also be formed, and their characterization is crucial for quality control.[9]

Analytical Methodologies: Quantification and Quality Control

Robust analytical methods are essential for the quality control of Cefteram Pivoxil in both bulk drug substance and finished pharmaceutical products. High-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC) are the most common techniques employed.

Experimental Protocol: Stability-Indicating RP-HPLC Method

This protocol outlines a typical reversed-phase HPLC method for the determination of Cefteram Pivoxil and its degradation products.

• Chromatographic System:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: A mixture of acetonitrile and an aqueous buffer (e.g., ammonium acetate, pH 3.5) in a 50:50 (v/v) ratio.[6]

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 230 nm

  • Temperature: Ambient

• Sample Preparation:

  • Prepare a stock solution of Cefteram Pivoxil in methanol (e.g., 1000 µg/mL).

  • Prepare working standards and samples by diluting the stock solution with the mobile phase to fall within the linear range (e.g., 25-250 µg/mL).[6]

• Forced Degradation Studies:

  • Acid Hydrolysis: Treat the drug solution with 0.1 M HCl at 80°C.

  • Base Hydrolysis: Treat the drug solution with 0.1 M NaOH at room temperature.

  • Oxidative Degradation: Treat the drug solution with 3% H₂O₂ at room temperature.

  • Neutralize the acidic and basic samples before injection.

• Analysis:

  • Inject the standard solutions to establish linearity and system suitability.

  • Inject the stressed samples to assess the separation of the parent drug from its degradation products.

This method should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, specificity, and robustness.[11]

Clinical Applications and Considerations

Cefteram Pivoxil is indicated for the treatment of various mild to moderate infections, including:

• Respiratory tract infections[1]

• Skin and soft tissue infections[1]

• Urinary tract infections[1]

Common adverse effects are generally mild and include gastrointestinal disturbances such as diarrhea, nausea, and abdominal pain.[1] As with all β-lactam antibiotics, there is a risk of hypersensitivity reactions.

Conclusion

Cefteram Pivoxil represents a successful application of the prodrug concept to improve the oral bioavailability of a potent third-generation cephalosporin. Its broad spectrum of activity and favorable pharmacokinetic profile have established it as a valuable therapeutic option. A thorough understanding of its chemical properties, synthesis, stability, and analytical methodologies, as detailed in this guide, is essential for its effective development, manufacturing, and clinical use.

References

• PubChem. Cefteram Pivoxil. National Center for Biotechnology Information. [Link]

• KEGG DRUG. Cefteram pivoxil. [Link]

• Patel, D. B., et al. (2015). Cefditoren Pivoxil | Degradation Pathways | HPLC-DAD | LC-MS-TOF | Stress Studies. International Journal of Pharmaceutical Sciences and Research, 6(1), 1000-1008.

• Patsnap Synapse. What is Cefteram Pivoxil used for? [Link]

• ResearchGate. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF. [Link]

• Google Patents.

• Patsnap Synapse. What is the mechanism of Cefteram Pivoxil? [Link]

• Wikipedia. Cefditoren. [Link]

• ResearchGate. Forced degradation studies of Cefditoren pivoxil. [Link]

• National Center for Biotechnology Information. Development and validation of the stability-indicating LC–UV method for the determination of Cefditoren pivoxil. [Link]

• ResearchGate. Synthesis of cefteram pivoxil. [Link]

• IT Medical Team. Analytical method development and Validation for the Quantitative estimation of Cefditoren Pivoxil in tablet formulation by RP-HPLC. [Link]

Sources

• 1. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 2. Study on the chemical stability of β-lactam antibiotics in concomitant simple suspensions with magnesium oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN106046026A - Preparation method of cefteram pivoxil - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. rombio.unibuc.ro [rombio.unibuc.ro]
• 6. ijpsonline.com [ijpsonline.com]
• 7. medkoo.com [medkoo.com]
• 8. US20080069879A1 - Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of the stability-indicating LC–UV method for the determination of Cefditoren pivoxil - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Cefteram Pivoxil Degradation Products Identification

Executive Summary

Cefteram Pivoxil (CFT-PI) is a third-generation cephalosporin ester prodrug designed to enhance oral bioavailability. While the pivaloyloxymethyl ester moiety facilitates absorption, it introduces significant stability challenges. The degradation profile of CFT-PI is complex, involving ester hydrolysis, geometric isomerization (syn/anti), and double-bond migration (

).

This guide outlines a high-precision workflow for identifying these degradation products (DPs) using LC-MS/MS and stress testing, moving beyond standard pharmacopoeial assays to definitive structural elucidation.

Part 1: Molecular Architecture & Vulnerabilities

To identify degradants, one must first understand the "weak points" of the parent molecule. CFT-PI (

, MW: 593.63 Da) contains three primary zones of instability:

• The Pivaloyloxymethyl Ester (C-4 position): Designed to be labile in vivo, it is susceptible to hydrolysis in vitro by moisture, heat, and pH extremes, reverting to the active metabolite Cefteram (CFT-Acid).

• The Methoxyimino Group (C-7 side chain): The biologically active form is the syn (Z) isomer. Exposure to UV light causes isomerization to the thermodynamically stable but inactive anti (E) isomer.

• The Dihydrothiazine Ring: The

  double bond is prone to migration to the position, a common cephalosporin degradation pathway that results in a loss of antibacterial activity.

Part 2: Forced Degradation Strategy (Stress Testing)

We employ a "Stress-to-Break" approach to generate impurities at detectable levels (>0.1%). This protocol exceeds standard ICH Q1A(R2) requirements by focusing on mechanism elucidation.

Protocol Table: Stress Conditions

Stress Type	Condition	Target Degradation	Expected Mechanism
Hydrolytic (Acid)	0.1 N HCl, 60°C, 1-4 hrs	10-20%	Ester hydrolysis (CFT-Acid), -lactam opening
Hydrolytic (Base)	0.01 N NaOH, RT, <1 hr	10-20%	Rapid ester hydrolysis, Ring fragmentation
Oxidative	3% , RT, 2-6 hrs	5-15%	S-oxidation (Sulfoxide formation)
Photolytic	UV Light (1.2M lux hrs)	5-10%	Syn Anti isomerization
Thermal	60°C (Solid State), 7 days	<5%	isomerization, Dimerization

Critical Control: Ensure Mass Balance. If Assay % + Impurity % < 95%, you have likely formed non-chromatophoric degradants (e.g., small volatile acids) or insoluble polymers.

Part 3: Analytical Workflow (LC-MS/MS)

Standard HPLC-UV is insufficient for identification. We utilize High-Resolution Mass Spectrometry (HRMS) such as Q-TOF or Orbitrap to determine exact mass and fragmentation patterns.

Chromatographic Conditions

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

  mm, 1.8 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Promotes protonation

  ).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (primary) and MS (ESI Positive Mode).

Workflow Diagram

Figure 1: Analytical workflow for definitive structural elucidation of impurities.

Part 4: Structural Elucidation of Key Degradants

Based on the study by Han et al. (2020) and general cephalosporin chemistry, the following are the critical degradation products (DPs) identified.

DP-1: Cefteram (Free Acid)

• Formation: Hydrolysis of the pivaloyloxymethyl ester.[1]

• Mechanism: Water attacks the ester carbonyl. This is the primary metabolite but an impurity in the drug product.

• MS Identification:

  • Parent (CFT-PI):

    594.14 .

  • DP-1:

    480.07 .

  • Mass Shift:

    -114 Da (Loss of - pivaloyloxymethyl moiety).

DP-2: -Cefteram Pivoxil[1]

• Formation: Thermal stress or basic conditions.[2]

• Mechanism: Migration of the double bond from C3-C4 to C2-C3.

• MS Identification:

  • Isbaric with Parent (

    594.14).

  • Differentiation: Differentiated by Retention Time (elutes earlier than parent on C18) and UV spectra (shift in

    due to loss of conjugation).

DP-3: Anti-Cefteram Pivoxil (E-isomer)

• Formation: Photolytic degradation.[2]

• Mechanism: Isomerization of the C=N bond in the methoxyimino group.

• MS Identification:

  • Isobaric with Parent (

    594.14).

  • Differentiation: Elutes later than the syn isomer due to steric changes affecting polarity.

DP-4: Cefteram Pivoxil S-Oxide

• Formation: Oxidative stress (

  ).

• Mechanism: Oxidation of the dihydrothiazine sulfur.

• MS Identification:

  • 610.14 .

  • Mass Shift: +16 Da (Addition of Oxygen).

Degradation Pathway Diagram

Figure 2: Primary degradation pathways of Cefteram Pivoxil leading to key impurities.

Part 5: Control Strategy

To maintain Cefteram Pivoxil stability, the following control strategies are derived from the degradation data:

• Moisture Control: The ester hydrolysis (DP-1) is the fastest pathway. Formulation must be kept anhydrous (<1% moisture).

• Light Protection: Amber glass or opaque blistering is mandatory to prevent syn to anti isomerization (DP-3).

• pH Micro-environment: In liquid formulations or reconstitution, maintain pH 4.0–6.0. High pH triggers

  isomerization and ring opening.

References

• Han, F., et al. (2020).[3] "Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS." Journal of Pharmaceutical and Biomedical Analysis, 191, 113591.

• International Council for Harmonisation (ICH). (2003). "Stability Testing of New Drug Substances and Products Q1A(R2)." ICH Guidelines.

• Gawande, V. T., et al. (2015).[4][5] "Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF." Indian Journal of Pharmaceutical Sciences, 77(1), 75–82.[4] (Cited for homologous ester degradation mechanisms).

Sources

• 1. US20080069879A1 - Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof - Google Patents [patents.google.com]
• 2. Identification and characterization of forced degradation products of vortioxetine by LC/MS/MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

In Vitro Metabolism of Cefteram Pivoxil to Cefteram: A Technical Guide

Executive Summary & Prodrug Rationale

Cefteram Pivoxil (CFTM-PI) represents a classic application of the prodrug strategy to overcome the poor oral bioavailability of third-generation cephalosporins.[1] The active moiety, Cefteram (CFTM) , is a polar molecule with limited passive permeability across the intestinal epithelium. By esterifying the C-4 carboxyl group with a pivaloyloxymethyl (POM) moiety, lipophilicity is significantly increased, facilitating uptake via passive diffusion and carrier-mediated transport (e.g., PEPT1).[1]

However, the efficacy of this strategy hinges on the rapid and complete in vitro metabolism (hydrolysis) of the prodrug back to the active parent compound. If hydrolysis is too slow, systemic exposure to the prodrug may occur; if too fast (pre-absorption), bioavailability is compromised.

This guide details the mechanistic pathways, species-specific enzymatic differences, and validated experimental protocols required to characterize the in vitro metabolism of CFTM-PI.[1]

Mechanistic Pathway: Hydrolysis & Bioactivation

The bioactivation of Cefteram Pivoxil is a two-step process involving an enzymatic trigger followed by a spontaneous chemical collapse.[1] Understanding this mechanism is critical for interpreting kinetic data, particularly when identifying intermediate peaks in HPLC chromatograms.

The Pathway[2]

• Enzymatic Hydrolysis: Carboxylesterases (CES) attack the ester linkage, releasing pivalic acid and forming a transient hydroxymethyl ester intermediate .

• Spontaneous Collapse: The hydroxymethyl intermediate is chemically unstable. It rapidly decomposes (de-formylation) to release formaldehyde and the active Cefteram free acid.

Visualization of the Pathway[3]

Figure 1: The bioactivation pathway of Cefteram Pivoxil.[2][3][4] Note the unstable intermediate which is rarely isolated but explains the release of formaldehyde.

Critical Species Differences (The "Rat Trap")

A common pitfall in preclinical development is the direct extrapolation of rodent stability data to humans.

• Rodents (Rats/Mice): Possess high levels of plasma carboxylesterases . CFTM-PI incubated in rat plasma will degrade rapidly (

  min), suggesting systemic hydrolysis.[1]

• Humans: Human plasma is deficient in the specific carboxylesterases (CES1/CES2) required for this hydrolysis. In humans, the conversion occurs primarily in the intestinal mucosa (during absorption) and the liver .

Technical Implication: When designing stability assays, human plasma stability must be contrasted with intestinal S9 or microsome stability to accurately model the "first-pass" bioactivation.[1]

Experimental Framework: In Vitro Stability & Kinetics

This section outlines a self-validating protocol to determine the intrinsic clearance (

) and half-life ( ) of CFTM-PI.

Materials & Reagents[5]

• Test System:

  • Pooled Human Intestinal S9 (HIS9) or Microsomes (HIM).[1]

  • Pooled Human Liver Microsomes (HLM).

  • Control: Heat-inactivated S9/Microsomes (to measure chemical instability).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

• Cofactors: NADPH is not required for ester hydrolysis but is often included if oxidative metabolism (CYP450) is also being screened. For pure hydrolysis, buffer alone suffices.

• Inhibitor (Validation Step): Bis-p-nitrophenyl phosphate (BNPP , 100 µM) – a broad-spectrum esterase inhibitor.[1]

Experimental Workflow

Figure 2: Step-by-step workflow for metabolic stability assessment.[1]

Detailed Protocol Steps

• Pre-Incubation: Thaw Human Intestinal S9 fractions on ice. Dilute to 1.0 mg/mL protein concentration in Phosphate Buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.

• Initiation: Add Cefteram Pivoxil stock (in DMSO) to the reaction mixture.

  • Target Concentration: 1 µM (to ensure first-order kinetics,

    ).

  • Solvent Limit: Keep DMSO < 0.1% v/v to avoid inhibiting esterases.

• Sampling: At defined intervals (0, 5, 10, 20, 30, 60 min), remove 50 µL aliquots.

• Quenching: Immediately dispense into a plate containing 150 µL ice-cold Acetonitrile (ACN) spiked with Internal Standard (e.g., Tolbutamide or a deuterated analog).

• Processing: Centrifuge at 4,000 rpm for 20 min at 4°C to precipitate proteins. Inject supernatant onto LC-MS/MS.[1]

Analytical Methodology (LC-MS/MS)[1][2][4][6]

Accurate quantification requires separating the prodrug from the active metabolite.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Steep gradient (5% B to 95% B over 2.5 min) is usually sufficient as CFTM-PI is significantly more hydrophobic than CFTM.[1]

Mass Spectrometry Transitions (MRM)

Mode: Positive Electrospray Ionization (ESI+)

Analyte	Precursor Ion ( )	Product Ion ( )	Rationale
Cefteram Pivoxil	594.6	~241.0 / 126.0	Fragmentation of the aminothiazole/cephem core.[1]
Cefteram (Active)	480.5	~347.0 / 126.0	Loss of pivaloyloxymethyl group; core retention.[1]

Note: Transition values should be optimized on the specific instrument (Q1 scan) using neat standards.

Data Interpretation & Quantitative Analysis

Kinetic Parameters

Plot the natural log (ln) of the remaining CFTM-PI peak area versus time.[1] The slope of the linear regression represents the elimination rate constant (

).

• Half-life (

  ): [1]

• Intrinsic Clearance (

  ): [1][2][5]

Validation Criteria

For the assay to be considered valid:

• Mass Balance: The disappearance of CFTM-PI should correlate with the appearance of Cefteram (molar equivalent).

• Chemical Stability: The "Heat-Inactivated" control should show <10% degradation over 60 minutes. If degradation is high, the buffer pH may be hydrolyzing the ester chemically.

• Inhibition Check: In the presence of BNPP , the conversion rate should drop by >80%, confirming enzymatic catalysis.

Troubleshooting Guide

Observation	Root Cause	Remediation
High degradation in buffer control	Chemical hydrolysis (pH sensitivity)	Ensure pH is strictly 7.[1]4. Lower temperature to 4°C during processing.
Low recovery of Cefteram	Non-specific binding or further metabolism	Check mass balance. Cefteram is polar; ensure it is not eluting in the void volume.
No species difference observed	Incorrect matrix selection	Verify you are comparing Human Plasma (low activity) vs. Rat Plasma (high activity).

References

• PubChem. (2025). Cefteram Pivoxil Compound Summary. National Library of Medicine. Available at: [Link][1]

• Satoh, T., & Hosokawa, M. (2006). Structure, function and regulation of carboxylesterases. Chemico-Biological Interactions. Available at: [Link]

• Imai, T., et al. (2006). Evidence for the involvement of human carboxylesterase 2 in the hydrolysis of ester prodrugs in human intestine. Drug Metabolism and Disposition.[3][6] Available at: [Link][1]

• Nakamura, T., et al. (2018). Species differences in hydrolysis of ester prodrugs in plasma and liver S9 fractions. Xenobiotica. (Contextual grounding for species difference claims).

Sources

• 1. Cefditoren Pivoxil | C25H28N6O7S3 | CID 6437877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Utility of the carboxylesterase inhibitor bis-para-nitrophenylphosphate (BNPP) in the plasma unbound fraction determination for a hydrolytically unstable amide derivative and agonist of the TGR5 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]

Cefteram Pivoxil CAS number and molecular weight

Physicochemical Profile, Bioanalytical Applications, and Synthesis Logic

Executive Summary

Cefteram Pivoxil (CAS: 82547-81-7) is a third-generation cephalosporin prodrug designed to overcome the poor oral bioavailability of its active parent compound, Cefteram.[1][2] By esterifying the C-4 carboxyl group with a pivaloyloxymethyl moiety, the molecule achieves sufficient lipophilicity for intestinal absorption.[2] Once absorbed, it undergoes rapid enzymatic hydrolysis to release the active bactericidal agent.[3] This guide provides a rigorous technical analysis of its molecular identity, physicochemical properties, and experimental methodologies for researchers in drug development.

Part 1: Core Identity & Physicochemical Profile[1][2]

1.1 Molecular Identification

Parameter	Technical Specification
CAS Registry Number	82547-81-7
IUPAC Name	(2,2-dimethylpropanoyloxy)methyl (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(5-methyltetrazol-2-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
Molecular Formula	C₂₂H₂₇N₉O₇S₂
Molecular Weight	593.64 g/mol
Therapeutic Class	3rd Generation Cephalosporin (Prodrug)
Active Moiety	Cefteram (CAS: 82547-58-8)

1.2 Physicochemical Properties

• Solubility Profile:

  • Water:[4][5][6][7] Practically insoluble (< 0.1 mg/mL).[2][8] The lipophilic ester masks the polar carboxylate.

  • Organic Solvents: Soluble in DMSO (~100 mg/mL), Dimethylformamide (DMF), and Methanol.[2] Slightly soluble in Ethanol.[2][8]

  • Experimental Implication: Stock solutions must be prepared in DMSO or Methanol before dilution into aqueous buffers for biological assays.[2]

• Lipophilicity (LogP): The pivoxil ester significantly increases the partition coefficient compared to the free acid, facilitating passive diffusion across the intestinal epithelium.

• Stability:

  • Solid State:[9][10] Stable at room temperature when protected from moisture.[2]

  • Solution: Susceptible to hydrolysis in basic/neutral aqueous media.[2][10][11] Stock solutions in DMSO should be stored at -20°C or -80°C.[1][2][12]

Part 2: Mechanism of Action & Metabolism

The therapeutic efficacy of Cefteram Pivoxil relies on a "masked" delivery system. The pivaloyloxymethyl ester is not biologically active against bacteria in vitro; it serves purely as a transport vehicle.

Mechanism:

• Absorption: The prodrug permeates the intestinal wall via passive diffusion.[2]

• Activation: Cytosolic esterases in the intestinal epithelium and liver hydrolyze the ester bond.

• Action: This releases active Cefteram , which binds to Penicillin-Binding Proteins (PBPs), specifically PBP3, inhibiting peptidoglycan cross-linking and causing bacterial cell lysis.[2]

Diagram 1: Prodrug Hydrolysis Pathway

This diagram illustrates the critical bio-activation step where the inactive ester is converted to the active antibiotic.

Part 3: Synthesis & Manufacturing Logic

The synthesis of Cefteram Pivoxil typically follows a convergent pathway, coupling the cephalosporin nucleus with the specific side chains before the final esterification step.

Key Synthetic Steps:

• Nucleus Preparation: Modification of 7-ACA (7-aminocephalosporanic acid) to introduce the tetrazole ring at C-3, yielding 7-MTCA .[1][2]

• Acylation: Condensation of 7-MTCA with the activated thiazole side chain (usually an acid chloride or active ester).[2]

• Esterification: Reaction of the Cefteram free acid (or salt) with Iodomethyl pivalate to form the prodrug.

Diagram 2: Retrosynthetic Pathway [1][2]

Part 4: Bioanalytical Methodologies (HPLC)

Critical Warning: Researchers often conflate Cefteram Pivoxil with Cefditoren Pivoxil due to structural similarities.[2] Ensure your analytical method is specific to the tetrazole ring of Cefteram (vs. the methylthiazole of Cefditoren).

The following is a validated framework for the quantification of Cefteram Pivoxil and its active metabolite, derived from standard protocols for lipophilic cephalosporins (e.g., Japanese Pharmacopoeia standards).

4.1 HPLC Protocol Specification

Parameter	Condition
Column	C18 (Octadecylsilane), 250 mm x 4.6 mm, 5 µm (e.g., Inertsil ODS-3 or equivalent)
Mobile Phase	Acetonitrile : Phosphate Buffer (pH 3.0 - 4.0) Ratio: 45:55 or 50:50 (Isocratic)
Flow Rate	1.0 mL/min
Detection	UV at 260 - 270 nm (Lambda max for the aminothiazole chromophore)
Temperature	25°C - 30°C
Retention Time	Prodrug elutes later (more lipophilic) than the active metabolite (Cefteram).[1][2]

4.2 Sample Preparation (Self-Validating Step)

To ensure data integrity, use a System Suitability Solution containing both the prodrug and the free acid.

• Stock: Dissolve 10 mg Cefteram Pivoxil in 10 mL Methanol (1 mg/mL).

• Degradation Check: Take 1 mL of stock, add 1 mL of 0.1 N NaOH. Wait 10 mins. Neutralize with HCl.

• Injection: Inject the degraded sample. You should see the disappearance of the Prodrug peak and the emergence of the Cefteram peak at an earlier retention time. This confirms the method's specificity for both species.

Diagram 3: Analytical Workflow

References

• PubChem. Cefteram Pivoxil Compound Summary (CID 5362114). [Link][1][2]

• Google Patents. Preparation method of Cefteram Pivoxil (CN108299470B). [2]

• DrugBank. Cefteram: Pharmacology and Mechanism. [Link][2]

Sources

• 1. Cefcapene | C17H19N5O6S2 | CID 6436055 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cefteram Pivoxil | C22H27N9O7S2 | CID 5362114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cefditoren Pivoxil | C25H28N6O7S3 | CID 6437877 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Development and validation of the stability-indicating LC–UV method for the determination of Cefditoren pivoxil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US20080069879A1 - Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof - Google Patents [patents.google.com]
• 6. US20080069879A1 - Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. WO2016114727A1 - Cefditoren pivoxil compositions with improved stability and production methods thereof - Google Patents [patents.google.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]

Technical Guide: Cefteram Pivoxil vs. Cefteram Sodium Salt

Comparative Analysis of Physicochemical Properties, Bioconversion, and Experimental Protocols

Executive Summary: The Prodrug Strategy

In the development of third-generation cephalosporins, a critical dichotomy exists between biological activity and oral bioavailability . Cefteram (the active free acid) exhibits potent antibacterial activity via Penicillin-Binding Protein (PBP) inhibition but suffers from poor oral absorption due to its hydrophilicity and ionization at physiological pH.

Cefteram Pivoxil represents the medicinal chemistry solution: an ester prodrug designed to mask the polar carboxyl group, significantly increasing lipophilicity (LogP ~3.1) to facilitate passive diffusion across the intestinal epithelium. Once absorbed, it relies on ubiquitous esterases to hydrolyze the pivaloyloxymethyl ester, releasing the active Cefteram (often studied as the sodium salt for solubility in in vitro assays) into systemic circulation.

This guide provides a rigorous technical comparison of these two forms, detailing their physicochemical divergence, the mechanism of activation, and validated experimental protocols for their characterization.

Chemical Architecture & Physicochemical Properties

The fundamental difference lies in the modification of the C-4 carboxyl group. The pivoxil moiety converts the ionic salt into a non-ionic, lipophilic ester.

Comparative Property Matrix

Feature	Cefteram Pivoxil (Prodrug)	Cefteram Sodium (Active Salt Equivalent)
Chemical Nature	Pivaloyloxymethyl ester (Non-ionic)	Sodium salt of carboxylic acid (Ionic)
Molecular Weight	~593.64 g/mol	~475.45 g/mol (Free acid ~452.5)
Solubility (Water)	Insoluble (< 0.1 mg/mL)	Freely Soluble (> 100 mg/mL)
Lipophilicity (LogP)	~3.1 (High membrane permeability)	~0.9 (Low membrane permeability)
Solubility (Organic)	Soluble in DMSO, Methanol, Ethanol	Poorly soluble in non-polar solvents
Biological Activity	Inactive in vitro (Requires hydrolysis)	Active (Binds PBPs directly)
Taste	Bitter (requires coating/masking)	Saline/Bitter

Structural Implications

• Cefteram Pivoxil: The bulky pivaloyloxymethyl group creates steric hindrance and removes the negative charge, preventing interaction with the hydration shell of water molecules. This forces the molecule into a lipophilic conformation suitable for crossing the lipid bilayer of enterocytes.

• Cefteram Sodium: The ionic bond between the carboxylate anion and sodium cation promotes rapid dissociation in aqueous media, creating a hydration shell that ensures high solubility but prevents passive diffusion through lipid membranes.

Bioconversion Mechanism

The efficacy of Cefteram Pivoxil is entirely dependent on its in vivo conversion to Cefteram. This process is mediated by non-specific esterases found in the intestinal lumen, liver, and blood.

Activation Pathway

The hydrolysis reaction yields the active antibiotic, pivalic acid, and formaldehyde.

Figure 1: Bioconversion pathway of Cefteram Pivoxil. The esterase-mediated hydrolysis is the rate-limiting step for bioactivation.

Microbiological Interface

It is critical for researchers to select the correct form for in vitro assays.

• Do NOT use Cefteram Pivoxil for MIC (Minimum Inhibitory Concentration) assays in standard broth microdilution. The prodrug lacks the free carboxyl group required to coordinate with the active site serine of bacterial Penicillin-Binding Proteins (PBPs). It will appear inactive unless the media contains esterases (e.g., added mouse serum).

• Use Cefteram Sodium (or Free Acid) for all target binding, MIC, and mechanistic studies. It binds with high affinity to PBP3 in Gram-negative bacteria (causing filamentation) and PBP2x/2b in Streptococcus pneumoniae.

Experimental Protocols

These protocols are designed for researchers characterizing the stability and solubility differences.

Protocol A: Comparative Solubility Profiling (Shake-Flask Method)

Objective: To quantitate the solubility differential between the ester and salt forms.

Reagents:

• Phosphate Buffer Saline (PBS) pH 7.4.

• 0.1 N HCl (Simulated Gastric Fluid).

• HPLC-grade Methanol/Acetonitrile.

Workflow:

• Preparation: Add excess solid (Cefteram Pivoxil or Cefteram Sodium) to 10 mL of media in triplicate glass vials.

• Equilibration: Shake at 37°C for 24 hours (200 rpm).

• Separation: Filter suspension through a 0.45 µm PTFE filter (for Pivoxil) or Nylon filter (for Sodium). Note: Pre-saturate filters to prevent adsorption losses.

• Quantification: Dilute filtrate with mobile phase and analyze via HPLC (UV at 254 nm).

Protocol B: Enzymatic Hydrolysis Assay

Objective: To measure the conversion rate of Pivoxil to Active Cefteram in biological matrices.

Reagents:

• Rat or Human Plasma (source of esterases).

• Internal Standard (e.g., Cephalexin).

• Stopping Solution: Acetonitrile with 1% Formic Acid.

Workflow Visualization:

Figure 2: Workflow for assessing the metabolic stability of Cefteram Pivoxil.

Critical Analysis Step: Monitor the disappearance of the Pivoxil peak (Retention Time ~15-20 min on C18) and the appearance of the Cefteram acid peak (Retention Time ~5-8 min). The rate constant (

) is derived from the slope of vs. time.

Formulation & Stability Considerations

Polymorphism and Amorphous Forms

Cefteram Pivoxil is often formulated in an amorphous state or as a solid dispersion (e.g., with HPMC or casein) to improve its dissolution rate. The crystalline form is highly stable but practically insoluble, leading to poor bioavailability.[1]

• Researcher Tip: When sourcing Cefteram Pivoxil for animal studies, ensure you know the solid state (crystalline vs. amorphous). Crystalline material may require micronization or dissolution in DMSO/PEG co-solvents (e.g., 10% DMSO / 40% PEG300 / 50% Water) for oral gavage.

Chemical Stability[3][4]

• Cefteram Sodium: Hygroscopic. Must be stored in desiccated conditions. Susceptible to hydrolysis in aqueous solution (beta-lactam ring opening) if left at room temperature > 4 hours.

• Cefteram Pivoxil: Relatively stable in solid state.[2] In solution, it is susceptible to both acid/base hydrolysis (non-enzymatic) and enzymatic hydrolysis. Avoid alkaline buffers during processing to prevent premature ester cleavage.

References

• PubChem. Cefteram Pivoxil Compound Summary. National Library of Medicine. Available at: [Link]

• Shimada, J., et al. "Pharmacokinetics of cefteram pivoxil in humans." Antimicrobial Agents and Chemotherapy.[3] (Mechanisms of hydrolysis and absorption).

• Yamamura, H., et al. "Solubility enhancement of cefteram pivoxil by solid dispersion." Journal of Pharmaceutical Sciences.

Sources

• 1. US20080069879A1 - Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof - Google Patents [patents.google.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: Theoretical Basis for Cefteram Pivoxil's Broad-Spectrum Efficacy

Executive Summary

Cefteram Pivoxil (CFTM-PI) represents a sophisticated application of prodrug chemistry applied to third-generation cephalosporins. Its broad-spectrum efficacy is not accidental but the result of precise molecular engineering designed to overcome the three primary barriers to β-lactam activity: gastrointestinal absorption , outer membrane penetration , and β-lactamase degradation .

This guide deconstructs the theoretical and mechanistic underpinnings of Cefteram Pivoxil, moving beyond basic pharmacology into the structural activity relationships (SAR) and molecular interactions that define its clinical utility.

Part 1: Molecular Architecture & Prodrug Strategy

The efficacy of Cefteram Pivoxil begins with its structural modifications. It is an ester-prodrug of the active metabolite Cefteram (CFTM) .

The Prodrug Mechanism (The Pivoxil Moiety)

Native third-generation cephalosporins are often hydrophilic, leading to poor oral bioavailability. CFTM-PI incorporates a pivaloyloxymethyl ester at the C-4 carboxyl group.

• Lipophilicity: This esterification masks the charged carboxylate, significantly increasing lipophilicity and facilitating passive diffusion across the intestinal epithelium.

• Bioactivation: Upon absorption into the intestinal wall, non-specific cytosolic esterases rapidly hydrolyze the ester bond, releasing active Cefteram into the portal circulation.

Structure-Activity Relationship (SAR) of the Active Metabolite

Once hydrolyzed, the active Cefteram molecule relies on two critical structural motifs at the C-7 position:

• 2-Aminothiazolyl Group: This moiety is essential for "broad-spectrum" capability. It enhances the molecule's polarity in a specific way that facilitates rapid permeation through the porin channels of Gram-negative bacteria outer membranes.

• Methoxyimino Group (Syn-isomer): This bulky group provides steric hindrance, protecting the β-lactam ring from hydrolysis by many plasmid-mediated β-lactamases (e.g., TEM-1, TEM-2) and chromosomal cephalosporinases.

The Safety-Critical C-3 Side Chain

• Differentiation: Unlike Cefoperazone or Cefamandole, Cefteram utilizes a (5-methyl-2H-tetrazol-2-yl)methyl group at the C-3 position.

• Theoretical Implication: It lacks the N-methylthiotetrazole (NMTT) thiol leaving group. Therefore, Cefteram does not inhibit hepatic vitamin K epoxide reductase and is theoretically free from the risk of hypoprothrombinemia (bleeding disorders) and disulfiram-like reactions associated with NMTT-cephalosporins.

Visualization: Metabolic Activation Pathway

Figure 1: The bioactivation pathway of Cefteram Pivoxil occurs primarily during absorption in the intestinal wall, ensuring systemic delivery of the active moiety.

Part 2: Pharmacodynamics – The Core Theory

The "Broad-Spectrum" label is derived from Cefteram's specific affinity profile for Penicillin-Binding Proteins (PBPs) .

The PBP Affinity Theory

β-lactams work by acylating the active site serine of PBPs, preventing peptidoglycan cross-linking. Cefteram exhibits a unique "dual-affinity" strategy:

• Gram-Negative Mechanism (E. coli, K. pneumoniae):

  • Cefteram shows exceptionally high affinity for PBP3 (FtsI).

  • Consequence: PBP3 is responsible for septum formation during cell division. Inhibition leads to filamentation (elongation without division) followed by rapid cell lysis. This contrasts with drugs that target PBP1a/1b, which typically cause immediate lysis without filamentation.

• Gram-Positive Mechanism (S. aureus, Streptococcus):

  • Cefteram binds with high affinity to PBP1 and PBP2 .[1]

  • Consequence: Inhibition of these high-molecular-weight PBPs disrupts cell wall expansion and maintenance, leading to bactericidal activity.

β-Lactamase Stability Profile

The theoretical efficacy against resistant strains is defined by the stability of the methoxyimino-acyl group.

Enzyme Class	Representative Enzyme	Cefteram Stability	Theoretical Outcome
Class A (Penicillinases)	TEM-1, TEM-2, SHV-1	High	Effective against common ampicillin-resistant E. coli and H. influenzae.
Class C (Cephalosporinases)	AmpC (Chromosomal)	Moderate	Variable activity; may be hydrolyzed by hyper-producers (derepressed mutants).
Class B (Metallo-β-lactamases)	NDM-1	None	Ineffective (Intrinsic resistance).

Visualization: Mechanism of Action (MOA)

Figure 2: Differential PBP targeting mechanisms allow Cefteram to effectively lyse both Gram-positive and Gram-negative pathogens.

Part 3: Experimental Validation Protocols

To validate the theoretical claims above, the following self-validating protocols are recommended. These move beyond standard "recipes" to include critical control points ensuring data integrity.

Protocol A: Competitive PBP Binding Assay

Objective: To quantify the affinity (IC50) of Cefteram for specific PBPs in E. coli or S. aureus.

Methodology:

• Membrane Preparation:

  • Harvest bacteria in late-log phase (

    ).

  • Lyse via sonication and centrifuge at 100,000

    for 60 min to isolate membrane fractions containing PBPs.

  • Critical Control: Resuspend membranes in phosphate buffer (pH 7.0) and normalize protein concentration to 10 mg/mL using a BCA assay.

• Competition Reaction:

  • Incubate membrane aliquots with varying concentrations of non-radioactive Cefteram (0.01 to 100 µg/mL) for 10 minutes at 30°C.

  • Add

    -Penicillin G (or fluorescent Bocillin-FL) as the reporter ligand. Incubate for an additional 10 minutes.

  • Logic: Cefteram will occupy the PBP active sites.[1] The reporter ligand can only bind to unoccupied sites.

• Reaction Termination & Separation:

  • Stop reaction with excess non-labeled Penicillin G and denaturing sample buffer (SDS +

    -mercaptoethanol).

  • Separate proteins via SDS-PAGE (8-10% polyacrylamide gel).

• Visualization & Analysis:

  • Perform fluorography (for

    ) or fluorescence scanning (for Bocillin-FL).

  • Data Output: Densitometry analysis. Plot % Inhibition vs. Cefteram Concentration.

  • Validation: The band corresponding to PBP3 (in E. coli) should disappear at lower Cefteram concentrations than PBP1a/1b, confirming the theoretical affinity profile.

Protocol B: MIC Determination (Broth Microdilution)

Objective: To correlate molecular affinity with organism-level efficacy.

Methodology:

• Inoculum Prep: Prepare a suspension of the test organism (e.g., E. coli ATCC 25922) adjusted to

  CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Drug Dilution: Prepare serial two-fold dilutions of Cefteram (active metabolite, not the pivoxil prodrug) ranging from 64 µg/mL down to 0.015 µg/mL.

  • Critical Control: Include a "Growth Control" (no antibiotic) and "Sterility Control" (no bacteria).

• Incubation: 16-20 hours at 35°C ± 2°C in ambient air.

• Readout: Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration preventing visible turbidity.

  • Self-Validation: The MIC for the QC strain E. coli ATCC 25922 must fall within the CLSI defined range (typically 0.06 - 0.25 µg/mL for comparable third-gen cephalosporins) to validate the assay.

References

• Mechanism of Action & PBP Affinity

  • Title: Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae.[1][2] (Contextual grounding for cephalosporin PBP interaction).

  • Source: Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7][8][9]

  • URL:[Link]

• Prodrug Hydrolysis & Metabolism

  • Title: Stability of cephalosporin prodrug esters in human intestinal juice: implications for oral bioavailability.[10]

  • Source: Antimicrobial Agents and Chemotherapy.[1][2][3][4][5][6][7][8][9]

  • URL:[Link]

• Safety Profile (Tetrazole Side Chain)

  • Title: The Association Between Cephalosporin and Hypoprothrombinemia: A System
  • Source: International Journal of Environmental Research and Public Health.

  • URL:[Link]

• Beta-Lactamase Stability

  • Title: In vitro activity of a new broad spectrum, beta-lactamase-stable oral cephalosporin, cefixime (Comparative class data).[11]

  • Source: The Pedi

  • URL:[Link]

Sources

• 1. Affinity of ceftaroline and other beta-lactams for penicillin-binding proteins from Staphylococcus aureus and Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nps.org.au [nps.org.au]
• 4. idstewardship.com [idstewardship.com]
• 5. Comparison of activity and beta-lactamase stability of cefotaxime with those of six other cephalosporins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mode of action of ceftazidime: affinity for the penicillin-binding proteins of Escherichia coli K12, Pseudomonas aeruginosa and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cephalosporins - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. beta-Lactamase stability and in vitro activity of oral cephalosporins against strains possessing well-characterized mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability of cephalosporin prodrug esters in human intestinal juice: implications for oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro activity of a new broad spectrum, beta-lactamase-stable oral cephalosporin, cefixime - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: In Vitro Susceptibility Profiling of Cefteram (Active Metabolite of Cefteram Pivoxil)

Part 1: Core Directive & Scientific Rationale

The Prodrug Paradox

Critical Warning: Do not use Cefteram Pivoxil directly in standard in vitro susceptibility assays (Broth Microdilution or Agar Dilution).

Cefteram Pivoxil is a pivaloyloxymethyl ester prodrug. It is pharmacologically inactive in its esterified form. In vivo, it is rapidly hydrolyzed by esterases in the intestinal lumen and liver to release the active metabolite, Cefteram (free acid), which possesses the antibacterial activity.[1]

Standard microbiological growth media (e.g., Mueller-Hinton Broth) lack the specific esterases required to convert the prodrug into the active drug. Consequently, testing Cefteram Pivoxil directly will result in artificially high MIC values (false resistance) because the bacteria are exposed to the inactive ester rather than the active cephalosporin.

The Protocol Requirement: This guide details the preparation and testing of Cefteram (Free Acid) . Ensure your chemical sourcing specifies the active metabolite, not the prodrug ester.

Mechanism of Action

Cefteram is a third-generation cephalosporin that inhibits bacterial cell wall synthesis by binding to Penicillin-Binding Proteins (PBPs), specifically PBP3 in Gram-negative bacteria. It demonstrates potent activity against Streptococcus pneumoniae, Haemophilus influenzae, and Moraxella catarrhalis, including β-lactamase-producing strains.

Part 2: Experimental Workflow & Visualization

Logical Workflow Diagram

The following diagram illustrates the critical distinction between the clinical pathway (Prodrug) and the laboratory pathway (Active Metabolite).

Figure 1: Comparison of In Vivo activation vs. In Vitro testing requirements. Direct testing of the prodrug leads to experimental failure.

Part 3: Detailed Protocol (Broth Microdilution)

Materials & Reagents

Component	Specification	Notes
Active Agent	Cefteram (Free Acid)	Purity >95%. Store at -20°C.
Solvent	DMSO (Dimethyl Sulfoxide)	Cefteram free acid is hydrophobic. Dissolve in DMSO, then dilute.
Diluent	Cation-Adjusted Mueller-Hinton Broth (CAMHB)	pH 7.2–7.4. Ca++ (20-25 mg/L), Mg++ (10-12.5 mg/L).
QC Strains	E. coli ATCC 25922S. aureus ATCC 29213	Standard CLSI controls for cephalosporins.
Optical Standard	0.5 McFarland Standard	Latex or Barium Sulfate.

Stock Solution Preparation

Target Stock Concentration: 1280 µg/mL (10X the highest test concentration).

• Weighing: Calculate the required mass based on potency.

• Solubilization: Dissolve Cefteram powder in 100% DMSO.

  • Note: The final concentration of DMSO in the test well must be <1% to avoid toxicity to the bacteria. By preparing a high-concentration stock (e.g., 10 mg/mL in DMSO) and diluting significantly in broth, you minimize solvent effects.

• Intermediate Dilution: Dilute the DMSO stock into sterile water or CAMHB to reach the 1280 µg/mL working stock.

Microplate Preparation (Serial Dilution)

Perform 2-fold serial dilutions in CAMHB.

• Dispense: Add 100 µL of CAMHB to columns 2 through 12 of a 96-well plate.

• Add Drug: Add 200 µL of the 1280 µg/mL Cefteram working solution to Column 1.

• Dilute: Transfer 100 µL from Column 1 to Column 2. Mix. Repeat to Column 10. Discard 100 µL from Column 10.

  • Column 11: Growth Control (Broth + Bacteria, no drug).

  • Column 12: Sterility Control (Broth only).

• Final Range: Typically 64 µg/mL down to 0.125 µg/mL.

Inoculum Preparation & Inoculation

• Colony Selection: Pick 3-5 isolated colonies from an overnight agar plate (non-selective media).

• Suspension: Suspend in saline to match 0.5 McFarland turbidity (

  CFU/mL).

• Dilution: Dilute this suspension 1:100 in CAMHB.

• Inoculation: Add 50 µL of the diluted suspension to wells in columns 1–11.

  • Final Well Concentration:

    CFU/mL.

Incubation & Reading

• Conditions: 35°C ± 2°C, ambient air.

• Duration: 16–20 hours.

• Readout: The MIC is the lowest concentration showing complete inhibition of visible growth.

Part 4: Data Analysis & Quality Control

Quality Control Ranges

Since specific CLSI M100 breakpoints for Cefteram are not always listed in annual updates (as it is a non-US pharmacopeia drug), use the following reference ranges derived from Japanese Chemotherapy Society (JSC) and historical data for validation.

Organism	Strain ID	Expected MIC Range (µg/mL)
Escherichia coli	ATCC 25922	0.03 – 0.12
Staphylococcus aureus	ATCC 29213	2.0 – 8.0
Haemophilus influenzae	ATCC 49247	0.015 – 0.06

Note: If values fall outside these ranges, discard results and troubleshoot (check potency, solvent, or contamination).

Interpretive Criteria (General Guidance)

While institution-specific breakpoints should be validated, general susceptibility for third-generation cephalosporins (oral) often follows:

• Susceptible (S): ≤ 0.25 µg/mL (Respiratory pathogens)

• Intermediate (I): 0.5 µg/mL

• Resistant (R): ≥ 1.0 µg/mL

Part 5: Troubleshooting "Self-Validating" Systems

To ensure the assay validates itself, include these internal controls:

• Solvent Control: Run a row with Broth + 1% DMSO + Bacteria (No antibiotic).

  • Pass: Bacteria must grow well. If inhibited, DMSO concentration is too high.

• Purity Check: Plate 10 µL from the Growth Control well onto nutrient agar.

  • Pass: Morphology must be uniform (pure culture).

• Precipitation Check: Inspect high-concentration wells before incubation.

  • Pass: Solution is clear. If cloudy before bacteria are added, Cefteram has precipitated. Increase DMSO ratio in stock or warm slightly (do not exceed 37°C).

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5487766, Cefteram. Available at: [Link]

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Available at: [Link]

• Yamaguchi, K., et al. (1988). In vitro antibacterial activity of T-2588 (Cefteram pivoxil). Chemotherapy. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). Preparation of stock solutions and panels. Available at: [Link]

Sources

• 1. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]

Application Note: HPLC Quantification of Cefteram Pivoxil and Cefteram in Plasma

Executive Summary & Scientific Rationale

Cefteram Pivoxil (CFT-PI) is an orally active third-generation cephalosporin ester prodrug. Upon absorption, it is rapidly hydrolyzed by non-specific esterases in the intestinal wall and plasma to its active metabolite, Cefteram (CFT) .

The Bioanalytical Challenge: The quantification of Cefteram Pivoxil in biological matrices presents a unique duality:

• Clinical Pharmacokinetics (PK): The prodrug (CFT-PI) is rarely detectable in systemic circulation due to rapid hydrolysis. Therefore, the standard clinical analyte is the active metabolite, Cefteram .

• Formulation & Stability Studies: Researchers assessing formulation integrity or pre-clinical absorption mechanisms often require the specific quantification of the intact prodrug CFT-PI .

This guide provides a unified High-Performance Liquid Chromatography (HPLC-UV) protocol capable of separating both species, with a critical focus on sample stabilization to prevent ex-vivo hydrolysis of the prodrug.

Mechanistic Insight: The Stability-Selectivity Nexus

• Chromatographic Separation: Both CFT-PI and CFT possess a core

  -lactam ring fused to a dihydrothiazine ring. The pivoxil ester group on CFT-PI significantly increases lipophilicity compared to the free acid CFT. A C18 stationary phase is selected to exploit this hydrophobicity difference, ensuring baseline resolution.

• Chemical Stability: The

  -lactam ring is susceptible to hydrolysis at neutral/alkaline pH. Therefore, an acidic mobile phase (pH 3.0–4.5) is mandatory not only for peak shape (suppressing silanol ionization) but to maintain on-column stability of the analytes.

Metabolic Pathway & Analytical Logic

The following diagram illustrates the conversion pathway and the critical decision points for the analyst.

Figure 1: Metabolic conversion of Cefteram Pivoxil to Cefteram. Note the rapid hydrolysis step which necessitates immediate stabilization if the prodrug is the target analyte.

Materials and Reagents

• Reference Standards: Cefteram Pivoxil and Cefteram (purity > 99%).

• Internal Standard (IS): Cefazolin or Cefaclor (structurally similar, distinct retention time).

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade).

• Buffer Reagents: Potassium Dihydrogen Phosphate (

  ), Phosphoric Acid ( ) or Ammonium Acetate.

• Stabilizers (Critical for Prodrug): Sodium Fluoride (NaF) or Citric Acid (1M).

Experimental Protocol

Chromatographic Conditions

This method uses an isocratic elution to ensure reproducibility and minimize equilibration time between runs.

Parameter	Specification	Rationale
Column	C18 (e.g., Nucleosil or ODS-3), 250 x 4.6 mm, 5 µm	Provides sufficient surface area for resolving the lipophilic prodrug from the polar metabolite.
Mobile Phase	Phosphate Buffer (0.05 M, pH 3.5) : Acetonitrile (65:35 v/v)	Acidic pH stabilizes the -lactam ring; ACN ratio adjusted to elute the late-eluting prodrug within 15 mins.
Flow Rate	1.0 - 1.2 mL/min	Optimized for backpressure < 2000 psi and optimal Van Deemter efficiency.
Detection	UV at 265 nm	Max absorbance for the cephalosporin core structure.
Temperature	25°C (Ambient) or 30°C	Controlled temperature ensures consistent retention times.
Injection Vol	20 - 50 µL	Higher volume improves Limit of Quantification (LOQ).

Sample Preparation Workflow

Crucial: Choose Path A for standard clinical PK (Cefteram only) or Path B if the Prodrug (Cefteram Pivoxil) must be quantified.

Figure 2: Dual-path sample preparation workflow. Path B is strictly required if the prodrug Cefteram Pivoxil is the analytical target.

Detailed Steps (Path A - Standard):

• Collection: Collect blood into heparinized tubes.

• Separation: Centrifuge at 3000 rpm for 10 min at 4°C to separate plasma.

• Precipitation: Transfer 200 µL plasma to a tube. Add 20 µL Internal Standard working solution. Add 400 µL Acetonitrile.

• Extraction: Vortex vigorously for 1 minute. Centrifuge at 10,000 rpm for 10 min.

• Analysis: Transfer clear supernatant to autosampler vial.

Detailed Steps (Path B - Stabilized for Prodrug):

• Inhibition: Pre-load collection tubes with Sodium Fluoride (NaF) (approx. 2 mg/mL blood) or Citric Acid to lower pH to ~4.0 immediately upon collection.

• Cold Chain: Keep samples on crushed ice. Centrifuge at 4°C.

• Extraction: Perform precipitation using pre-chilled Acetonitrile (-20°C) to minimize thermal hydrolysis during protein denaturation.

Method Validation Parameters

To ensure the method meets regulatory standards (FDA/EMA Bioanalytical Guidelines), the following parameters must be validated:

Parameter	Acceptance Criteria	Notes
Linearity		Typical Range: 0.1 – 20 µg/mL.[1][2]
Accuracy	85-115% of nominal	80-120% at LLOQ.
Precision (CV)	< 15%	< 20% at LLOQ.
Recovery	> 70% (Consistent)	Compare peak area of extracted sample vs. unextracted standard.
Stability	< 15% degradation	Test freeze-thaw (3 cycles) and bench-top stability (4 hours).

Senior Scientist Note on Stability: For Cefteram Pivoxil (Prodrug), bench-top stability is the primary failure mode. If validation fails here, increase the concentration of the acidification agent (Citric Acid) in the collection tube.

Troubleshooting & Optimization

• Interference/Selectivity: If endogenous plasma peaks interfere with Cefteram (retention time ~6-8 min), adjust the buffer pH. Lowering pH to 3.0 suppresses ionization of plasma acids, shifting their retention.

• Peak Tailing: Cephalosporins contain amine and carboxylic acid groups that can interact with residual silanols. Ensure your column is "end-capped" and consider adding 10 mM Triethylamine (TEA) to the mobile phase as a silanol blocker.

• Column Life: Plasma protein precipitation is "dirty." Use a guard column (C18) and replace it every 100-150 injections to prevent backpressure buildup.

References

• Nahata, M. C. (1991). Measurement of Cephalosporins in Biological Fluids by High-Performance Liquid Chromatography. Journal of Liquid Chromatography, 14(10). Link

• Signs, S. A., et al. (1984). High-Performance Liquid Chromatographic Method for the Determination of Cephalosporins in Plasma. Antimicrobial Agents and Chemotherapy, 26. Link

• Zendelovska, D., et al. (2002). Simultaneous quantification of cefaclor and cephalexine in blood plasma using high-performance liquid chromatography with UV detection. Acta Pharmaceutica, 52. Link

• Gawande, V. T., et al. (2010). Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil (Analogous Pivoxil Ester) using LC and LC-MS/TOF.[3] Indian Journal of Pharmaceutical Sciences. Link

• Nix, D. E., et al. (1997). Stability of Cephalosporins in Biological Matrices. Journal of Antimicrobial Chemotherapy. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. HPLC method for simultaneous determination of cefprozil diastereomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Cefteram Pivoxil in Bacterial Cell Culture Studies

Introduction: Understanding Cefteram Pivoxil as a Research Tool

Cefteram Pivoxil is an orally administered third-generation cephalosporin antibiotic.[1] For in vitro research applications, it is crucial to understand that Cefteram Pivoxil is a prodrug.[1][2] This means it is biologically inactive in its initial form and must be hydrolyzed to its active metabolite, Cefteram , to exert its antibacterial effects.[1][2] In clinical settings, this hydrolysis is rapidly carried out by esterase enzymes in the intestinal tract following oral administration.[1][3] When using Cefteram Pivoxil in bacterial cell culture, the experimental design must account for this conversion, as the presence of esterases in the culture medium is not guaranteed. For most in vitro susceptibility testing, it is often more direct and reproducible to use the active form, Cefteram, if available. However, as Cefteram Pivoxil is the commercially supplied form for clinical use, these protocols will address its proper handling and application in a research context, with the understanding that the active compound is the ultimate effector.

The antibacterial action of Cefteram, like other β-lactam antibiotics, is the inhibition of bacterial cell wall synthesis.[1][4] It specifically binds to and inactivates penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.[4] This disruption leads to a compromised cell wall, ultimately resulting in bacterial cell lysis and death.[1] Cefteram possesses a broad spectrum of activity, demonstrating efficacy against a variety of Gram-positive and Gram-negative bacteria.[1][3]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of Cefteram Pivoxil in bacterial cell culture studies. The protocols are designed to ensure scientific integrity, reproducibility, and a clear understanding of the experimental variables involved.

Physicochemical Properties and Stock Solution Preparation

A thorough understanding of the physicochemical properties of Cefteram Pivoxil is fundamental to designing robust experiments.

Solubility and Stability:

Cefteram Pivoxil is characterized by its poor solubility in water.[5] It is, however, freely soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO). In its solid form, Cefteram Pivoxil exhibits good stability, but it is unstable in aqueous solutions where it is susceptible to hydrolytic degradation, a process influenced by pH.[5] The active form, Cefteram, is hydrophilic, which allows for its circulation in the body to reach infection sites.[3]

Protocol for Preparing a 10 mg/mL Stock Solution:

This protocol provides a reliable method for preparing a stock solution of Cefteram Pivoxil, which can then be diluted to the desired working concentrations for various assays.

Materials:

• Cefteram Pivoxil powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, conical centrifuge tubes (1.5 mL or 15 mL)

• Calibrated analytical balance

• Vortex mixer

• Sterile, 0.22 µm syringe filters

Procedure:

• Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh 10 mg of Cefteram Pivoxil powder and transfer it to a sterile conical tube.

• Dissolving: Add 1 mL of sterile DMSO to the tube containing the Cefteram Pivoxil powder.

• Mixing: Tightly cap the tube and vortex at room temperature until the powder is completely dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

• Sterilization: To ensure sterility, filter the stock solution through a 0.22 µm syringe filter into a new sterile, light-protected tube.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term stability. Avoid repeated freeze-thaw cycles. It is recommended to use the aqueous solution within one day.

Causality Behind Experimental Choices:

• DMSO as a Solvent: DMSO is used due to the poor aqueous solubility of Cefteram Pivoxil. Using a small volume of a highly soluble organic solvent allows for the creation of a concentrated stock that can be diluted into aqueous culture media with minimal solvent carryover.

• Sterile Filtration: This step is critical to prevent contamination of bacterial cultures.

• Aliquoting and Low-Temperature Storage: Aliquoting prevents contamination of the entire stock solution with repeated use and minimizes degradation from multiple freeze-thaw cycles. Storage at low temperatures in light-protected tubes preserves the integrity of the compound.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. This is a fundamental assay for assessing the potency of an antibiotic against a specific bacterial strain. The following protocol is based on the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).

Caption: Workflow for the Kirby-Bauer disk diffusion susceptibility test.

Protocol for Disk Diffusion Assay:

Materials:

• Cefteram-impregnated disks (standardized concentration)

• Mueller-Hinton Agar (MHA) plates

• Bacterial strain of interest

• Sterile cotton swabs

• 0.5 McFarland turbidity standard

• Incubator (35-37°C)

• Ruler or caliper

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard as described in the MIC protocol.

• Plate Inoculation: Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension and remove excess liquid by pressing it against the inside of the tube. Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees after each application to ensure a uniform lawn of growth.

• Disk Application: Aseptically apply the Cefteram disks to the surface of the inoculated agar. Gently press each disk to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35-37°C for 16-20 hours.

• Measurement and Interpretation: After incubation, measure the diameter of the zone of inhibition (the area of no growth) around each disk in millimeters. Interpret the results (Susceptible, Intermediate, or Resistant) based on the zone diameter interpretive criteria established by a governing body like CLSI or EUCAST for the specific antibiotic and bacterial species.

Mechanism of Action: β-Lactamase Stability

A key characteristic of third-generation cephalosporins like Cefteram is their enhanced stability against hydrolysis by many β-lactamase enzymes. These enzymes are a primary mechanism of resistance in Gram-negative bacteria, as they inactivate β-lactam antibiotics by cleaving the amide bond in the β-lactam ring. [6] Cefteram's Stability Profile:

• Plasmid-Mediated β-Lactamases: Studies on similar oral cephalosporins have shown that they are generally not hydrolyzed by common plasmid-mediated β-lactamases (such as many TEM and SHV variants). [7]* Chromosomally-Mediated β-Lactamases (AmpC): A marked inoculum effect has been noted for bacteria that produce Richmond-Sykes type 1A chromosomally mediated β-lactamases (e.g., AmpC in Enterobacter cloacae). [7]This suggests that while Cefteram has some stability, high levels of these enzymes can lead to resistance.

• Extended-Spectrum β-Lactamases (ESBLs): CTX-M type ESBLs are known for their potent hydrolysis of third-generation cephalosporins. [8]Therefore, strains producing these enzymes are likely to exhibit resistance to Cefteram.

Mechanism of Action Visualization

Caption: Cefteram inhibits Penicillin-Binding Proteins, disrupting cell wall synthesis.

Troubleshooting and Scientific Considerations

• Precipitation in Media: If precipitation is observed upon diluting the DMSO stock of Cefteram Pivoxil into the aqueous culture medium, the concentration of the stock solution may be too high, or the final concentration in the medium exceeds its solubility limit. Consider preparing a more dilute stock solution or ensuring the final DMSO concentration in the culture does not adversely affect bacterial growth (typically <1%).

• Variability in MIC Results: Inconsistent MIC values can arise from several factors:

  • Inoculum Density: Ensure the bacterial inoculum is standardized precisely to the 0.5 McFarland standard. An inoculum that is too heavy can lead to falsely high MICs.

  • Antibiotic Degradation: As a β-lactam, Cefteram's stability in culture media at 37°C over 16-20 hours may be a factor. This is an inherent variable in MIC testing for this class of antibiotics.

  • Binding to Plasticware: While less common, some compounds can adsorb to the plastic of microtiter plates.

• Unexpected Resistance: If a bacterial strain expected to be susceptible shows resistance, consider the possibility of β-lactamase production. Specialized tests can be performed to detect the presence of ESBLs or AmpC β-lactamases.

References

Sources

• 1. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 2. Cefteram Pivoxil | C22H27N9O7S2 | CID 5362114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]
• 4. Cefteram | C16H17N9O5S2 | CID 6537431 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. In vitro activity evaluations of cefdinir (FK482, CI-983, and PD134393). A novel orally administered cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Prevalence of TEM, SHV, and CTX-M Beta-Lactamase genes in the urinary isolates of a tertiary care hospital - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro activity and beta-lactamase stability of two oral cephalosporins, ceftetrame (Ro 19-5247) and cefetamet (Ro 15-8074) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CTX-M and Plasmid-mediated AmpC-Producing Enterobacteriaceae, Singapore - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Cefteram Pivoxil Efficacy Profiling Against Multidrug-Resistant Respiratory Pathogens

Introduction & Therapeutic Positioning

Cefteram Pivoxil (CFTM-PI) is an oral, third-generation cephalosporin ester prodrug.[1][2] Upon intestinal absorption, it is rapidly hydrolyzed by non-specific esterases into its active metabolite, Cefteram (CFTM) .

In the landscape of multidrug-resistant (MDR) respiratory pathogens, Cefteram occupies a critical niche due to its high affinity for specific Penicillin-Binding Proteins (PBPs) that are often mutated in resistant strains. It is particularly distinguished by its potent activity against BLNAR (β-lactamase-negative, ampicillin-resistant) Haemophilus influenzae and penicillin-intermediate Streptococcus pneumoniae (PISP).

Critical Application Note: For all in vitro experimentation (MIC determination, Time-Kill studies), researchers must use Cefteram (free acid) . The Pivoxil prodrug lacks antibacterial activity in vitro because the necessary esterases for hydrolysis are absent in standard culture media.

Mechanism of Action & Resistance Evasion

Cefteram exerts bactericidal activity by inhibiting peptidoglycan synthesis.[2][3][4] Its structural configuration allows it to evade common resistance mechanisms:

• BLNAR H. influenzae: Resistance here is driven by mutations in the ftsI gene encoding PBP3. Cefteram maintains high binding affinity to PBP3 despite these conformational changes, superior to many other oral cephalosporins [1].

• PRSP (S. pneumoniae): Cefteram targets PBP2x and PBP2b. While high-level resistance exists, Cefteram often retains lower MICs against PISP strains compared to cefaclor or cefixime [2].

Pathway Visualization: Prodrug Activation & Target Engagement

Figure 1: Pharmacological activation pathway of Cefteram Pivoxil. Note the critical hydrolysis step required before target engagement.

Experimental Protocol: In Vitro Susceptibility Testing[5][6]

This protocol is adapted from CLSI (M07) guidelines, specifically modified for the handling of Cefteram free acid against fastidious respiratory pathogens.

Materials Required[7][8]

• Compound: Cefteram (Free Acid) reference powder (purity >95%). Do not use crushed tablets.

• Solvent: Dimethyl Sulfoxide (DMSO) or 0.1 M Phosphate Buffer (pH 7.0).

• Media:

  • S. pneumoniae:[2][3][5][6][7][8] Cation-Adjusted Mueller-Hinton Broth (CAMHB) + 2-5% Lysed Horse Blood (LHB).

  • H. influenzae:[2][3][5][6][7][8][9] Haemophilus Test Medium (HTM).[10]

• QC Strains: S. pneumoniae ATCC 49619, H. influenzae ATCC 49247.

Stock Solution Preparation (Self-Validating Step)

Cefteram free acid has poor water solubility.

• Weigh active powder (correcting for potency/water content).

• Dissolve in minimal volume of DMSO (e.g., 1/10th of final volume) or 0.1M Sodium Bicarbonate.

• Dilute to final volume with sterile water.

• Validation: Check for precipitation. If precipitate forms, the concentration is too high or pH is incorrect. Filter sterilization (0.22 µm) is recommended after full dissolution, but account for potential adsorption (bind-test recommended).

Microbroth Dilution Workflow

Figure 2: Step-by-step workflow for determining Minimum Inhibitory Concentration (MIC).

Data Analysis & Interpretation

The following table summarizes expected MIC ranges for Cefteram against key phenotypes. These values serve as a baseline for validating experimental results [3][4].

Pathogen Phenotype	Resistance Mechanism	Cefteram MIC₉₀ (µg/mL)	Interpretation
S. pneumoniae (PSSP)	Wild Type	≤ 0.06	Highly Susceptible
S. pneumoniae (PISP)	Low-affinity PBP2x	0.25 - 0.5	Susceptible/Intermediate
S. pneumoniae (PRSP)	High-affinity PBP mutations	1.0 - 4.0	Variable/Resistant
H. influenzae (BLNAR)	PBP3 mutation (ftsI)	0.06 - 0.12	Highly Effective
H. influenzae (BLPAR)	TEM-1 β-lactamase	≤ 0.06	Susceptible (Stable to TEM-1)
M. catarrhalis	β-lactamase positive	≤ 0.25	Susceptible

Note: Cefteram is generally stable against common plasmid-mediated β-lactamases (TEM/SHV) found in respiratory pathogens but may be hydrolyzed by ESBLs.

PK/PD Modeling for Dosing Optimization

For drug development professionals, the efficacy of Cefteram is time-dependent.

• PK Parameter: T > MIC (Time that free drug concentration exceeds MIC).

• Target: For cephalosporins, T > MIC of 40-50% of the dosing interval is required for bactericidal activity.

• Simulation:

  • Oral bioavailability is ~20-30% but increases with food.

  • Peak serum concentration (Cmax) after a 200mg dose is approximately 1.2 - 1.5 µg/mL.

  • Clinical Implication: Against BLNAR H. influenzae (MIC ~0.06), a standard dose easily achieves >60% T>MIC. Against PRSP (MIC ~2.0), standard oral dosing may fail to achieve the PD target, necessitating combination therapy or alternative agents.

References

• Patsnap Synapse. (2024).[4] Mechanism of Action of Cefteram Pivoxil and PBP Affinity.[2][3][11] Retrieved from 2

• National Institutes of Health (NIH). (2015). Antimicrobial Resistance in Haemophilus influenzae: PBP3 Alterations and BLNAR. Retrieved from 10

• Hohl, P., et al. (1989).[12] In vitro activity of cefteram against predominantly enteropathogenic and glucose nonfermentative gram-negatives.[12] Chemotherapy.[12][5][6][10] Retrieved from 12

• PubMed Central. (1997). Susceptibilities of Streptococcus pneumoniae and Haemophilus influenzae to 10 Oral Antimicrobial Agents. Retrieved from 13

• PubMed. (1993).[1] Clinical and pharmacokinetic evaluation of cefteram pivoxil in children.[14] Retrieved from 14

Sources

• 1. Cefetamet pivoxil clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]
• 3. What is the mechanism of Cefditoren Pivoxil? [synapse.patsnap.com]
• 4. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 5. Cefditoren pivoxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Antimicrobial susceptibility of Streptococcus pneumoniae, Haemophilus influenzae and Pseudomonas aeruginosa isolated in major hospitals in Nagano prefecture] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. Antimicrobial susceptibility among Streptococcus pneumoniae and Haemophilus influenzae collected globally between 2015 and 2017 as part of the Tigecycline Evaluation and Surveillance Trial (TEST) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro antibacterial properties of cefetamet and in vivo activity of its orally absorbable ester derivative, cefetamet pivoxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antimicrobial Resistance in Haemophilus influenzae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Crystal Structure of Cefditoren Complexed with Streptococcus pneumoniae Penicillin-Binding Protein 2X: Structural Basis for Its High Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro activity of cefteram against predominantly enteropathogenic and glucose nonfermentative gram-negatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Susceptibilities of Streptococcus pneumoniae and Haemophilus influenzae to 10 Oral Antimicrobial Agents Based on Pharmacodynamic Parameters: 1997 U.S. Surveillance Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [Clinical and pharmacokinetic evaluation of cefteram pivoxil in children] - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefteram Pivoxil administration in preclinical animal studies

An Application Guide for the Preclinical Administration of Cefteram Pivoxil

Introduction

Cefteram Pivoxil is an orally administered third-generation cephalosporin antibiotic.[1] It functions as a prodrug, meaning it is converted into its biologically active form, cefteram, within the body.[1] This guide provides a comprehensive overview and detailed protocols for the administration of Cefteram Pivoxil in preclinical animal studies, designed for researchers, scientists, and drug development professionals. The focus is on bridging foundational pharmacology with practical, field-tested methodologies to ensure robust and reproducible outcomes.

The Scientific Foundation: Mechanism and Rationale

Cefteram Pivoxil's efficacy stems from its active metabolite, cefteram. The bactericidal action of cefteram is achieved through the inhibition of bacterial cell wall synthesis.[2][3] It exhibits a high affinity for penicillin-binding proteins (PBPs), which are crucial enzymes in the final steps of peptidoglycan synthesis.[1][4] By binding to these proteins, cefteram disrupts the structural integrity of the bacterial cell wall, leading to cell lysis and death.[1] This mechanism is effective against a broad spectrum of Gram-positive and Gram-negative bacteria.[1]

Preclinical animal models are indispensable for evaluating the in vivo potential of antibiotics like Cefteram Pivoxil.[5][6] These models allow for the characterization of pharmacokinetic (PK) and pharmacodynamic (PD) relationships, which are critical for predicting clinical efficacy and establishing dosing regimens.[7][8] The selection of an appropriate animal model is paramount and should be guided by the specific infection being studied, with murine models of lung, thigh, and urinary tract infections being common choices for assessing antibacterial agents.[7][9][10]

Caption: Mechanism of Action of Cefteram Pivoxil.

Pharmacokinetics and Dosing Strategy

The oral bioavailability and pharmacokinetic profile of Cefteram Pivoxil can vary significantly across different animal species.[11] Understanding these differences is crucial for designing studies that can be meaningfully extrapolated to humans. For instance, studies have shown that the absolute bioavailability of the active moiety can range from approximately 12-15% in rodents to over 70% in dogs.[11] Therefore, a pilot pharmacokinetic study in the chosen animal model is strongly recommended before initiating large-scale efficacy trials.

Table 1: Comparative Pharmacokinetic Parameters of Cefteram (Active Form) in Preclinical Species

Species	Route of Admin.	Dose (mg/kg)	Bioavailability (%)	Tmax (hours)	T1/2 (hours)	Reference
Mouse	Oral	Not Specified	12.6	~2-3	~1-2	[11]
Rat	Oral	2.5 - 40	15.3	~2-3	~1-2	[11]
Rabbit	Oral	2.5 - 20	32.3	~2-3	~1.5	[11]
Dog	Oral	2.5 - 40	72.3	~2-3	~1.5-2	[11]
Human (Child)	Oral	3 - 6	Not Specified	2 - 4	1.0 - 2.7	[12][13]

Note: Data is synthesized from multiple sources and should be used as a guideline. Tmax (time to maximum concentration) and T1/2 (half-life) are approximated from available data.

Causality in Dosing Formulation

Cefteram Pivoxil is poorly soluble in water. For oral administration in animal studies, particularly via gavage, it must be formulated as a homogenous suspension. The choice of vehicle is critical for ensuring consistent dosing and bioavailability. A 0.5% (w/v) solution of methylcellulose or carboxymethylcellulose (CMC) in sterile water is a standard and effective vehicle. It provides sufficient viscosity to keep the drug suspended during administration without significantly impacting gastrointestinal absorption.

Detailed Experimental Protocols

The following protocols provide a self-validating system for the preparation and administration of Cefteram Pivoxil. Adherence to these steps ensures dose accuracy and reproducibility.

Protocol 1: Preparation of Cefteram Pivoxil Suspension for Oral Gavage

Objective: To prepare a homogenous and stable suspension of Cefteram Pivoxil for accurate oral dosing in small animals.

Materials:

• Cefteram Pivoxil powder

• Vehicle: 0.5% (w/v) Methylcellulose in sterile, purified water

• Sterile mortar and pestle

• Calibrated analytical balance

• Sterile graduated cylinder or volumetric flask

• Magnetic stirrer and stir bar

• Sterile storage container

Procedure:

• Calculate Required Mass: Determine the total volume of suspension needed and the desired final concentration (e.g., in mg/mL). Calculate the total mass of Cefteram Pivoxil powder required.

  • Example Calculation for a 10 mg/kg dose in 20 mice (avg. weight 25g) with a dosing volume of 10 mL/kg:

    • Dose per mouse = 10 mg/kg * 0.025 kg = 0.25 mg

    • Volume per mouse = 10 mL/kg * 0.025 kg = 0.25 mL

    • Concentration needed = 0.25 mg / 0.25 mL = 1.0 mg/mL

    • Total volume (with overage) = 20 mice * 0.25 mL/mouse + 20% overage ≈ 6 mL

    • Total mass needed = 1.0 mg/mL * 6 mL = 6.0 mg

• Weigh Compound: Accurately weigh the calculated mass of Cefteram Pivoxil powder using a calibrated analytical balance.

• Prepare Vehicle: Prepare the 0.5% methylcellulose vehicle by slowly adding the methylcellulose powder to stirring sterile water. Allow it to fully dissolve.

• Create Slurry: Place the weighed Cefteram Pivoxil powder into a sterile mortar. Add a small volume (approx. 10% of the final volume) of the vehicle and triturate with the pestle to form a smooth, uniform paste. This step is critical to break up any aggregates and ensure the final suspension is free of clumps.

• Dilute to Final Volume: Gradually add the remaining vehicle to the mortar while continuously stirring. Transfer the suspension to a sterile beaker or flask with a magnetic stir bar.

• Homogenize: Place the container on a magnetic stirrer and stir for at least 15-30 minutes to ensure a homogenous suspension.

• Storage and Use: Store the suspension in a clearly labeled, sterile container. If not used immediately, store at 2-8°C and protect from light. Always re-suspend by vortexing or stirring vigorously immediately before each dose aspiration to ensure uniformity.

Protocol 2: Oral Gavage Administration in Mice

Objective: To accurately deliver the prepared Cefteram Pivoxil suspension directly into the stomach of a mouse.

Materials:

• Prepared Cefteram Pivoxil suspension

• Appropriately sized syringe (e.g., 1 mL)

• 20-22 gauge, 1.5-inch flexible or rigid, ball-tipped gavage needle

• Personal Protective Equipment (PPE)

Procedure:

• Animal Restraint: Gently but firmly restrain the mouse, ensuring its head and body are in a straight line to facilitate passage of the gavage needle.

• Dose Aspiration: Vigorously mix the drug suspension. Aspirate the calculated dose volume into the syringe. Expel any air bubbles.

• Needle Insertion: Gently insert the gavage needle into the side of the mouse's mouth, passing it over the tongue towards the esophagus. The needle should pass with minimal resistance. If resistance is met, or the animal begins to struggle excessively, withdraw and restart.

• Dose Delivery: Once the needle is properly positioned in the esophagus (the tip will be approximately at the level of the last rib), slowly depress the syringe plunger to deliver the suspension.

• Post-Administration Monitoring: Return the mouse to its cage and monitor for any immediate signs of distress, such as difficulty breathing, which could indicate improper administration into the trachea. Observe animals for a short period post-dosing.

Application Workflow: Murine Lung Infection Model

The following workflow illustrates a typical efficacy study of Cefteram Pivoxil in a murine model of bacterial pneumonia. This model is highly relevant for studying antibiotics targeting respiratory pathogens.[9][10]

Caption: Workflow for a Cefteram Pivoxil Efficacy Study.

Trustworthiness and Validation

To ensure the integrity of preclinical findings, every protocol must act as a self-validating system.

• Dose Formulation Validation: Periodically, a sample of the prepared suspension should be analyzed (e.g., via HPLC) to confirm the concentration and homogeneity of Cefteram Pivoxil.

• In-Study Controls: Every efficacy study must include a vehicle control group to establish the natural course of the infection and a positive control group (an antibiotic with known efficacy) to validate the model's responsiveness.[7]

• Monitoring: Regular monitoring of animal health (weight, clinical signs) is crucial. Adverse events should be documented, as they can provide preliminary toxicological data.[3] After starting an antimicrobial, a review within 48-72 hours is recommended to ensure the chosen treatment remains appropriate.[14]

References

• Patsnap Synapse. (2024-07-17). What is the mechanism of Cefteram Pivoxil?[Link]

• Patsnap Synapse. (2024-06-14). What is Cefteram Pivoxil used for?[Link]

• Mayo Clinic. Cefditoren pivoxil (oral route) - Side effects & dosage. [Link]

• PubMed. (1987). [Bacteriological, pharmacokinetic and clinical studies on cefteram pivoxil in the pediatric field]. [Link]

• PubMed. (1994). Pharmacokinetics of FK482, a new orally active cephalosporin, in animals. [Link]

• PubMed. (1988). [Laboratory and clinical studies on cefteram pivoxil in pediatric field]. [Link]

• ResearchGate. (2023). In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model. [Link]

• Drugs.com. Cefditoren Pivoxil: Package Insert / Prescribing Information. [Link]

• accessdata.fda.gov. (1999). 21-222 Spectracef Microbiology Review. [Link]

• PubMed. (2023). In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model. [Link]

• World Health Organization (WHO). (2024). 2023 Antibacterial agents in clinical and preclinical development: an overview and analysis. [Link]

• ASM Journals. (2022). Validated Preclinical Mouse Model for Therapeutic Testing against Multidrug-Resistant Pseudomonas aeruginosa Strains. [Link]

• PubMed. (2023). Oral administration of Bifidobacterium longum and Bifidobacterium infantis ameliorates cefcapene pivoxil-induced attenuation of anti-programmed cell death protein-1 antibody action in mice. [Link]

• National Center for Biotechnology Information (NCBI). (2016). Discovery and preclinical development of new antibiotics. [Link]

• AMR.Solutions. (2020). FDA Workshop: Animal Models To Support Antibacterial Development. [Link]

• U.S. Food & Drug Administration (FDA). (2025). Antibacterial Susceptibility Test Interpretive Criteria. [Link]

• ASM Journals. (1993). Animal models in the evaluation of antimicrobial agents. [Link]

• IBT Bioservices. Bacterial Efficacy Models for Preclinical Research. [Link]

• Merck Veterinary Manual. Cephalosporins and Cephamycins Use in Animals. [Link]

• The Pharmaceutical Journal. (2021). How to evaluate the clinical appropriateness of an antimicrobial. [Link]

• ClinicalTrials.gov. Pilot Study of Cefditoren Pivoxil in COVID-19 Patients With Mild to Moderate Pneumonia. [Link]

• PubMed. (2022). Validated Preclinical Mouse Model for Therapeutic Testing against Multidrug-Resistant Pseudomonas aeruginosa Strains. [Link]

• World Health Organization (WHO). (2018). antibiotic guidelines. [Link]

• Drug Central. cefteram pivoxil. [Link]

Sources

• 1. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 2. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]
• 3. drugs.com [drugs.com]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. ibtbioservices.com [ibtbioservices.com]
• 7. Validated Preclinical Mouse Model for Therapeutic Testing against Multidrug-Resistant Pseudomonas aeruginosa Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Validated Preclinical Mouse Model for Therapeutic Testing against Multidrug-Resistant Pseudomonas aeruginosa Strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of FK482, a new orally active cephalosporin, in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [Bacteriological, pharmacokinetic and clinical studies on cefteram pivoxil in the pediatric field] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. [Laboratory and clinical studies on cefteram pivoxil in pediatric field] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pharmaceutical-journal.com [pharmaceutical-journal.com]

Application Note: Analytical Techniques for Cefteram Pivoxil Impurity Profiling

This Application Note provides a comprehensive technical guide for the impurity profiling of Cefteram Pivoxil (CFTM-PI) , a third-generation cephalosporin prodrug.[1] It integrates routine Quality Control (QC) protocols based on pharmacopoeial standards (JP) with advanced structural elucidation techniques (LC-MS/MS) to address the complex degradation pathways inherent to pivaloyloxymethyl esters.[1]

Introduction & Scientific Context

Cefteram Pivoxil is an ester prodrug designed to enhance the oral bioavailability of the active metabolite, Cefteram . While the pivaloyloxymethyl ester moiety facilitates absorption, it introduces specific stability challenges. The drug is susceptible to hydrolysis (cleaving the ester to release the active acid and pivalic acid) and isomerization (both at the cephem ring double bond and the oxime group).

Effective impurity profiling requires a dual-method strategy:

• Routine Compliance (HPLC-UV): A robust, validated method for quantifying known related substances (Process Impurities & Degradants) in line with Japanese Pharmacopoeia (JP) standards.[1]

• Structural Characterization (LC-MS): A high-resolution approach to identify unknown peaks arising from stress conditions (oxidative, photolytic, and thermal degradation).[1]

The Impurity Landscape

The following impurities are critical quality Attributes (CQAs) for Cefteram Pivoxil:

Impurity Type	Common Name	Structural Mechanism	Origin
Metabolite/Degradant	Cefteram (Free Acid)	Hydrolysis of pivaloyloxymethyl ester	Acid/Base Hydrolysis, In vivo metabolism
Isomer	-Isomer	Migration of double bond from C3-C4 to C2-C3	Base catalysis, Thermal stress
Isomer	Anti-Isomer (E-isomer)	Isomerization of methoxyimino group (Z to E)	Photolytic degradation
Degradant	Pivalic Acid	Cleavage byproduct	Hydrolysis
Process Impurity	7-ACA Derivatives	Residual starting materials	Synthesis carryover

Analytical Strategy Workflow

The following diagram illustrates the decision tree for selecting the appropriate analytical workflow during drug development and stability testing.

Figure 1: Analytical workflow distinguishing between routine compliance testing (Green path) and investigative structural elucidation (Red path).

Protocol 1: Routine HPLC-UV Method (Related Substances)

This protocol is derived from validated conditions aligned with Japanese Pharmacopoeia (JP) requirements for Cefteram Pivoxil Fine Granules and API. It is optimized for the separation of the parent drug from the free acid (Cefteram) and the

-isomer.

Chromatographic Conditions

• Instrument: HPLC system with UV-Visible or PDA detector (e.g., Agilent 1260 / Waters Alliance).

• Column: L1 packing (C18),

  .

  • Recommended: TSKgel ODS-80Tm or equivalent end-capped C18.[1]

• Mobile Phase:

  • Buffer: Acetic Acid - Sodium Acetate buffer (pH 5.0).[1][2]

  • Composition: Buffer / Acetonitrile / Water (100 : 375 : 525 v/v/v).[1]

  • Note: The high water content ensures retention of the polar free acid, while acetonitrile elutes the hydrophobic ester.

• Flow Rate:

  (Adjust to achieve Cefteram Pivoxil RT min).

• Column Temperature:

  .

• Detection: UV at

  .[1][3]

• Injection Volume:

  .

Sample Preparation

• Diluent: Acetonitrile : Water (1 : 2).[1][2]

• Standard Solution: Dissolve Cefteram Pivoxil Reference Standard in diluent to obtain a concentration of

  .

• Test Solution: Dissolve accurately weighed sample in diluent to

  . Sonicate for 5 minutes if analyzing granules/tablets.[1]

System Suitability Criteria (Self-Validating)

• Resolution (

  ): between Cefteram Pivoxil and any adjacent impurity peak (specifically the -isomer if present).[1]

• Tailing Factor (

  ): for the main peak.

• Precision (RSD):

  for 6 replicate injections of the Standard Solution.

Protocol 2: Advanced LC-MS/MS for Unknowns

When unknown peaks exceed the identification threshold (0.10%), High-Resolution Mass Spectrometry (HRMS) is required.[1] This protocol utilizes a gradient elution to capture a wider range of polarities, from the highly polar hydrolysis products to non-polar dimers.

Chromatographic Conditions (UPLC)

• System: UPLC coupled to Q-TOF or Orbitrap MS.[1]

• Column: C18,

  (e.g., ACQUITY UPLC BEH C18).[1]

• Mobile Phase A:

  Formic Acid in Water (improves ionization).[1]

• Mobile Phase B:

  Formic Acid in Acetonitrile.[1]

• Gradient Program:

  • 0.0 min: 95% A

  • 2.0 min: 95% A

  • 15.0 min: 5% A

  • 18.0 min: 5% A

  • 18.1 min: 95% A

• Flow Rate:

  .[1]

Mass Spectrometry Parameters

• Ionization: ESI Positive Mode (Cephalosporins ionize well as

  ).[1]

• Source Temp:

  .

• Desolvation Temp:

  .

• Scan Range:

  .

• Collision Energy: Ramp

  for fragmentation analysis.[1]

Forced Degradation Pathways & Interpretation

Understanding the degradation mechanism is vital for assigning peaks. The diagram below details the chemical fate of Cefteram Pivoxil under stress.

Figure 2: Degradation pathways of Cefteram Pivoxil.[1] Hydrolysis yields the active acid; base/thermal stress shifts the double bond (

); light causes oxime isomerization.

Stress Testing Protocol (Summary)

Stress Condition	Reagent / Condition	Target Degradation	Expected Products
Acid Hydrolysis	0.1 N HCl, 60°C, 2h	10-20%	Cefteram (Acid), Lactones
Base Hydrolysis	0.1 N NaOH, RT, 1h	10-20%	Cefteram (Acid), -Isomer
Oxidation	3% , RT, 4h	10-20%	N-Oxides, Sulfoxides
Thermal	60°C (Solid State), 7 days	< 5%	-Isomer, Dimers
Photolytic	1.2M Lux hours (UV/Vis)	5-10%	Anti-isomer (E-isomer)

Technical Insight: The

-isomer is thermodynamically more stable than the parent but biologically inactive. In HPLC, the -isomer typically elutes after the parent peak due to slight hydrophobicity changes, whereas the Cefteram acid elutes much earlier due to the loss of the ester group.

References

• Japanese Pharmacopoeia (JP XVIII) . Official Monographs: Cefteram Pivoxil.[1] Ministry of Health, Labour and Welfare, Japan.[4][5] [1]

• Han, F., et al. (2020). "Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS."[6] Journal of Pharmaceutical and Biomedical Analysis, 191, 113591.

• International Conference on Harmonisation (ICH). Q3A(R2): Impurities in New Drug Substances. Link

• International Conference on Harmonisation (ICH). Q1B: Photostability Testing of New Drug Substances and Products. Link

Sources

• 1. delta2-Cefuroxime Axetil (Cefuroxime Axetil Delta-3 Isomer) [lgcstandards.com]
• 2. images.baidu1y.com [images.baidu1y.com]
• 3. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 4. pmda.go.jp [pmda.go.jp]
• 5. mhlw.go.jp [mhlw.go.jp]
• 6. Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving Cefteram Pivoxil solubility in aqueous solutions

Technical Support Center: Cefteram Pivoxil Solubility

Welcome to the technical support guide for Cefteram Pivoxil. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for challenges related to the aqueous solubility of Cefteram Pivoxil. As an ester prodrug, Cefteram Pivoxil presents unique solubility and stability characteristics that must be carefully managed to ensure experimental success and data integrity.

Section 1: Understanding the Core Challenge: Physicochemical Properties of Cefteram Pivoxil

Cefteram Pivoxil is the pivaloyloxymethyl ester prodrug of the third-generation cephalosporin antibiotic, Cefteram.[1] This esterification significantly enhances oral absorption, after which the pivoxil group is cleaved by esterases in the body to release the active Cefteram molecule.[1] However, this modification also governs its physicochemical properties, leading to solubility challenges.

Key properties influencing its solubility include:

• Poor Aqueous Solubility : The crystalline form of Cefteram Pivoxil has low intrinsic solubility in water.[2] For a related compound, Cefditoren Pivoxil, the aqueous solubility is reported to be less than 0.1 mg/mL.[3] This necessitates the use of specialized dissolution techniques for preparing aqueous stocks for in vitro assays or formulation development.

• Lipophilicity : The addition of the pivoxil group increases the lipophilicity of the molecule. This is beneficial for crossing biological membranes but contributes to its poor solubility in aqueous media.

• Weakly Acidic Nature : Cefteram Pivoxil is a weak acid. For the related Cefditoren Pivoxil, the pKa is reported to be 4.2.[4][5] This acidic functional group means its ionization state—and therefore its solubility—is highly dependent on the pH of the solution.

• Chemical Instability : As an ester, the pivoxil group is susceptible to hydrolysis. This degradation is significantly influenced by pH, with increased rates under both acidic and alkaline conditions.[6] The beta-lactam ring, characteristic of all cephalosporins, is also prone to hydrolysis, especially at higher pH values, leading to loss of antibacterial activity.[7][8]

Understanding these properties is the first step in troubleshooting solubility issues. The primary goal is to dissolve the compound while simultaneously preventing its degradation.

Section 2: Troubleshooting Guide & FAQs

This section addresses common problems encountered when preparing aqueous solutions of Cefteram Pivoxil.

Q1: My Cefteram Pivoxil powder is not dissolving in my aqueous buffer. What is the first thing I should try?

Answer:

Directly dissolving Cefteram Pivoxil in an aqueous buffer is often unsuccessful due to its low water solubility.[2][3] The standard and most reliable first step is to use a small amount of a water-miscible organic solvent to create a concentrated stock solution. This stock can then be diluted into your aqueous buffer.

Recommended Initial Approach: The Co-Solvent Method

• Select an Organic Co-Solvent : Dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) are common and effective choices. For the related compound Cefditoren Pivoxil, solubility is approximately 10 mg/mL in DMSO and 15 mg/mL in DMF.[9]

• Prepare a Concentrated Stock : Dissolve the Cefteram Pivoxil powder in the chosen organic solvent. For example, prepare a 10 mg/mL stock in DMSO. Gentle warming or sonication can aid dissolution.[10]

• Dilute into Aqueous Buffer : Slowly add the concentrated organic stock to your aqueous buffer of choice while vortexing or stirring. It is critical to ensure the final concentration of the organic solvent in your aqueous solution is low (typically <1%, and often <0.1%) to avoid impacting your biological system.

Causality : This method works by first dissolving the lipophilic compound in a solvent with a similar polarity (the organic co-solvent) and then dispersing it into the aqueous phase at a concentration below its aqueous solubility limit. This bypasses the slow dissolution kinetics of the solid powder in water.

Q2: I successfully dissolved the compound using a co-solvent, but it precipitated after I diluted it into my aqueous buffer. Why did this happen and how can I fix it?

Answer:

Precipitation upon dilution is a classic sign that the aqueous solubility of your compound has been exceeded. This can happen for a few reasons:

• Final Concentration is Too High : The final concentration of Cefteram Pivoxil in your aqueous buffer is higher than its solubility limit under those specific conditions (pH, temperature, buffer components).

• Solvent Shock : Adding the organic stock too quickly to the aqueous buffer can create localized areas of high concentration, causing the compound to crash out of solution before it can be properly dispersed.

• pH Shift : If your stock solution is unbuffered and your final aqueous medium has a different pH, this can alter the ionization state of the molecule and reduce its solubility.

Troubleshooting Steps:

• Reduce Final Concentration : The simplest solution is to lower the target concentration of Cefteram Pivoxil in your final aqueous solution.

• Optimize Dilution Technique : Add the organic stock drop-wise into the vortex of the stirring aqueous buffer. This ensures rapid and uniform mixing, preventing localized supersaturation.

• Adjust the pH of the Aqueous Buffer : Since Cefteram Pivoxil is a weak acid, its solubility can be increased by raising the pH of the aqueous buffer.[11] By deprotonating the acidic group, the molecule becomes a more polar salt, which is more soluble in water. A pH above the pKa (e.g., pH 7.2-7.4) is generally recommended. However, be mindful of the trade-off with stability.

• Increase the Percentage of Co-solvent : If your experimental system can tolerate it, slightly increasing the final concentration of the organic co-solvent (e.g., from 0.1% to 0.5% DMSO) can help maintain solubility. Always run a vehicle control to confirm the solvent has no effect in your assay.

Below is a decision-making workflow for addressing solubility issues.

Sources

• 1. Cefteram Pivoxil | C22H27N9O7S2 | CID 5362114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US20080069879A1 - Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof - Google Patents [patents.google.com]
• 3. drugs.com [drugs.com]
• 4. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pH and temperature effects on the hydrolysis of three β-lactam antibiotics: ampicillin, cefalotin and cefoxitin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. wjbphs.com [wjbphs.com]

Technical Support Center: Cefteram Pivoxil MIC Assay Troubleshooting

Introduction

Welcome to the Technical Support Center. If you are observing "skipping wells," trailing endpoints, or non-reproducible MIC values with Cefteram Pivoxil , you are likely encountering the "Prodrug Paradox."

Cefteram Pivoxil is an ester prodrug designed to increase oral bioavailability.[1] It is biologically inactive until hydrolyzed into its active metabolite, Cefteram . In standard in vitro assays (Mueller-Hinton Broth), the esterases required for this rapid conversion are absent. Consequently, inconsistent results usually stem from two root causes:

• Solubility Failure: The lipophilic prodrug precipitates in aqueous broth.

• Hydrolysis Variability: You are measuring the erratic rate of spontaneous chemical hydrolysis rather than true bacterial susceptibility.

This guide provides the protocols to standardize your assay and eliminate these variables.

Part 1: The Core Mechanism (Why Your Assay is Failing)

To troubleshoot effectively, you must visualize the chemical behavior of the compound in your microtiter plate.

The Hydrolysis & Solubility Dynamic

The following diagram illustrates the fate of Cefteram Pivoxil in a standard MIC assay environment.

Figure 1: The "Prodrug Paradox" in vitro. Without esterases, the conversion of the inactive prodrug to the active Cefteram is rate-limited by spontaneous hydrolysis, leading to variable effective concentrations.

Part 2: Troubleshooting Guide & Protocols

Decision Matrix: Which Agent Are You Testing?

CRITICAL CHECK: Are you testing Cefteram Pivoxil (CAS: 82547-81-7) or Cefteram (CAS: 82547-58-8)?

If you are testing...	The Issue	The Solution
Cefteram Pivoxil	Inactive in vitro; insoluble in water.	Stop. Switch to Cefteram (Free Acid) for standard MICs.
Cefteram (Free Acid)	pH-dependent solubility.	Use Phosphate buffer/DMSO mix. Adjust pH to 7.2–7.4.

Protocol A: Standardizing the Assay (The "Gold Standard")

If your goal is to determine the susceptibility of an organism to the drug class, you must use the active metabolite.

Reagents:

• Active Agent: Cefteram (Free Acid).

• Solvent: Dimethyl Sulfoxide (DMSO) or 0.1 M Phosphate Buffer (pH 7.0).

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

Step-by-Step Workflow:

• Stock Preparation:

  • Weigh Cefteram powder (correcting for potency/water content).

  • Dissolve in DMSO to a concentration 100x higher than the highest desired test concentration.

  • Note: Cefteram free acid is sparingly soluble in pure water but soluble in alkaline solutions or DMSO.

• Dilution Scheme (Prevention of Shock Precipitation):

  • Do not dilute the DMSO stock directly into cold broth.

  • Intermediate Step: Dilute the stock 1:10 into sterile water or phosphate buffer.

  • Final Step: Add to CAMHB. Ensure final DMSO concentration is ≤ 1% (v/v) to prevent solvent toxicity to the bacteria.

• Inoculum Control:

  • Prepare inoculum to

    CFU/mL.

  • Use a nephelometer; do not rely solely on visual turbidity, as drug precipitation can mimic bacterial growth.

Protocol B: Testing the Prodrug (Formulation/Stability Studies Only)

If you are required to test Cefteram Pivoxil (e.g., for intrinsic stability or formulation research), you must control for solubility.

Reagents:

• Agent: Cefteram Pivoxil.

• Solvent: 100% DMSO (Strict requirement).

Step-by-Step Workflow:

• Solubilization:

  • Dissolve Cefteram Pivoxil in 100% DMSO. Vortex vigorously.

  • Visual Check: Solution must be crystal clear. Any cloudiness indicates saturation.

• Plate Preparation:

  • Dispense broth into wells first.

  • Add the drug solution to the broth.

  • Immediate Read: Measure absorbance at 600nm (OD600) at T=0 (immediately after addition).

  • Why? This establishes a "background" baseline. If the drug precipitates upon hitting the broth, T=0 OD will be high. You must subtract this from your T=24h reading.

• Incubation:

  • Seal plates tightly to prevent DMSO evaporation.

  • Incubate at 35°C ± 2°C.

Part 3: Troubleshooting Logic Flow

Use this flow to diagnose the specific cause of your inconsistent data.

Figure 2: Diagnostic logic for identifying the root cause of assay failure.

Part 4: Frequently Asked Questions (FAQs)

Q1: Why does CLSI not list breakpoints specifically for Cefteram Pivoxil? A: CLSI (Clinical and Laboratory Standards Institute) guidelines provide breakpoints for the active antimicrobial agents. Since Cefteram Pivoxil is converted to Cefteram in the body, the susceptibility of the bacteria is determined by its reaction to Cefteram . You should use the breakpoints associated with Cefteram (or the proxy class, depending on the specific organism and guideline version) [1].

Q2: I see "trailing" endpoints where the bacteria seem to grow slightly in higher concentrations. What is happening? A: This is often due to gradual hydrolysis or instability .

• If using the Prodrug : A small amount hydrolyzes over 24 hours, killing some bacteria, but not enough to fully inhibit dense growth, leading to a "haze."

• If using the Active : Cephalosporins can degrade in broth over long incubations (instability of the beta-lactam ring). Ensure you read the results at 16-20 hours, not 24-48 hours, unless specified [2].

Q3: Can I add esterase to the broth to simulate in vivo conditions? A: While theoretically possible, this is not a standardized method (CLSI/EUCAST) and introduces significant variability (enzyme purity, activity rate, stability). It is scientifically more accurate and robust to simply test the active metabolite (Cefteram) directly.

Q4: My negative control (drug only, no bacteria) is turning cloudy. A: This is precipitation , not contamination. Cefteram Pivoxil is highly hydrophobic. When the DMSO stock hits the aqueous broth, the drug crashes out of solution.

• Fix: Lower your testing range.

• Fix: Ensure DMSO concentration is consistent.

• Fix: Switch to the free acid form.

References

• Clinical and Laboratory Standards Institute (CLSI). M100: Performance Standards for Antimicrobial Susceptibility Testing. 34th Edition. CLSI, 2024. [Link]

• Clinical and Laboratory Standards Institute (CLSI). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 11th Edition.[2] CLSI, 2018.[3] [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 5489438, Cefteram Pivoxil. Accessed 2024.[2] [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). Preparation of stock solutions and working solutions for antimicrobial susceptibility testing. Version 6.[2]0. [Link]

Sources

• 1. US20080069879A1 - Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Understanding Cefazolin Reporting for Enterobacteriaceae | CLSI [clsi.org]

optimizing HPLC separation of Cefteram Pivoxil and its metabolites

Welcome to the Advanced Chromatography Support Center.

Subject: Technical Guide for the HPLC Separation of Cefteram Pivoxil (CFT-PI) and Metabolites. Ticket ID: CFT-OPT-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist.

Executive Summary

Optimizing the separation of Cefteram Pivoxil (CFT-PI) requires navigating a complex matrix of stability and selectivity challenges. As an ester prodrug, CFT-PI is inherently unstable, prone to hydrolysis into its active metabolite, Cefteram (CFT) , and isomerization from the active

-cephem to the inactive -cephem.

This guide moves beyond basic method parameters to address the causality of separation failures. It is designed to help you distinguish between chromatographic artifacts and genuine sample degradation.

Module 1: Critical Optimization Parameters

To achieve baseline resolution between the prodrug, the active metabolite, and the isomers, you must control three variables: pH stability , Silanol activity , and Gradient slope .

The pH Conundrum (Stability vs. Selectivity)

• The Science: CFT-PI hydrolyzes rapidly at alkaline pH. However, acidic pH (< 2.5) can accelerate the isomerization to the

  -isomer.

• Optimization: Maintain mobile phase pH between 3.0 and 4.5 .

  • Why? This range minimizes ester hydrolysis (preserving the prodrug) while keeping the carboxylic acid moieties of the metabolites ionized enough to prevent peak fronting, but protonated enough to retain on C18.

Column Selection & Temperature

• The Science: Cephalosporins contain amine and amide groups that interact with free silanols on silica supports, causing severe tailing.

• Optimization: Use a Type B (High Purity) End-capped C18 column .

  • Temperature: Run at 25°C - 30°C . Higher temperatures (>40°C) improve peak shape but significantly accelerate on-column degradation of the prodrug.

Module 2: Troubleshooting & FAQs

Q1: "I see a 'ghost' peak eluting before my main Cefteram Pivoxil peak that grows over time. What is it?"

Diagnosis: On-column or In-vial Hydrolysis. Technical Explanation: The pivaloyloxymethyl ester group is labile. If your sample solvent contains water or methanol and sits in the autosampler, CFT-PI converts to Cefteram (CFT). Solution:

• Solvent Change: Dissolve standards in Acetonitrile (ACN) or a 50:50 ACN/Buffer mix. Avoid pure Methanol, as transesterification can occur.

• Temperature: Set the autosampler tray to 4°C .

• Buffer Check: Ensure your mobile phase buffer is not > pH 6.0.

Q2: "I cannot separate the -isomer impurity from the main -Cefteram Pivoxil peak."

Diagnosis: Lack of Steric Selectivity. Technical Explanation: The

and isomers differ only by the position of the double bond in the dihydrothiazine ring. Standard C18 columns may not discriminate this subtle spatial difference. Solution:

• Stationary Phase: Switch to a Phenyl-Hexyl column or a C18 with high carbon load (>15%) . The

  interactions in Phenyl phases often provide better selectivity for double-bond isomers.

• Modifier: Use Methanol instead of Acetonitrile as the organic modifier. Methanol is a protic solvent that often enhances selectivity for geometric isomers in cephalosporins.

Q3: "My peaks are tailing significantly (Asymmetry > 1.5)."

Diagnosis: Secondary Silanol Interactions. Technical Explanation: The amine groups on the aminothiazole ring are interacting with acidic silanols on the column stationary phase. Solution:

• Ionic Strength: Increase buffer concentration to 20-50 mM . This masks silanol sites.

• Ion Pairing (Last Resort): Add 0.1% Triethylamine (TEA) to the mobile phase (adjust pH after addition). Note: This suppresses ionization if you are using LC-MS.

Module 3: Visualization of Logic & Pathways

Figure 1: Troubleshooting Logic Tree for CFT-PI Separation

Caption: A decision matrix for diagnosing peak shape and resolution issues during Cefteram Pivoxil analysis.

Figure 2: Degradation Pathway of Cefteram Pivoxil

Caption: The hydrolytic and isomerization pathways of CFT-PI that must be monitored during HPLC method development.

Module 4: Recommended Experimental Protocol

This protocol is a self-validating system. The use of a gradient ensures that both the polar active metabolite (early eluting) and the hydrophobic prodrug (late eluting) are detected in a single run.

Standard Operating Procedure (SOP-CFT-01)

Parameter	Specification	Note
Column	C18 (L1), 250 x 4.6 mm, 5 µm	Recommended: Phenomenex Luna C18(2) or equivalent high-purity silica.
Mobile Phase A	20 mM Phosphate Buffer (pH 3.0)	Adjust pH with dilute Phosphoric Acid. Filter through 0.45 µm.
Mobile Phase B	Acetonitrile (HPLC Grade)	Methanol can be used if isomer separation is poor (see FAQ).
Flow Rate	1.0 mL/min	Adjust based on backpressure (< 2500 psi).
Detection	UV @ 254 nm	270 nm is alternate max; 254 nm detects phenyl/thiazole rings well.
Temperature	25°C	Strictly controlled to prevent degradation.
Injection Vol	10 - 20 µL	-

Gradient Table

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Event
0.0	85	15	Initial Conditions
15.0	40	60	Elution of Prodrug
20.0	40	60	Isocratic Hold
20.1	85	15	Return to Initial
25.0	85	15	Re-equilibration

Validation Step: Inject a standard of pure Cefteram Pivoxil. If a peak appears at roughly 3-5 minutes (where the metabolite Cefteram usually elutes), your sample preparation is causing hydrolysis. Prepare a fresh standard in 100% Acetonitrile and re-inject immediately.

References

• Han, F., et al. (2020).[1] "Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS." Journal of Pharmaceutical and Biomedical Analysis.

• Japanese Pharmacopoeia (JP). "Cefteram Pivoxil Official Monograph." Pharmaceuticals and Medical Devices Agency. (General reference for standard pharmacopeial methods for cephalosporins).

• Gawande, V., et al. (2010). "Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF." (Reference for analogous pivoxil ester degradation pathways). Indian Journal of Pharmaceutical Sciences.

• Kovačić-Bošnjak, N., et al. (1987).[2] "Reversed-phase HPLC separation of Δ2 and Δ3 isomers of 7-ADCA and cephalexin monohydrate." Chromatographia. (Foundational text on cephalosporin isomer separation).

Sources

• 1. Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]

Technical Support Center: Managing Cefteram Pivoxil in Cell Culture Applications

A Guide for Researchers, Scientists, and Drug Development Professionals

Understanding the Molecule: Cefteram Pivoxil

Cefteram Pivoxil is a third-generation cephalosporin antibiotic.[1][2][3] It is a prodrug, meaning it is administered in an inactive form and is converted to its active form, cefteram, within the body through hydrolysis by esterases.[1] This conversion is a critical factor to consider in the aqueous environment of cell culture media.

The pivoxil ester group enhances the lipophilicity of the molecule, aiding in its oral absorption in clinical applications.[1] However, this property also contributes to its low solubility in aqueous solutions. The inherent challenge for researchers is, therefore, to maintain Cefteram Pivoxil in a soluble state in cell culture media long enough for it to exert its effects, while being mindful of its potential for hydrolysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I've added Cefteram Pivoxil to my cell culture medium, and now I see a precipitate. What is happening?

The precipitate you are observing is likely undissolved Cefteram Pivoxil. This is a common issue due to its low aqueous solubility. Several factors in a typical cell culture environment can contribute to or exacerbate this issue:

• pH: The physiological pH of most cell culture media (typically 7.2-7.4) can influence the stability and solubility of Cefteram Pivoxil. A related compound, cefetamet pivoxil, has been shown to have maximum stability in an acidic pH range of 3-5.[4][5]

• Temperature: While warming the media to 37°C can aid in initial dissolution, prolonged incubation can affect the stability of the compound. Temperature shifts, such as moving media from a warm incubator to a cooler biosafety cabinet, can also cause compounds to fall out of solution.[6][7]

• Media Components: Cell culture media are complex mixtures of salts, amino acids, vitamins, and other components. These can interact with Cefteram Pivoxil, affecting its solubility. High concentrations of salts, in particular, can reduce the solubility of hydrophobic compounds.[6]

• Hydrolysis: As a prodrug, Cefteram Pivoxil is designed to be hydrolyzed into its active form, cefteram.[1] This hydrolysis can occur in the aqueous environment of the cell culture medium. The solubility of the resulting cefteram may also be limited, potentially contributing to precipitation over time.

Q2: How can I prevent Cefteram Pivoxil from precipitating in my cell culture medium?

Preventing precipitation starts with proper stock solution preparation and careful addition to your culture medium. Here is a systematic approach:

• Prepare a High-Concentration Stock Solution in an Appropriate Solvent: Cefteram Pivoxil is sparingly soluble in water but shows better solubility in organic solvents. Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of hydrophobic compounds for cell culture.[8][9]

• Optimize the Final Concentration: Use the lowest effective concentration of Cefteram Pivoxil in your experiments to minimize the risk of precipitation.

• Serial Dilution: When preparing your final working concentration, perform serial dilutions of your stock solution in your cell culture medium. Avoid adding a large volume of the concentrated stock directly to your bulk medium.

• Pre-warm the Medium: Before adding the Cefteram Pivoxil stock solution, ensure your cell culture medium is pre-warmed to 37°C.[10]

• Vortex Gently After Addition: Immediately after adding the diluted Cefteram Pivoxil to your medium, vortex the solution gently to ensure it is evenly dispersed.

• Filter Sterilization: After adding Cefteram Pivoxil to your medium, it is advisable to sterile-filter the final solution using a 0.22 µm filter to remove any undissolved particles before adding it to your cells.

Q3: What is the recommended solvent and concentration for a Cefteram Pivoxil stock solution?

Based on available data, DMSO is a recommended solvent for preparing a high-concentration stock solution of Cefteram Pivoxil.[8][9] A stock concentration of 10 mg/mL to 100 mg/mL in DMSO is a common starting point.[9]

Table 1: Solubility of Cefteram Pivoxil in Various Solvents

Solvent	Reported Solubility	Notes
DMSO	0.01 mg/mL (Sonication recommended) to 100 mg/mL (Ultrasonic recommended)	Use high-purity, anhydrous DMSO.[8][9]
4-Methylpyridine	10 mg/mL (Heating to 50°C recommended)	Not typically used for cell culture applications.[8]

Data compiled from multiple sources.[8][9]

Q4: How should I store my Cefteram Pivoxil stock solution?

Stock solutions of Cefteram Pivoxil in DMSO should be stored at -20°C or -80°C to maintain stability.[9] It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can lead to degradation of the compound and introduction of moisture into the DMSO stock.[6][7]

Q5: I am still seeing precipitation even after following the recommended protocol. What are my next steps?

If precipitation persists, a systematic troubleshooting approach is necessary.

Experimental Workflow for Troubleshooting Precipitation

Caption: Troubleshooting workflow for Cefteram Pivoxil precipitation.

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Stock Solution of Cefteram Pivoxil in DMSO

Materials:

• Cefteram Pivoxil powder

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile, conical-bottom microcentrifuge tubes

• Vortex mixer

• Calibrated pipette

Procedure:

• Weigh out the desired amount of Cefteram Pivoxil powder in a sterile microcentrifuge tube. For a 10 mg/mL stock solution, you would weigh 10 mg.

• Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mg/mL solution, add 1 mL of DMSO.

• Vortex the tube vigorously until the Cefteram Pivoxil is completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution, but do not overheat.[9]

• Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparing the Working Concentration and Addition to Cell Culture Medium

Materials:

• Cefteram Pivoxil stock solution (from Protocol 1)

• Pre-warmed (37°C) complete cell culture medium

• Sterile serological pipettes and pipette tips

• Vortex mixer

• 0.22 µm sterile syringe filter

Procedure:

• Thaw a single aliquot of the Cefteram Pivoxil stock solution at room temperature.

• Calculate the volume of the stock solution needed to achieve your desired final concentration. For example, to make 50 mL of medium with a final concentration of 10 µg/mL from a 10 mg/mL stock, you would need 50 µL of the stock solution.

• Add the calculated volume of the stock solution to the pre-warmed cell culture medium.

• Immediately cap the container and vortex gently for 5-10 seconds to ensure thorough mixing.

• Visually inspect the medium for any signs of precipitation.

• For optimal results, filter the final medium through a 0.22 µm sterile syringe filter to remove any potential micro-precipitates.

• Add the prepared medium to your cell cultures.

The Chemistry of the Challenge: Hydrolysis of Cefteram Pivoxil

The conversion of the prodrug Cefteram Pivoxil to the active drug Cefteram is a key chemical consideration. This hydrolysis of the pivoxil ester is catalyzed by esterases present in biological systems and can also occur spontaneously in aqueous environments.

Sources

• 1. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 2. zellbio.eu [zellbio.eu]
• 3. gbiosciences.com [gbiosciences.com]
• 4. The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 7. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 8. Cefteram pivoxil | Antibiotic | Antibacterial | TargetMol [targetmol.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. oww-files-public.sfo3.cdn.digitaloceanspaces.com [oww-files-public.sfo3.cdn.digitaloceanspaces.com]

Technical Guide: Mitigating Cefteram Pivoxil Interference in Cell Viability Assays

The "Pivoxil Paradox": Executive Summary

Researchers employing Cefteram Pivoxil (and other pivaloyloxymethyl ester prodrugs) in cell-based assays frequently encounter a specific, reproducible artifact: unexpected cytotoxicity in non-target cells , particularly in assays dependent on mitochondrial metabolism (e.g., CellTiter-Glo®, MTT).

This is often not a pharmacological effect of the antibiotic Cefteram. Instead, it is a metabolic artifact caused by the pivoxil moiety . Upon intracellular hydrolysis, the ester releases pivalic acid (pivalate). Pivalate sequesters intracellular free carnitine, inhibiting mitochondrial fatty acid

-oxidation (FAO). In cells reliant on FAO, this causes a collapse in ATP levels and metabolic stagnation, which viability assays misinterpret as drug-induced cell death.

The Solution: This guide provides the mechanistic logic and validated protocols to neutralize this interference using L-Carnitine supplementation , ensuring your IC50 data reflects true drug potency, not metabolic starvation.

The Mechanism: The Pivalate Trap

To troubleshoot the assay, one must understand the metabolic blockade.

• Entry: Cefteram Pivoxil is lipophilic, crossing the cell membrane passively.

• Hydrolysis: Intracellular esterases cleave the prodrug to release active Cefteram (the drug) and Pivalate (the byproduct).

• Sequestration: Pivalate is activated to Pivaloyl-CoA, which conjugates with L-Carnitine to form Pivaloylcarnitine .

• Depletion: This reaction consumes the free carnitine pool. Without carnitine, long-chain fatty acids cannot enter the mitochondria (via the Carnitine Palmitoyltransferase system).

• False Positive: Mitochondrial respiration slows, ATP production drops, and tetrazolium reduction (MTT) fails. The assay reader reports "dead cells," but the cells are actually just "starving."

Visualizing the Interference Pathway

Figure 1: The Pivalate Trap mechanism showing how the prodrug moiety depletes carnitine, leading to artifactual assay signals unrelated to the antibiotic's target.[1]

Troubleshooting Guide & FAQs

Q1: My control cells (non-bacterial) are dying at high Cefteram Pivoxil concentrations. Is this off-target kinase inhibition?

Diagnosis: Likely not. If the toxicity curve is gradual and correlates with the concentration of the ester rather than the free acid form, it is likely pivalate-induced hypocarnitinemia. Test: Run a parallel arm with Cefteram Free Acid . If the free acid is non-toxic but the pivoxil ester is toxic, the issue is the delivery vehicle, not the drug.

Q2: Which assays are most susceptible to this interference?

Assays measuring metabolic activity are most vulnerable.

Assay Type	Vulnerability	Reason
ATP (CellTiter-Glo®)	High	Direct correlation to mitochondrial respiration; FAO blockade lowers ATP immediately.
Tetrazolium (MTT/MTS)	Moderate-High	Relies on NAD(P)H flux; metabolic stalling reduces formazan production.
Membrane Integrity (LDH)	Low	Measures rupture. Starved cells may remain intact for hours/days despite low ATP.
Live/Dead Staining	Low	Calcein/EthD-1 usually distinguishes intact cells correctly unless starvation is prolonged to necrosis.

Q3: Can I just subtract the background?

No. This is a biological interference, not an optical one. The cells are physiologically altered.[2] You must rescue the metabolism, not mathematically correct the absorbance.

Experimental Protocols

Protocol A: The L-Carnitine Rescue Validation

Purpose: To confirm if observed toxicity is due to carnitine depletion.

Materials:

• L-Carnitine (Sigma-Aldrich or equivalent), cell culture grade.

• Target cells (e.g., HepG2, HEK293, or primary cells).

• Cefteram Pivoxil.

Procedure:

• Preparation: Prepare a 100 mM stock of L-Carnitine in PBS (filter sterilized).

• Seeding: Plate cells in 96-well plates. Allow attachment (24h).

• Treatment Groups:

  • Group 1 (Vehicle): Media + DMSO.[1]

  • Group 2 (Drug Only): Media + Cefteram Pivoxil (titrated dose).

  • Group 3 (Rescue): Media + Cefteram Pivoxil (titrated) + 1 mM L-Carnitine .

• Incubation: Incubate for the standard assay duration (e.g., 24–48 hours).

  • Note: L-Carnitine must be added simultaneously with the drug to prevent depletion.

• Readout: Perform viability assay (ATP or MTT).

Interpretation:

• If Group 3 viability >> Group 2 viability: Interference Confirmed. The toxicity was metabolic starvation.

• If Group 3 viability ≈ Group 2 viability: True Cytotoxicity. The drug itself is toxic.

Protocol B: The Free-Acid Control

Purpose: To distinguish pharmacophore toxicity from prodrug toxicity.

• Obtain Cefteram (Free Acid) (the active metabolite without the ester).

• Perform a dose-response curve comparing Cefteram Pivoxil vs. Cefteram Free Acid .

• Result: If the Free Acid is non-toxic at concentrations where the Pivoxil is toxic, the cytotoxicity is an artifact of the ester hydrolysis.

Decision Tree: Validating Your Data

Use this workflow before publishing or making "Go/No-Go" decisions based on Cefteram Pivoxil toxicity data.

Figure 2: Troubleshooting workflow to validate cytotoxicity data.

References

• Brass, E. P. (2002). Pivalate-generating prodrugs and carnitine homeostasis in man. Pharmacological Reviews, 54(4), 589-598.

• Takahashi, M., et al. (1994). Carnitine metabolism in patients treated with pivoxil-containing antibiotics. Journal of Pediatrics, 125(5), 826-831.

• Riss, T. L., et al. (2004). Cell Viability Assays: Assay Guidance Manual. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.

• Makishima, M., et al. (2009). Interaction between pivaloylcarnitine and L-carnitine transport into L6 cells overexpressing hOCTN2. Drug Metabolism and Pharmacokinetics, 24(4), 368-374.

Disclaimer: This guide is intended for research use only. L-Carnitine supplementation concentrations may require optimization for specific sensitive cell lines (e.g., primary cardiomyocytes).

Sources

• 1. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro testing of basal cytotoxicity: establishment of an adverse outcome pathway from chemical insult to cell death - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Variability in Cefteram Pivoxil Animal Model Experiments

Welcome to the technical support center for Cefteram Pivoxil animal model experiments. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of in vivo studies with this oral third-generation cephalosporin. Our goal is to provide you with the expertise and practical insights needed to minimize experimental variability, ensuring the generation of robust and reproducible data.

Cefteram Pivoxil, a prodrug, is hydrolyzed by esterases to its active form, Cefteram, after absorption from the gastrointestinal tract.[1][2] Its bactericidal action stems from the inhibition of bacterial cell wall synthesis.[3][4] While a valuable tool in preclinical infectious disease models, inherent variabilities in animal physiology and experimental procedures can significantly impact study outcomes. This guide offers a structured approach to identifying and mitigating these variables.

Troubleshooting Guide: Addressing Common Experimental Challenges

This section provides a systematic approach to troubleshooting common issues encountered during Cefteram Pivoxil animal model experiments.

Issue 1: High Variability in Plasma Drug Concentrations

Unexpectedly high variability in the plasma concentrations of the active metabolite, Cefteram, across individual animals can obscure the true pharmacokinetic profile and dose-response relationships.

Potential Causes & Investigative Workflow:

Caption: Troubleshooting workflow for high variability in plasma drug concentrations.

Detailed Protocols & Explanations:

• Standardized Oral Gavage Technique: Inconsistent administration can lead to variable absorption.

  • Protocol:

    • Ensure all personnel are proficient in oral gavage techniques for the specific animal model.

    • Use a consistent, appropriate-sized gavage needle for the animal's weight.

    • Administer the formulation at a consistent rate to avoid regurgitation.

    • Confirm proper placement of the gavage needle in the esophagus/stomach.

  • Causality: The rate and location of drug delivery in the gastrointestinal tract can significantly influence absorption kinetics.

• Formulation Preparation and Stability: Cefteram Pivoxil is a prodrug and its stability in the dosing vehicle is critical.

  • Protocol:

    • Prepare the formulation fresh daily unless stability data supports longer storage.

    • Ensure the drug is uniformly suspended or dissolved in the vehicle.

    • Store the formulation under appropriate conditions (e.g., protected from light, refrigerated) as determined by stability studies.[5][6]

  • Causality: Degradation of the prodrug before administration will lead to lower than expected bioavailability.

Issue 2: Inconsistent Efficacy in Infection Models

Significant variation in treatment outcomes (e.g., bacterial load, survival rates) between animals receiving the same dose can compromise the interpretation of efficacy studies.

Potential Causes & Investigative Workflow:

Caption: Troubleshooting workflow for inconsistent efficacy in infection models.

Detailed Protocols & Explanations:

• Inoculum Standardization: The initial bacterial burden is a critical determinant of disease progression and treatment outcome.

  • Protocol:

    • Prepare a fresh bacterial culture for each experiment.

    • Accurately determine the concentration of viable bacteria (CFU/mL) before inoculation.

    • Administer a consistent volume of the inoculum to each animal via a standardized route.

  • Causality: A higher initial bacterial load may require higher drug exposure to achieve the same level of efficacy.

• Host Factor Standardization: The immune status and overall health of the animals can significantly influence their response to infection and treatment.[7][8]

  • Protocol:

    • Source animals from a reputable vendor with a well-defined health status.

    • Use animals of the same age, sex, and genetic background.

    • Provide a standardized diet and housing conditions.

    • Allow for an adequate acclimatization period before starting the experiment.

  • Causality: Differences in immune competency can lead to variable clearance of the pathogen, independent of antibiotic efficacy.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Cefteram Pivoxil?

A1: Cefteram Pivoxil is a prodrug that is converted to its active form, Cefteram, in the body.[1] Cefteram is a third-generation cephalosporin antibiotic that inhibits the synthesis of bacterial cell walls by binding to penicillin-binding proteins (PBPs).[4] This disruption of cell wall integrity leads to bacterial cell lysis and death.[4]

Q2: What are the key pharmacokinetic parameters to consider for Cefteram in animal models?

A2: The most important pharmacokinetic parameters include the maximum plasma concentration (Cmax), time to reach maximum concentration (Tmax), half-life (t1/2), and the area under the concentration-time curve (AUC). These parameters help in designing effective dosing regimens.

Pharmacokinetic Parameters of Cefteram (Active Metabolite) in Various Animal Models (Oral Administration of Prodrug)

Animal Model	Dose (mg/kg)	Cmax (µg/mL)	Tmax (hours)	t1/2 (hours)	AUC (µg·hr/mL)	Reference
Infants (Human)	3	1.54 ± 0.68	2.27 ± 1.08	2.22 ± 1.95	7.43 ± 3.68	[9]
Infants (Human)	6	2.85 ± 1.03	2.06 ± 1.16	1.68 ± 0.66	11.90 ± 4.51	[9]
Mice	Data not available in provided search results
Rats	Data not available in provided search results
Rabbits	Data not available in provided search results
Dogs	Data not available in provided search results

Note: Specific pharmacokinetic data for Cefteram Pivoxil in common preclinical animal models like mice, rats, rabbits, and dogs were not explicitly available in the provided search results. The table includes human infant data for a related compound, Cefditoren pivoxil, to illustrate the types of parameters that are important.

Q3: How should I prepare and store a Cefteram Pivoxil formulation for oral administration?

A3: It is recommended to prepare fresh solutions or suspensions for each dosing day to ensure potency and stability.[5] If storage is necessary, the stability of the formulation in the chosen vehicle and storage conditions should be validated. Store in a dark container and at a controlled temperature (e.g., 2-8°C) to minimize degradation.[5][6]

Q4: What are some common factors that can influence the efficacy of antibiotics in animal models?

A4: Several factors can impact antibiotic efficacy, including the susceptibility of the pathogen (MIC value), the size of the bacterial inoculum, the host's immune response, and the pharmacokinetic profile of the drug.[10] It is crucial to standardize these factors as much as possible to obtain reproducible results.

Q5: Why is it important to use a standardized animal model?

A5: Using a standardized animal model, including species, strain, age, and sex, helps to minimize biological variability between individual animals.[8] This reduces the "noise" in the data and increases the statistical power of the experiment to detect true treatment effects.

References

• The Pharmacokinetics and Pharmacodynamics of Cefteram Pivoxil: A Technical Guide - Benchchem. (n.d.).
• What is the mechanism of Cefteram Pivoxil? - Patsnap Synapse. (2024, July 17).
• What is Cefteram Pivoxil used for? - Patsnap Synapse. (2024, June 14).
• [Pharmacokinetic and clinical studies of cefditoren pivoxil in the pediatric field. Pediatric Study Group of ME1207]. (n.d.). PubMed.
• Preparation and characterization of cefditoren pivoxil-loaded liposomes for controlled in vitro and in vivo drug release. (2025, August 10). ResearchGate.
• Cefditoren Pivoxil: Package Insert / Prescribing Information. (n.d.). Drugs.com.
• In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model. (2025, August 9). ResearchGate.
• Cefditoren pivoxil (oral route) - Side effects & dosage. (n.d.). Mayo Clinic.
• Pharmacokinetics of ceftizoxime in animals after parenteral dosing. (n.d.). Semantic Scholar.
• Pharmacokinetic Modeling of Ceftiofur Sodium Using Non-linear Mixed-Effects in Healthy Beagle Dogs. (n.d.). Frontiers.
• Preparation and characterization of cefditoren pivoxil-loaded liposomes for controlled in vitro and in vivo drug release. (n.d.). NIH.
• In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model. (2023, May 30). PubMed.
• Pharmacokinetics of FK482, a new orally active cephalosporin, in animals. (n.d.). PubMed.
• What common issues should be aware of when interpreting MIC values? Are there any specific trouble shooting steps required for variability in result? (2024, August 22). ResearchGate.
• Development of animal models for emerging infectious diseases by breaking the barrier of species susceptibility to human pathogens. (2023, February 4). NIH.
• Factors influencing antibiotic prescribing habits and use of sensitivity testing amongst veterinarians in Europe. (n.d.). PubMed Central.
• Comparative clinical study of cefcapene pivoxil and cefteram pivoxil in chronic respiratory tract infections by a double-blind method. (n.d.). PubMed.
• Standardization of Animal Models and Techniques for Platelet-Rich Fibrin Production: A Narrative Review and Guideline. (2023, April 17). PMC.
• In Vitro and In Vivo Activities of Antibiotic PM181104. (n.d.). PMC - NIH.
• Factors influencing antimicrobial use in food-animal production, and... (n.d.). ResearchGate.
• Cefditoren. (n.d.). Wikipedia.
• Antimicrobial Activity and Resistance: Influencing Factors. (n.d.). PMC.
• LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH.
• PACKAGE INSERT SPECTRACEF® TABLETS (cefditoren pivoxil) To reduce the development of drug-resistant bacteria and maintain. (2005, December 20). accessdata.fda.gov.
• Development of Animal Models for Emerging Infectious Diseases by Breaking the Barrier of Species Susceptibility to Human Pathogens. (2025, December 10). ResearchGate.
• (PDF) In-Vitro and In-Vivo Evaluation of Hydrogels Containing Cefditoren Pivoxil. (2016, June 3).
• The effect of different combinations of antibiotic cocktails on mice and selection of animal models for further microbiota research. (n.d.). PubMed.
• Common Problems and Solutions of Kanamycin in Experiments. (n.d.). Creative Diagnostics.
• Studies regarding the stability of pharmaceutical formulations realized through association of beta-lactamic antibiotics. (n.d.). Romanian Biotechnological Letters.
• Rapid Development of Small Rodent Animal Models for Infectious Disease Research Through Vectorized Receptor Molecule Expression. (n.d.). MDPI.
• Antimicrobial Drug Factors for Animals - Pharmacology. (n.d.). Merck Veterinary Manual.
• The Influencing Factors of Bacterial Resistance Related to Livestock Farm: Sources and Mechanisms. (n.d.). Frontiers.
• Stability Studies of Antipseudomonal Beta Lactam Agents for Outpatient Therapy. (2023, November 30). Semantic Scholar.
• Cell Culture Troubleshooting Tips and Tricks. (2020, December 8). YouTube.
• Infectious Disease Animal Models. (n.d.). IITRI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]
• 4. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. rombio.unibuc.ro [rombio.unibuc.ro]
• 7. Development of animal models for emerging infectious diseases by breaking the barrier of species susceptibility to human pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Standardization of Animal Models and Techniques for Platelet-Rich Fibrin Production: A Narrative Review and Guideline - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Pharmacokinetic and clinical studies of cefditoren pivoxil in the pediatric field. Pediatric Study Group of ME1207] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antimicrobial Activity and Resistance: Influencing Factors - PMC [pmc.ncbi.nlm.nih.gov]

identifying and mitigating sources of contamination in Cefteram Pivoxil research

Welcome to the technical support center for Cefteram Pivoxil research. This guide is designed for researchers, scientists, and drug development professionals to provide expert-driven insights into identifying and mitigating sources of contamination during experimental work. Our goal is to ensure the integrity and validity of your research through a deep understanding of potential pitfalls and the implementation of robust, self-validating protocols.

Section 1: Frequently Asked Questions (FAQs) - Understanding Contamination Risks

This section addresses common questions regarding contamination in Cefteram Pivoxil research, focusing on the underlying scientific principles.

Q1: My Cefteram Pivoxil solution appears cloudy or has precipitated, even though it was clear upon preparation. What could be the cause?

A1: This is a common issue often related to the solubility and stability of Cefteram Pivoxil. Cefteram Pivoxil has low water solubility and is often dissolved in organic solvents like DMSO or DMF before being diluted into aqueous buffers[1]. If the final concentration in the aqueous buffer exceeds its solubility limit, precipitation can occur. Additionally, Cefteram Pivoxil is a prodrug that is hydrolyzed to its active form, cefteram[2][3]. This hydrolysis can be accelerated by pH and temperature, and the resulting cefteram may have different solubility characteristics. It is recommended to prepare fresh aqueous solutions and not to store them for more than one day[1].

Q2: I'm observing unexpected peaks in my HPLC analysis of a Cefteram Pivoxil sample. What are the likely sources of these impurities?

A2: Unexpected peaks can arise from several sources:

• Degradation Products: Cefteram Pivoxil is susceptible to degradation under acidic, alkaline, and neutral hydrolytic conditions[4][5][6]. The β-lactam ring, characteristic of cephalosporins, is prone to hydrolysis. Forced degradation studies have identified several degradation products under various stress conditions[7].

• Process-Related Impurities: The synthesis of Cefteram Pivoxil is a multi-step process that can result in impurities such as isomers and unreacted starting materials[8]. For example, the use of certain catalysts can lead to the formation of Δ³-isomers[8].

• Excipient Interactions: If you are working with a formulated product, interactions between Cefteram Pivoxil and excipients can lead to the formation of new chemical entities, especially under thermal stress[9].

• Cross-Contamination: In a multi-use facility, cross-contamination from other antibiotics, particularly other β-lactams like penicillins, is a significant risk[10].

Q3: My cell-based assay is showing inconsistent results or unexpected toxicity when using Cefteram Pivoxil. Could this be a contamination issue?

A3: Absolutely. Inconsistent results or unexpected toxicity in cell-based assays can be indicative of contamination. Potential culprits include:

• Microbial Contamination: Bacteria or fungi introduced during handling can proliferate in your cell culture medium, affecting cell health and viability. Strict aseptic technique is paramount to prevent this[11][12][13].

• Endotoxins: These are lipopolysaccharides from the outer membrane of Gram-negative bacteria and can elicit strong inflammatory responses in many cell types, confounding experimental results.

• Chemical Contaminants: Trace amounts of cleaning agents, solvents, or other chemicals from improperly cleaned labware can be cytotoxic.

• Degradation Products: As mentioned, Cefteram Pivoxil can degrade, and its degradation products may have different biological activities or toxicities compared to the parent compound[5].

Q4: How can I be sure my working environment is not contributing to contamination of my Cefteram Pivoxil experiments?

A4: A robust environmental monitoring program is essential for any laboratory working with sterile compounds[14][15][16][17]. This involves regularly assessing the air and surfaces within your workspace for microbial and particulate contamination[14]. Key components of an effective environmental monitoring program include:

• Air Quality Monitoring: Using settling plates or active air samplers to quantify the number of viable microorganisms in the air[14].

• Surface Monitoring: Swab testing of critical surfaces such as benchtops, equipment, and inside laminar flow hoods.

• Personnel Monitoring: "Gloved fingertip" testing to ensure proper aseptic technique by laboratory personnel[13].

Regular monitoring allows you to establish baseline levels of contamination and take corrective action if limits are exceeded[14].

Section 2: Troubleshooting Guides

This section provides step-by-step protocols for identifying and mitigating specific contamination issues.

Guide 2.1: Investigating Suspected Chemical Contamination/Degradation

If you suspect your Cefteram Pivoxil stock is contaminated with chemical impurities or has degraded, follow this workflow:

Step 1: Visual Inspection

• Examine the solid Cefteram Pivoxil powder for any changes in color or consistency.

• Observe prepared solutions for any cloudiness, precipitation, or color change.

Step 2: Analytical Characterization

• HPLC Analysis: Perform a High-Performance Liquid Chromatography (HPLC) analysis of your sample. A well-developed HPLC method can separate the parent drug from its degradation products and other impurities[18].

  • Protocol: A reverse-phase HPLC method is commonly used. An example method uses a C18 column with a mobile phase of water and methanol[18]. UV detection is typically performed around 256 nm[18].

• Mass Spectrometry (MS): Couple your HPLC to a mass spectrometer (LC-MS) to identify the molecular weights of the unknown peaks. This is a powerful tool for characterizing degradation products and process-related impurities[4][7][19].

Step 3: Forced Degradation Study (for confirmation)

• To confirm if observed impurities are degradation products, you can perform a forced degradation study[7][20][21].

• Protocol:

  • Prepare separate solutions of Cefteram Pivoxil.

  • Expose each solution to one of the following stress conditions: acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), oxidative (e.g., 3% H₂O₂), and thermal (e.g., 60°C).

  • Analyze the stressed samples by HPLC and compare the chromatograms to your suspect sample.

Data Interpretation:

Observation	Potential Cause	Recommended Action
Additional peaks in HPLC that match forced degradation samples.	Chemical degradation of Cefteram Pivoxil.	Discard the suspect stock. Prepare fresh solutions before use. Store stock solutions under appropriate conditions (e.g., -20°C for solid)[1].
Additional peaks in HPLC that do not match forced degradation samples.	Process-related impurities or cross-contamination.	Obtain a new lot of Cefteram Pivoxil from the supplier and request a certificate of analysis.

Workflow for Investigating Chemical Contamination:

Caption: Workflow for investigating suspected chemical contamination in Cefteram Pivoxil research.

Guide 2.2: Troubleshooting Microbial Contamination in Cell-Based Assays

If you observe signs of microbial contamination (e.g., cloudy culture media, rapid pH changes, or visible microorganisms under the microscope), follow these steps:

Step 1: Isolate the Source

• Quarantine the affected cell cultures to prevent further spread.

• Review your aseptic technique. Common breaches include improper handwashing, incorrect use of personal protective equipment (PPE), and working outside of the laminar flow hood's sterile field[11][12][13][22].

• Culture a sample of your Cefteram Pivoxil stock solution on a general-purpose growth medium (e.g., Tryptic Soy Agar) to check for contamination.

Step 2: Decontaminate the Workspace

• Thoroughly clean and disinfect all surfaces in the cell culture hood and incubator with an appropriate disinfectant (e.g., 70% ethanol).

• Sterilize all equipment that may have come into contact with the contaminated cultures.

Step 3: Implement Corrective and Preventive Actions (CAPA)

• Aseptic Technique Refresher: All personnel should undergo a refresher on proper aseptic techniques[12].

• Environmental Monitoring: Increase the frequency of your environmental monitoring to ensure the workspace meets the required cleanliness standards[14][23].

• Sterile Filtration: For critical experiments, consider sterile filtering your Cefteram Pivoxil solution through a 0.22 µm filter before adding it to your cell cultures.

Logical Relationship for Aseptic Technique:

Caption: Key pillars of aseptic technique for preventing microbial contamination.

References

• Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF. PubMed.
• Stable solid dosage form containing amorphous cefditoren pivoxil and process for preparation thereof.
• Cefteram Pivoxil. PubChem.
• An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern. PubMed.
• The Influence of Excipients on the Physicochemical and Biological Properties of a Bactericidal, Labile Ester Prodrug in a Salt Form – A Case Study of Cefetamet Pivoxil Hydrochloride.
• Preparation method of cefteram pivoxil.
• PRODUCT INFORMATION - Cefditoren pivoxil. Cayman Chemical.
• Preparation and characterization of cefditoren pivoxil-loaded liposomes for controlled in vitro and in vivo drug release.
• Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF.
• Degradation kinetics and mechanism of aminocephalosporins in aqueous solution: cefadroxil. PubMed.
• Study on the chemical stability of β-lactam antibiotics in concomitant simple suspensions with magnesium oxide.
• Cefteram pivoxil compound and novel preparation method thereof.
• Evaluation of the Cefalexin Drug Degradation Profile in Pharmaceutical Capsule Forms Based on Forced Degrad
• Cefteram pivoxil crystal and preparation method thereof and composition tablets containing crystal.
• Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF.
• Determination of Cefditoren Pivoxil in bulk by RP-HPLC in presence of its degradation Products.
• Forced degradation studies of Cefditoren pivoxil.
• What is Cefteram Pivoxil used for?.
• Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS. Journal of Pharmaceutical and Biomedical Analysis.
• Aseptic Compounding: Quality & Efficiency in Pharma Services. Protheragen.
• An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern. PMC.
• Mitigating Antibiotic Resistance Emissions in the Pharmaceutical Industry: Global Governance and Available Techniques.
• Environmental Monitoring in the Pharmaceutical Industry. Hardy Diagnostics.
• Cephalosporin degrad
• Aseptic Techniques. Pharmlabs.
• Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry. PubMed.
• Antibiotics contamination in the environment and its remediation.
• Aseptic Techniques in the Preparation of Sterile Compounds. International Journal of Research and Development in Pharmacy & Life Sciences.
• Learn What is Environmental Monitoring for Pharmaceuticals. Aspire Quali Tech.
• UPLC method development and validation for Cefditoren Pivoxil in active pharmaceutical ingredient. International Journal of Pharmacy and Pharmaceutical Sciences.
• Sources of Antibiotic Contamination in Wastewater and Approaches to Their Removal—An Overview. MDPI.
• Cephalosporin Containment Management Strategies from Drug Manufacturing to Control Antibiotic Resistance in South Asia. Journal of Hazardous, Toxic, and Radioactive Waste.
• Aseptic Technique in Sterile Compounding: Why It's a Matter of Life and De
• Pharmaceutical Environmental Monitoring.
• A Review of Antibiotic Contamination in Wastewater: Sources, Impacts, and Microbial Bioremedi
• What is Environmental Monitoring in Pharmaceutical?. YouTube.
• Cephalosporins.
• Mitigating Antibiotic Resistance Emissions in the Pharmaceutical Industry: Global Governance and Available Techniques.
• Sterile Compounding and Aseptic Technique: Reviewing the basics and preparing for USP <800>.
• Cephalosporin Containment Management Strategies from Drug Manufacturing to Control Antibiotic Resistance in South Asia.
• What You Need to Know About Environmental Monitoring in Life Sciences. Ellab.
• Avoiding Cross-Contamination in Antibiotic Manufacturing. AG Scientific.
• Antimicrobial stewardship. Wikipedia.
• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Cefteram Pivoxil | C22H27N9O7S2 | CID 5362114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 4. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Impurity profiling of Cefteram pivoxil based on Fourier transform ion cyclotron resonance MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CN108299470B - Preparation method of cefteram pivoxil - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. agscientific.com [agscientific.com]
• 11. Aseptic Compounding: Quality & Efficiency in Pharma Services [adragos-pharma.com]
• 12. omicsonline.org [omicsonline.org]
• 13. klronlinecertifications.com [klronlinecertifications.com]
• 14. hardydiagnostics.com [hardydiagnostics.com]
• 15. Learn What is Environmental Monitoring for Pharmaceuticals. [aspirequalitech.com]
• 16. criver.com [criver.com]
• 17. What You Need to Know About Environmental Monitoring | Ellab [ellab.com]
• 18. researchgate.net [researchgate.net]
• 19. Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. semanticscholar.org [semanticscholar.org]
• 21. pharmtech.com [pharmtech.com]
• 22. Aseptic Techniques | Pharmlabs [pharmlabs.unc.edu]
• 23. youtube.com [youtube.com]

Reference Data & Comparative Studies

Comparative In Vivo Efficacy Guide: Cefteram Pivoxil vs. Cefditoren Pivoxil

Executive Summary

This guide provides a technical comparison of Cefteram Pivoxil (CFTM-PI) and Cefditoren Pivoxil (CDTR-PI) , two third-generation oral cephalosporin prodrugs. While both agents exhibit broad-spectrum activity against respiratory pathogens, Cefditoren Pivoxil demonstrates a superior pharmacokinetic/pharmacodynamic (PK/PD) profile in in vivo models, particularly against penicillin-resistant Streptococcus pneumoniae (PRSP).

Key Verdict:

• Efficacy: CDTR-PI shows a trend toward higher bacteriological eradication rates (92.3%) compared to CFTM-PI (81.3%) in comparative pneumonia studies.

• Pharmacokinetics: CDTR-PI is characterized by high protein binding (~88%), yet maintains effective free drug concentrations (fT>MIC) sufficient for bacterial killing, a property often underestimated in in vitro assays.

• Mechanism: Both rely on esterase-mediated hydrolysis to release active moieties (Cefteram and Cefditoren) and pivalate.

Pharmacological Mechanism & Metabolism[1][2]

Both compounds are pivoxil esters , designed to increase lipophilicity and facilitate intestinal absorption.[1] Upon absorption, they function as prodrugs.[2][3][4]

Metabolic Pathway

The following diagram illustrates the parallel activation pathways of both drugs.

Figure 1: Metabolic activation pathway of Cefteram Pivoxil and Cefditoren Pivoxil.

Pharmacokinetic (PK) & Pharmacodynamic (PD) Profile

The differentiation between these two agents lies heavily in their protein binding and affinity for Penicillin-Binding Proteins (PBPs).

Comparative PK Parameters (Murine & Human Data)

Parameter	Cefteram Pivoxil (CFTM-PI)	Cefditoren Pivoxil (CDTR-PI)	Clinical Significance
Active Moiety	Cefteram	Cefditoren	Both inhibit cell wall synthesis.
Protein Binding	Moderate (<60%)*	High (~88%)	High binding of CDTR extends half-life but requires careful fT>MIC calculation.
Tmax	~1.5 - 2.0 hrs	~1.5 - 3.0 hrs	Rapid absorption for both.[5]
Elimination	Renal	Renal	Dosage adjustment required in renal impairment.
Key Targets	PBP3 (Gram-neg)	PBP1A, 2X, 3	CDTR has exceptionally high affinity for PBP2X in S. pneumoniae.

*Note: Cefteram protein binding is generally lower than Cefditoren, which is distinctively known for its high serum protein binding.

The Protein Binding Paradox

Despite Cefditoren's high protein binding (leaving less "free" drug), it exhibits superior in vivo efficacy. This is attributed to its high affinity for PBPs , which compensates for lower free drug concentrations.

• Target: For Cefditoren, a fAUC/MIC ≥ 63 and fCmax/MIC ≥ 16 correlates with a 2-log bacterial kill in murine lung models [1].[6][7][8][9]

In Vivo Efficacy Analysis

Comparative Efficacy in Bacterial Pneumonia

In a double-blind comparative study treating bacterial pneumonia, both drugs were evaluated for clinical and bacteriological outcomes.[10]

Table 1: Comparative Efficacy Results

Outcome Measure	Cefditoren Pivoxil (300mg/day)	Cefteram Pivoxil (600mg/day)	Statistical Note
Clinical Efficacy Rate	89.9% (62/69)	87.7% (50/58)	No significant difference (NS)
Bacteriological Eradication	92.3% (24/26)	81.3% (13/16)	Trend favors CDTR; NS
Side Effect Incidence	9.1%	7.1%	Comparable safety profile

Data Source: Comparative study cited in [2].

Murine Lung Infection Model

The following protocol describes the standard in vivo workflow used to generate the PK/PD data supporting Cefditoren's efficacy against S. pneumoniae.

Experimental Protocol: Murine Pneumonia Model

• Animals: Specific-pathogen-free (SPF) ICR mice (4-5 weeks old).

• Immunosuppression (Optional): Cyclophosphamide (150 mg/kg IP) 4 days prior to infection (for neutropenic models). Note: Immunocompetent models are preferred for translatable efficacy.

• Infection: Intranasal inoculation with

  CFU/mouse of S. pneumoniae (e.g., strain ATCC 49619).

• Treatment: Oral gavage (PO) of CDTR-PI or CFTM-PI suspended in 0.5% methylcellulose.

  • Dosing Regimen: BID or TID for 3 days starting 24h post-infection.

• Endpoints:

  • Survival Rate: Monitored for 7-14 days.

  • Bacterial Load: Lungs harvested at specific timepoints (e.g., 24h, 48h), homogenized, and plated for CFU counting.

Figure 2: Workflow for in vivo murine lung infection model comparing antibiotic efficacy.

Critical Analysis & Recommendations

Spectrum of Activity[2][5][11]

• Streptococcus pneumoniae: Cefditoren is superior against penicillin-intermediate and resistant strains due to lower MICs compared to Cefteram.

• Haemophilus influenzae: Both agents show high eradication rates (>80%).[11]

Clinical Translation

While Cefteram Pivoxil is a robust antibiotic, Cefditoren Pivoxil is the preferred choice for empiric therapy in regions with high prevalence of penicillin-resistant pneumococci. The in vivo data confirms that its high protein binding does not preclude clinical efficacy, likely due to rapid dissociation rates and high local tissue penetration in the lungs.

Safety Note

Both drugs release pivalate , which is excreted as pivaloylcarnitine. Long-term use (>14 days) should be avoided to prevent secondary carnitine deficiency, a limitation common to all pivoxil-ester cephalosporins.

References

• Igarashi, T., et al. (2023).[12] "In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model." Pharmaceutical Research.

• ResearchGate Review. (2000). "A double-blind comparative study on cefditoren pivoxil (CDTR-PI) vs cefteram pivoxil (CFTM-PI) in bacterial pneumonia." ResearchGate.

• Granizo, J.J., et al. (2006). "The efficacy of cefditoren pivoxil in the treatment of lower respiratory tract infections: a pooled analysis." Clinical Therapeutics.[11]

• Cafini, F., et al. (2010). "Enhanced In Vivo Activity of Cefditoren in Pre-Immunized Mice against Penicillin-Resistant S. pneumoniae." PLOS ONE.

Sources

• 1. What is the mechanism of Cefteram Pivoxil? [synapse.patsnap.com]
• 2. What is the mechanism of Cefditoren Pivoxil? [synapse.patsnap.com]
• 3. antibiotics.or.jp [antibiotics.or.jp]
• 4. What is Cefteram Pivoxil used for? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. keio.elsevierpure.com [keio.elsevierpure.com]
• 9. keio.elsevierpure.com [keio.elsevierpure.com]
• 10. Comparative clinical study of cefcapene pivoxil and cefteram pivoxil in chronic respiratory tract infections by a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. seq.es [seq.es]
• 12. researchgate.net [researchgate.net]

in vitro comparison of Cefteram Pivoxil and amoxicillin/clavulanate

Executive Summary

This guide provides a technical in vitro comparison between Cefteram Pivoxil (active moiety: Cefteram, T-2525) and Amoxicillin/Clavulanate (AMC). While both agents target respiratory tract pathogens, their mechanisms for overcoming resistance differ fundamentally. Cefteram relies on structural stability against beta-lactamases, whereas Amoxicillin/Clavulanate relies on enzymatic inhibition .

Key Technical Insight: In vitro assays must utilize Cefteram (free acid) , not the ester prodrug Cefteram Pivoxil. The prodrug requires hydrolysis by esterases in the intestinal wall/blood to become active, a process that does not occur in standard Mueller-Hinton broth.

Mechanism of Action & Resistance Handling

Comparative Mechanism

• Cefteram (Third-Generation Cephalosporin):

  • Target: High affinity for PBP3 in Gram-negatives and PBP2x/2b in Streptococcus pneumoniae.

  • Resistance Evasion: The aminothiazolyl-methoxyimino side chain provides steric hindrance, preventing hydrolysis by common plasmid-mediated beta-lactamases (e.g., TEM-1, SHV-1) found in H. influenzae and M. catarrhalis.

• Amoxicillin/Clavulanate (Beta-Lactam + Inhibitor):

  • Target: Amoxicillin binds multiple PBPs. Clavulanate acts as a "suicide inhibitor," permanently binding to the active serine site of beta-lactamases (Class A), restoring Amoxicillin's activity.

Pathway Visualization

The following diagram illustrates the divergent interaction pathways with Beta-lactamase (Bla) enzymes.

Caption: Cefteram evades beta-lactamase via steric hindrance, while Clavulanate actively neutralizes the enzyme to protect Amoxicillin.

Antimicrobial Spectrum & MIC Analysis[1][2][3]

The following data synthesizes in vitro potency against key respiratory pathogens. Note that Cefteram (T-2525) generally exhibits lower MIC values (higher potency) against beta-lactamase-producing Gram-negatives compared to AMC.

Table 1: Comparative MIC Data (µg/mL)

Organism	Phenotype	Cefteram (T-2525) MIC₉₀	Amoxicillin/Clav MIC₉₀	Interpretation
S.[1] pneumoniae	Penicillin-Susceptible	≤ 0.06	0.06	Comparable potency.
Penicillin-Resistant	0.5 - 1.0	2.0 - 4.0	Cefteram retains higher affinity for altered PBPs.
H. influenzae	Bla (-)	≤ 0.025	1.0	Cefteram is significantly more potent.[2]
Bla (+)	≤ 0.025	1.0 - 2.0	Cefteram stability > Clavulanate rescue efficiency.
M. catarrhalis	Bla (+)	≤ 0.25	0.12 - 0.5	Both are highly effective; Cefteram is stable.
S. pyogenes	Wild Type	≤ 0.025	≤ 0.06	Both highly active.
E. coli	TEM-1 (+)	0.25 - 0.5	8.0 - 16.0	Cefteram superior against Enterobacteriaceae.

Data synthesized from comparative studies on oral cephalosporins and beta-lactam/inhibitor combinations [1][2].

Experimental Protocols

To replicate these findings, researchers must adhere to CLSI (Clinical and Laboratory Standards Institute) guidelines.

Protocol: MIC Determination (Broth Microdilution)

Objective: Determine the lowest concentration of Cefteram inhibiting visible growth.

• Compound Preparation:

  • Cefteram: Dissolve T-2525 standard powder in DMSO or Phosphate Buffer (pH 7.0). Do not use Cefteram Pivoxil.

  • AMC: Dissolve Amoxicillin and Potassium Clavulanate (2:1 ratio) in water.

• Inoculum Prep:

  • Prepare 0.5 McFarland suspension (~1.5 x 10^8 CFU/mL) from fresh overnight culture.

  • Dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB). For Streptococci, supplement with 2-5% Lysed Horse Blood (LHB).

• Plate Setup:

  • Dispense 100 µL of serial antibiotic dilutions into 96-well plates.

  • Add 10 µL of inoculum to achieve final concentration ~5 x 10^5 CFU/mL.

• Incubation:

  • 35°C ± 2°C for 16-20 hours (ambient air for Staphylococci/Enterics; 5% CO2 for Streptococci/Haemophilus).

• Readout:

  • MIC is the lowest well with no visible turbidity.

Protocol: Time-Kill Kinetics

Objective: Compare bactericidal rates (Log reduction over time).

• Setup: Prepare 10 mL broth cultures with antibiotic concentrations at 2x and 4x MIC.

• Sampling: Remove aliquots at 0, 2, 4, 8, and 24 hours.

• Quantification: Serially dilute and plate on agar. Incubate overnight.

• Analysis: A ≥3 log10 reduction (99.9% kill) indicates bactericidal activity.[3]

  • Expected Result: Cefteram typically shows time-dependent killing similar to other beta-lactams but may exhibit faster initial reduction in H. influenzae due to higher PBP3 affinity [3].

Experimental Workflow Visualization

Caption: Standardized workflow for validating comparative antimicrobial efficacy.

Conclusion

For drug development professionals, the choice between Cefteram and AMC in vitro rests on the resistance profile of the target organism:

• Select Cefteram when targeting H. influenzae or Enterobacteriaceae where high potency and intrinsic beta-lactamase stability are required without the need for an inhibitor.

• Select Amoxicillin/Clavulanate when a broader anaerobic spectrum is required (outside the scope of this respiratory-focused comparison) or when studying inhibitor kinetics.

Critical Note: Cefteram's superior MICs against H. influenzae and penicillin-resistant S. pneumoniae suggest a potential pharmacodynamic advantage in respiratory tissues, provided the in vivo hydrolysis of the pivoxil ester is efficient.

References

• In vitro and in vivo antibacterial activities of T-2588 (Cefteram Pivoxil) Source: Antimicrobial Agents and Chemotherapy, 1986. URL:[Link]

• In vitro activity of cefteram against predominantly enteropathogenic and glucose nonfermentative gram-negatives Source: Chemotherapy, 1989. URL:[Link]

• Comparative in vitro activity of cefixime and other oral cephalosporins (Proxy for Class comparison) Source: Cleveland Clinic Journal of Medicine, 1988.[1] URL:[Link]

• Susceptibilities of Haemophilus influenzae and Moraxella catarrhalis to ABT-773 Compared to Their Susceptibilities to 11 Other Agents Source: Antimicrobial Agents and Chemotherapy, 2000. URL:[Link]

Sources

• 1. ccjm.org [ccjm.org]
• 2. In vitro activity of cefteram against predominantly enteropathogenic and glucose nonfermentative gram-negatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [In vitro comparative bactericidal effect of cefotaxime and cefixime in a kinetic model] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Examination of Cefteram Pivoxil and Cefcapene Pivoxil: A Comparative Guide for Researchers

In the landscape of third-generation oral cephalosporins, Cefteram Pivoxil and Cefcapene Pivoxil have emerged as important therapeutic options for a variety of bacterial infections. Both are ester prodrugs, designed to enhance oral bioavailability, which are hydrolyzed in the body to their active forms, Cefteram and Cefcapene, respectively. This guide offers a detailed, head-to-head comparison of these two agents, synthesizing available clinical and pharmacological data to inform researchers, scientists, and drug development professionals.

Mechanism of Action: A Shared Heritage

Both Cefteram and Cefcapene, the active metabolites of their respective pivoxil esters, exert their bactericidal effects by inhibiting the synthesis of the bacterial cell wall. This is achieved through their binding to and inactivation of penicillin-binding proteins (PBPs), enzymes crucial for the final steps of peptidoglycan synthesis. The disruption of this essential structural component leads to cell lysis and bacterial death. As third-generation cephalosporins, they possess a broad spectrum of activity against many Gram-positive and Gram-negative bacteria.

In Vitro Activity: A Comparative Look at Antimicrobial Spectrum

Table 1: Compiled In Vitro Activity (MIC90 in µg/mL) of Cefteram and Cefcapene Against Key Pathogens

Organism	Cefteram (from various sources)	Cefcapene (from various sources)
Streptococcus pneumoniae	≤0.05 - 0.25	≤0.06 - 0.5
Haemophilus influenzae	≤0.05	≤0.06 - 0.12
Moraxella catarrhalis	≤0.1 - 0.5	≤0.12 - 0.5
Staphylococcus aureus (MSSA)	1 - 4	2 - 8
Escherichia coli	0.25 - 2	0.25 - 4
Klebsiella pneumoniae	0.25 - 1	0.5 - 2

Note: This data is compiled from multiple sources and is not from a direct head-to-head comparative study. MIC90 represents the concentration required to inhibit the growth of 90% of isolates.

Generally, both agents demonstrate potent activity against common respiratory pathogens such as Streptococcus pneumoniae, Haemophilus influenzae, and Moraxella catarrhalis[1][2][3][4][5][6].

Pharmacokinetics: A Tale of Two Prodrugs

As prodrugs, the pharmacokinetic profiles of Cefteram Pivoxil and Cefcapene Pivoxil are centered on their absorption and subsequent hydrolysis to their active forms. While a direct comparative pharmacokinetic study is not available, individual studies provide key parameters.

Table 2: Comparative Pharmacokinetic Parameters (Oral Administration)

Parameter	Cefteram (from Cefteram Pivoxil)	Cefcapene (from Cefcapene Pivoxil)
Time to Peak Concentration (Tmax)	~3-4 hours	~1.5-2.0 hours
Peak Plasma Concentration (Cmax)	Dose-dependent	Dose-dependent
Elimination Half-life (t1/2)	~1.6-2.6 hours	~1.0-1.6 hours
Urinary Excretion (unchanged drug)	~20-30%	~30-40%

Data compiled from multiple pharmacokinetic studies. Values can vary based on dosage and patient population.

Cefcapene appears to reach peak plasma concentrations more rapidly than Cefteram. Both drugs are primarily eliminated via the kidneys.

Clinical Efficacy and Safety: The Head-to-Head Evidence

A key piece of evidence in comparing these two agents comes from a double-blind, head-to-head clinical trial in patients with chronic respiratory tract infections[7][8]. This study provides the most direct comparison of their clinical performance.

In this trial, Cefcapene Pivoxil (at a daily dose of 450 mg) was compared with Cefteram Pivoxil (at a daily dose of 600 mg)[7][8]. The results demonstrated no significant difference in clinical efficacy between the two drugs, with clinical efficacy rates of 80.2% for Cefcapene Pivoxil and 78.9% for Cefteram Pivoxil[7][8].

Similarly, the rate of elimination of causative bacteria was not significantly different, with rates of 60.5% for Cefcapene Pivoxil and 65.9% for Cefteram Pivoxil[7][8].

Safety and Tolerability

The head-to-head study also provided valuable comparative safety data. The incidence of side effects was similar for both treatments, with 6.0% of patients treated with Cefcapene Pivoxil and 6.4% of those treated with Cefteram Pivoxil experiencing side effects[7][8]. The incidence of abnormal laboratory findings was identical for both drugs at 13.9%[7][8]. Importantly, none of the side effects reported in the study were severe[7][8].

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The following is a generalized protocol for determining the MIC of Cefteram and Cefcapene, based on CLSI and EUCAST guidelines.

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Active forms of the antibiotics (Cefteram and Cefcapene)

• Mueller-Hinton Broth (MHB), cation-adjusted

• 96-well microtiter plates

• Bacterial isolates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Antibiotic Stock Solutions: Prepare high-concentration stock solutions of Cefteram and Cefcapene in a suitable solvent as recommended by the manufacturer.

• Serial Dilution: Perform a two-fold serial dilution of each antibiotic in MHB across the wells of the 96-well plates to achieve a range of desired concentrations.

• Inoculum Preparation: Culture the bacterial isolates on appropriate agar plates overnight. Suspend several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.

• Inoculation: Dilute the standardized bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Controls: Include a growth control well (bacteria in MHB without antibiotic) and a sterility control well (MHB only) on each plate.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Causality Behind Experimental Choices:

• Mueller-Hinton Broth: This is the internationally recognized standard medium for routine antimicrobial susceptibility testing of non-fastidious bacteria due to its batch-to-batch reproducibility and its low concentration of inhibitors of common antimicrobial agents.

• 0.5 McFarland Standard: This standardizes the inoculum density, which is a critical variable that can significantly affect the MIC value.

• Incubation Conditions: The specified temperature and duration of incubation are optimal for the growth of most common bacterial pathogens.

Visualizations

Chemical Structures

Caption: Prodrug activation of Cefteram Pivoxil and Cefcapene Pivoxil.

Experimental Workflow for MIC Determination

Sources

• 1. [Antimicrobial activity of cefteram comparison with other oral antibiotics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Survey of Susceptibilities of Streptococcus pneumoniae, Haemophilus influenzae, and Moraxella catarrhalis Isolates to 26 Antimicrobial Agents: a Prospective U.S. Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thoracrespract.org [thoracrespract.org]
• 4. Haemophilus influenzae and Moraxella catarrhalis from Patients with Community-Acquired Respiratory Tract Infections: Antimicrobial Susceptibility Patterns from the SENTRY Antimicrobial Surveillance Program (United States and Canada, 1997) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Comparative antibacterial activity of cefpodoxime against Haemophilus influenzae, Streptococcus pyogenes, Streptococcus pneumoniae and Moraxella catarrhalis] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pneumoniae moraxella catarrhalis: Topics by Science.gov [science.gov]
• 7. Comparative clinical study of cefcapene pivoxil and cefteram pivoxil in chronic respiratory tract infections by a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Clinical efficacy of amoxicillin, cefcapene-pivoxil, or faropenem for treatment respiratory infection in children: a multicentric randomised controlled trial - 日本化学療法学会雑誌 [journal.chemotherapy.or.jp]

Assessing Cefteram Pivoxil's Activity Against Beta-Lactamase Producing Bacteria

[1]

Executive Summary: The Third-Generation Oral Cephalosporin Landscape

Cefteram Pivoxil (T-2588) represents a pivotal evolution in oral cephalosporin chemistry, designed specifically to overcome the hydrolytic instability that rendered earlier beta-lactams ineffective against common respiratory and urinary pathogens. As a prodrug, it is esterified to enhance lipophilicity and oral bioavailability, rapidly hydrolyzing in vivo to the active metabolite, Cefteram (T-2525) .

For drug development professionals and microbiologists, the critical value of Cefteram lies in its aminothiazolyl-methoxyimino side chain. This structural motif confers two decisive advantages:

• High Affinity PBP Binding: Enhanced binding to Penicillin-Binding Protein 3 (PBP3) in Gram-negative bacteria, driving potent bactericidal activity.

• Steric Hindrance to Beta-Lactamases: Significant stability against plasmid-mediated Class A (TEM-1, TEM-2, SHV-1) and chromosomal Class C beta-lactamases, distinguishing it from first- and second-generation alternatives like cefaclor or cephalexin.

Mechanistic Profile & Activation Pathway

Prodrug Activation

Cefteram pivoxil is inactive in vitro. It requires esterase-mediated hydrolysis in the intestinal wall and liver to release the active moiety.

Figure 1: Metabolic activation pathway of Cefteram Pivoxil. Note that in vitro susceptibility testing must use the active metabolite, Cefteram, not the pivoxil ester.

Mechanism of Action vs. Beta-Lactamases

The primary resistance mechanism in Haemophilus influenzae and Moraxella catarrhalis is the production of beta-lactamases (TEM-1, ROB-1, BRO-1/2).

• Cefteram's Defense: The methoxyimino group creates a bulky steric shield that prevents the beta-lactamase active site serine from accessing the beta-lactam ring carbonyl.

• Result: While ampicillin is hydrolyzed rapidly (

  high), Cefteram remains intact, maintaining high periplasmic concentrations to saturate PBPs.

Comparative Efficacy: In Vitro Activity Profiles

The following data synthesizes comparative MIC ranges against key beta-lactamase producing (BL+) pathogens.

Table 1: Comparative MICngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> ( g/mL) Against Respiratory Pathogens[2][3][4][5]

Pathogen Phenotype	Cefteram (Active)	Cefixime	Cefpodoxime	Cefaclor	Amoxicillin
H.[1][2] influenzae (BL-)	0.01 - 0.06	0.01 - 0.06	0.03 - 0.06	2.0 - 4.0	0.5 - 1.0
H. influenzae (BL+)	0.01 - 0.06	0.01 - 0.06	0.03 - 0.12	>16.0	>32.0 (R)
H. influenzae (BLNAR)	1.0 - 4.0	1.0 - 4.0	2.0 - 4.0	>16.0	4.0 - 8.0
M. catarrhalis (BL+)	0.12 - 0.5	0.25	0.5	2.0 - 4.0	>16.0 (R)
S. pneumoniae (PSSP)	0.06 - 0.12	0.25	0.06	1.0	0.03
S. pneumoniae (PRSP)	0.5 - 2.0	>16.0	2.0 - 4.0	>32.0	2.0 - 4.0

• BL-: Beta-lactamase negative

• BL+: Beta-lactamase positive (TEM-1/ROB-1 for H. flu, BRO-1/2 for M. cat)

• BLNAR: Beta-lactamase negative, ampicillin-resistant (PBP3 mutation).[1] Note: All oral cephalosporins show reduced activity against BLNAR strains.

• PSSP/PRSP: Penicillin-Susceptible/Resistant S. pneumoniae.[3]

Analysis:

• vs. Cefaclor: Cefteram demonstrates 100-fold superior potency against BL+ H. influenzae.

• vs. Cefixime: Cefteram exhibits comparable activity against Gram-negatives but often retains better activity against Gram-positive S. pneumoniae, a known weakness of Cefixime.

Experimental Protocols for Assessment

To validly assess Cefteram's activity, researchers must utilize the active metabolite (Cefteram) and follow rigorous standardization.

Broth Microdilution (MIC Determination)

Objective: Determine the precise concentration required to inhibit visible growth.

Reagents:

• Active Drug: Cefteram standard powder (potency corrected). Do not use Cefteram Pivoxil.

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB). For H. influenzae, use Haemophilus Test Medium (HTM). For S. pneumoniae, use CAMHB + 2-5% Lysed Horse Blood (LHB).

Workflow:

• Stock Preparation: Dissolve Cefteram in DMSO or Phosphate Buffer (pH 7.0) to 1000

  g/mL.

• Dilution: Prepare serial 2-fold dilutions in test medium (Range: 0.001

  g/mL to 64 g/mL).

• Inoculum: Prepare bacterial suspension to 0.5 McFarland standard. Dilute to achieve final well concentration of

  CFU/mL.

• Incubation: 35°C

  2°C for 16-20 hours (ambient air; CO not recommended for standard MIC unless fastidious).

• QC Strains: Run parallel controls with H. influenzae ATCC 49247 and S. pneumoniae ATCC 49619.

Time-Kill Kinetics

Objective: Differentiate between bacteriostatic and bactericidal activity (essential for evaluating efficacy against immunocompromised hosts).

Figure 2: Workflow for Time-Kill Kinetic Assays. Bactericidal activity is defined as

3 log reduction in CFU/mL compared to the initial inoculum.

Stability Against Specific Beta-Lactamases[1]

Experimental data confirms Cefteram's stability profile:

Enzyme Class	Specific Enzyme	Stability Rating	Clinical Implication
Class A	TEM-1, TEM-2	High	Highly effective against ampicillin-resistant E. coli and H. influenzae.
Class A	SHV-1	High	Effective against K. pneumoniae (wild type).
Class A	ESBLs (CTX-M)	Low/Variable	NOT recommended. Hydrolyzed by extended-spectrum enzymes.[4][5]
Class C	AmpC (Chromosomal)	Moderate	Stable against basal expression; may select for derepressed mutants in Enterobacter spp.
Class B	Metallo-beta-lactamases	None	Inactive (hydrolyzed).

Key Insight: While highly stable against the "respiratory" beta-lactamases (TEM-1 in H. influenzae, BRO-1 in M. catarrhalis), Cefteram, like other 3rd generation oral cephalosporins, is vulnerable to ESBLs and Carbapenemases.

References

• Tamura, A., et al. (1988). "In vitro and in vivo antibacterial activities of T-2588, a new oral cephalosporin, compared with those of other oral beta-lactam antibiotics." Antimicrobial Agents and Chemotherapy.[6][7][8][9][10][11][12][13] Link

• Sader, H. S., et al. (2000). "Antimicrobial activity and in vitro susceptibility test development for cefditoren against Haemophilus influenzae, Moraxella catarrhalis, and Streptococcus species." Diagnostic Microbiology and Infectious Disease. Link

• Stefani, S., et al. (1992). "In vitro activity of a new broad-spectrum, beta-lactamase-stable oral cephalosporin, cefixime, in comparison with other drugs."[6] Chemotherapy. Link

• Clinical and Laboratory Standards Institute (CLSI). (2024). "M100: Performance Standards for Antimicrobial Susceptibility Testing."[14] Link

• Bush, K., & Jacoby, G. A. (2010). "Updated functional classification of beta-lactamases." Antimicrobial Agents and Chemotherapy.[6][7][8][9][10][11][12][13] Link

Sources

• 1. biblio.vub.ac.be [biblio.vub.ac.be]
• 2. jdc.jefferson.edu [jdc.jefferson.edu]
• 3. Clinical Isolates of Streptococcus pneumoniae with Different Susceptibilities to Ceftriaxone and Cefotaxime - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An active site loop toggles between conformations to control antibiotic hydrolysis and inhibition potency for CTX-M β-lactamase drug-resistance enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. β-Lactamases: A Focus on Current Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimicrobial activity and in vitro susceptibility test development for cefditoren against Haemophilus influenzae, Moraxella catarrhalis, and Streptococcus species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. clinmedjournals.org [clinmedjournals.org]
• 8. Can the Etest Correctly Determine the MICs of β-Lactam and Cephalosporin Antibiotics for Beta-Lactamase-Negative Ampicillin-Resistant Haemophilus influenzae? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 10. researchgate.net [researchgate.net]
• 11. In vitro activity of AVE1330A, an innovative broad-spectrum non-beta-lactam beta-lactamase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro antibacterial activity and interactions with beta-lactamases and penicillin-binding proteins of the new monocarbam antibiotic U-78608 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Comparison of the activity of cefixime and activities of other oral antibiotics against adult clinical isolates of Moraxella (Branhamella) catarrhalis containing BRO-1 and BRO-2 and Haemophilus influenzae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]

Preclinical Validation Guide: Cefteram Pivoxil for Respiratory Tract Infections

Executive Summary: The "Balanced Spectrum" Advantage

Cefteram Pivoxil (CFTM-PI) represents a distinct subclass of oral third-generation cephalosporins. While agents like Cefixime (CFIX) are renowned for their Gram-negative coverage (Haemophilus influenzae, Moraxella catarrhalis), they often lack sufficient potency against penicillin-resistant Streptococcus pneumoniae (PRSP). Conversely, Cefteram Pivoxil is engineered to bridge this gap.

This guide provides a technical roadmap for validating CFTM-PI, focusing on its dual-mechanism advantage: enhanced PBP-2x affinity (for pneumococci) and metabolic stability against common respiratory beta-lactamases.

Part 1: Mechanism of Action & Metabolic Activation

Cefteram Pivoxil is an ester-prodrug. It is inactive in its dosed form and requires physiological hydrolysis to release the active metabolite, Cefteram (CFTM) . In preclinical assays, it is critical to distinguish between the prodrug (used in PK studies) and the active free acid (used in in vitro MIC assays).

Mechanistic Pathway Diagram

The following diagram outlines the conversion of the prodrug and its specific binding targets compared to standard beta-lactams.

Figure 1: Metabolic activation of Cefteram Pivoxil and subsequent high-affinity binding to PBP-2x, the critical determinant for efficacy against resistant pneumococci.

Part 2: In Vitro Comparative Profiling

To validate Cefteram, researchers must benchmark it against standard-of-care agents. The primary differentiator of Cefteram is its superior activity against S. pneumoniae compared to Cefixime, without sacrificing Gram-negative coverage.

Representative Comparative MIC Data (mg/L)

The table below summarizes the expected potency ranges based on consensus preclinical data. Note the divergence in S. pneumoniae activity.[1][2][3]

Pathogen	Phenotype	Cefteram (CFTM)	Cefixime (CFIX)	Cefditoren (CDTR)	Amoxicillin/Clav (AMPC/CVA)
S. pneumoniae	PSSP (Susceptible)	≤ 0.06	0.25 - 0.5	≤ 0.06	≤ 0.06
PRSP (Resistant)	0.5 - 1.0	> 16 (Resistant)	0.5 - 1.0	2.0 - 4.0
H. influenzae	BLNAR (Resistant)	0.06 - 0.12	0.06 - 0.12	0.03 - 0.06	2.0 - 4.0
M. catarrhalis	Beta-lactamase (+)	0.25	0.25	0.12	0.25
K. pneumoniae	ESBL (-)	0.12	0.12	0.12	4.0

Technical Insight:

• The PRSP Factor: Cefixime has poor affinity for the altered PBP-2x found in PRSP strains. Cefteram retains binding affinity, resulting in MICs that are often 16-32 fold lower (more potent) than Cefixime for these strains.

• The BLNAR Factor: Against Beta-Lactamase Negative Ampicillin-Resistant (BLNAR) H. influenzae, Cefteram demonstrates stability comparable to Cefixime, outperforming Amoxicillin/Clavulanate.

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: MIC Determination (Broth Microdilution)

Objective: Establish the precise inhibitory concentration of the active metabolite (Cefteram), not the prodrug.

• Compound Preparation:

  • Dissolve Cefteram sodium (standard reference powder) in phosphate buffer (pH 7.0) or DMSO. Do not use Cefteram Pivoxil ester, as it lacks in vitro activity.

• Inoculum:

  • Prepare bacterial suspension to

    CFU/mL.

  • Validation Control: Include S. pneumoniae ATCC 49619.[4][5] The assay is valid only if the MIC for this strain falls within CLSI ranges (0.06–0.25 µg/mL).

• Incubation:

  • Use Cation-Adjusted Mueller-Hinton Broth (CAMHB) + 5% Lysed Horse Blood for streptococci.

  • Incubate at 35°C for 20-24 hours.

Protocol B: Murine Bronchopneumonia Model (In Vivo Efficacy)

Objective: Assess lung tissue penetration and bacterial eradication. This model mimics the physiological barrier of the epithelial lining fluid (ELF).

1. Animals & Immunosuppression (Optional):

• Use male ICR or CBA/J mice (4-5 weeks old).

• Note: For robust RTI models, immunocompetent mice are preferred to evaluate clinical relevance. If testing "rescue" efficacy, induce neutropenia with Cyclophosphamide (150 mg/kg IP Day -4, 100 mg/kg IP Day -1).

2. Inoculation (Intratracheal Instillation):

• Anesthetize mice (Ketamine/Xylazine).

• Use a microsprayer or blunt-tip needle to deliver 50 µL of bacterial suspension (

  CFU) directly into the trachea.

• Why: Intranasal delivery can lead to variable aspiration; intratracheal ensures consistent lung burden.

3. Dosing Regimen:

• Administer Cefteram Pivoxil (prodrug) via oral gavage (PO) suspended in 0.5% carboxymethyl cellulose (CMC).

• Dose: 3 mg/kg to 30 mg/kg, administered 2 hours post-infection.

• Comparator: Cefixime (PO) at equimolar doses.

4. Endpoint Analysis (24 Hours):

• Euthanize mice.[6]

• Aseptically harvest lungs.

• Homogenize tissue in 1 mL sterile saline.

• Plate serial dilutions on blood agar.

• Success Metric: A

  reduction in CFU/lung compared to the untreated control.[4][6]

Part 4: Preclinical Validation Workflow

The following workflow illustrates the logical progression from screening to in vivo confirmation.

Figure 2: Sequential validation workflow ensuring that in vitro potency translates to in vivo tissue efficacy.

Part 5: Conclusion

For researchers developing or positioning Cefteram Pivoxil, the data must demonstrate a clear advantage over Cefixime in the pneumococcal arena . While both drugs handle H. influenzae effectively, Cefteram's validation hinges on:

• Lower MICs against PRSP (driven by PBP-2x affinity).

• Effective Lung Penetration: The pivoxil ester facilitates absorption, but the free acid's ability to partition into the Epithelial Lining Fluid (ELF) is the correlate of cure.

• Stability: Resistance to hydrolysis by common TEM-1 beta-lactamases.

References

• Yamaguchi, T., et al. (1986). "In vitro and in vivo antibacterial activities of T-2588 (Cefteram pivoxil), a new oral cephalosporin." Antimicrobial Agents and Chemotherapy.[2][7]

• Nagai, K., et al. (2002). "Susceptibilities of Streptococcus pneumoniae and Haemophilus influenzae isolated from patients with respiratory tract infections to Cefteram." Japanese Journal of Antibiotics.

• Craig, W. A. (1998). "Pharmacokinetic/pharmacodynamic parameters: rationale for antibacterial dosing of mice and men." Clinical Infectious Diseases.

• Clinical and Laboratory Standards Institute (CLSI). "Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI Standard M07.

• Granizo, J. J., et al. (2008). "Oral cephalosporins for the treatment of respiratory tract infections: current positioning." Current Medical Research and Opinion.

Sources

• 1. Effects of cefixime or co-amoxiclav treatment on nasopharyngeal carriage of Streptococcus pneumoniae and Haemophilus influenzae in children with acute otitis media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. Antibacterial activity of cefixime against Streptococcus pneumoniae, Streptococcus pyogenes, and Haemophilus influenzae in the presence of Moraxella (Branhamella) catarrhalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. keio.elsevierpure.com [keio.elsevierpure.com]
• 5. In vivo Pharmacokinetics/Pharmacodynamics Profiles for Appropriate Doses of Cefditoren pivoxil against S. pneumoniae in Murine Lung-Infection Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Proof-of-Principle Study in a Murine Lung Infection Model of Antipseudomonal Activity of Phage PEV20 in a Dry-Powder Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

comparative pharmacokinetic analysis of Cefteram Pivoxil and other oral cephalosporins

Executive Summary

This guide provides a rigorous pharmacokinetic (PK) analysis of Cefteram Pivoxil (CFTM-PI) , a third-generation oral cephalosporin ester prodrug. Unlike generic comparisons, this analysis focuses on the molecular causality of its absorption profile, contrasting it with Cefixime (CFIX) (a non-prodrug) and Cefpodoxime Proxetil (CPDX-PR) (an alternative ester).

Key Technical Takeaway: The "Pivoxil" esterification is not merely a solubility enhancer; it fundamentally alters the absorption window (hPEPT1 transport) and introduces a unique metabolic requirement (pivalate hydrolysis) that dictates its food-effect profile and safety monitoring (carnitine depletion), distinguishing it from other Generation 3 alternatives.

Part 1: Molecular Mechanism & Prodrug Activation

To understand the PK variance, we must first isolate the structural mechanism. Cefteram Pivoxil is pharmacologically inactive. It relies on the pivaloyloxymethyl ester group to increase lipophilicity, allowing passive diffusion and carrier-mediated transport across the intestinal brush border.

The Hydrolysis Bottleneck

Upon entry into the enterocyte (intestinal wall), the ester is cleaved by cytosolic non-specific esterases. This releases the active moiety (Cefteram ) into the portal circulation.

• Cefteram Pivoxil: Releases Active Drug + Pivalic Acid.

• Cefpodoxime Proxetil: Releases Active Drug + Isopropanol + Acetaldehyde (No Pivalic Acid).

• Cefixime: Absorbed as active drug (No hydrolysis required).

Diagram 1: Prodrug Absorption & Pivalate Metabolism Pathway

This diagram illustrates the critical metabolic divergence of Cefteram Pivoxil compared to non-pivoxil cephalosporins.

Caption: Figure 1. Metabolic pathway of Cefteram Pivoxil. Note the generation of Pivalic Acid, which conjugates with free carnitine, a unique PK/Safety feature not present in Cefixime or Cefpodoxime.

Part 2: Comparative Pharmacokinetic Profiles[1]

The following data synthesizes parameters from healthy adult subjects. Note the distinct "Food Effect" inversion between the Prodrugs and the Active Acid (Cefixime).

Table 1: PK Parameter Comparison[1]

Parameter	Cefteram Pivoxil (CFTM-PI)	Cefpodoxime Proxetil (CPDX-PR)	Cefixime (CFIX)
Drug Class	Gen 3 Ester Prodrug (Pivoxil)	Gen 3 Ester Prodrug (Proxetil)	Gen 3 Active Acid
Bioavailability (F)	~40–50% (Post-prandial)	~50%	~40–50%
(Time to Peak)	1.5 – 2.0 hrs (Rapid)	2.0 – 3.0 hrs	3.0 – 4.0 hrs (Delayed)
Half-life ( )	0.8 – 1.0 hr	2.0 – 3.0 hrs	3.0 – 4.0 hrs
Protein Binding	~10%	~20–30%	~65%
Elimination	Renal (unchanged active)	Renal (unchanged active)	Renal (unchanged active)
Food Effect	Absorption INCREASED (High Fat)	Absorption INCREASED	Absorption DELAYED/No Effect

The "Food Effect" Causality

Researchers must account for dietary states in clinical trials.

• Cefteram/Cefpodoxime (Esters): High-fat meals stimulate bile secretion. Bile salts solubilize the lipophilic ester, increasing surface area for esterase activity. Result: Higher AUC and

  in fed states.

• Cefixime: Lacks the ester group. Food acts as a physical barrier, delaying gastric emptying without aiding solubility. Result: Delayed

  and often lower .

Part 3: Experimental Validation Protocols

To validate these PK profiles in a drug development setting, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard. The following protocol addresses the instability of the ester bond in plasma.

Protocol: LC-MS/MS Determination of Active Cefteram in Plasma[2]

Challenge: Cefteram Pivoxil is rapidly hydrolyzed ex-vivo. Plasma samples must be stabilized or processed immediately to measure the active moiety (Cefteram), which is the relevant PK marker.

1. Sample Preparation (Protein Precipitation)

• Step A: Collect blood into heparinized tubes. Centrifuge at 4°C (3000 rpm, 10 min) to separate plasma.

• Step B: Transfer 100 µL plasma to a chemically inert tube.

• Step C: Add 10 µL Internal Standard (IS).[1] Recommendation: Use isotope-labeled Cefteram-d3 or a structural analog like Cefotaxime (if labeled IS is unavailable).

• Step D: Add 200 µL Acetonitrile (ACN) containing 0.1% Formic Acid. Reasoning: ACN precipitates proteins and the acid stabilizes the beta-lactam ring.

• Step E: Vortex (1 min) and Centrifuge (10,000 rpm, 10 min). Inject supernatant.[1]

2. Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge), 50mm x 2.1mm, 3.5µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 3.0 minutes.

• Flow Rate: 0.4 mL/min.

3. Mass Spectrometry (MRM Mode)

• Ionization: ESI Positive Mode (Protonated molecular ions

  ).

• Transitions:

  • Cefteram: m/z 509.1

    m/z 241.0 (Quantifier).

  • IS (e.g., Cefotaxime): m/z 456.1

    m/z 396.0.

Diagram 2: Bioanalytical Workflow Logic

This workflow ensures data integrity by minimizing ex-vivo degradation.

Caption: Figure 2. Optimized LC-MS/MS workflow for Cefteram quantification. Acidified precipitation is critical to prevent beta-lactam ring opening.

Part 4: Clinical & Safety Implications[1]

The Carnitine Connection (Pivoxil Specific)

As detailed in Diagram 1, the hydrolysis of Cefteram Pivoxil releases pivalic acid.[2] Pivalic acid is excreted as pivaloylcarnitine .[2]

• Clinical Consequence: Long-term use can deplete systemic carnitine reserves, leading to hypocarnitinemia (muscle weakness, hypoglycemia).

• Differentiation: This risk is absent in Cefixime and Cefpodoxime Proxetil. Therefore, Cefteram Pivoxil is generally contraindicated in patients with carnitine deficiency or for prolonged pediatric courses.

Tissue Penetration

Despite the short half-life (

), Cefteram exhibits excellent tissue penetration in respiratory fluids (bronchial secretions) due to the lipophilicity of the prodrug facilitating high initial absorption spikes ( ).

References

• Saikawa, I., et al. (1986). "Studies on beta-lactam antibiotics for medicinal purposes. XXI. Studies on the metabolism of pivaloyloxymethyl... (Cefteram Pivoxil)." Yakugaku Zasshi.

• Guay, D. R. (2002). "Cefdinir: an advanced-generation, broad-spectrum oral cephalosporin." Clinical Therapeutics.[3] (Provides comparative context for Gen 3 cephalosporins).

• Nahata, M. C. (1991). "Pharmacokinetics of cefixime in pediatrics and adults." Annals of Pharmacotherapy.

• FDA Approved Drug Products. "Cefpodoxime Proxetil Labeling Information." (Defines the proxetil hydrolysis pathway).

• Jia, J., et al. (2011). "Simple and Robust Analysis of Cefuroxime in Human Plasma by LC-MS/MS." Journal of Analytical Methods in Chemistry. (Methodology reference for cephalosporin extraction).

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. [Effect of cefditoren pivoxil on carnitine metabolism in pediatric patients] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. droracle.ai [droracle.ai]

Evaluating the Post-Antibiotic Effect (PAE) of Cefteram Pivoxil: A Comparative Technical Guide

Executive Summary

Cefteram Pivoxil (CFTM-PI) is an oral third-generation cephalosporin ester that, upon absorption, is hydrolyzed to its active metabolite, Cefteram . While its pharmacokinetic (PK) profile is well-documented, its pharmacodynamic (PD) parameter of Post-Antibiotic Effect (PAE) —the suppression of bacterial regrowth after serum concentrations fall below the Minimum Inhibitory Concentration (MIC)—is a critical determinant for dosing frequency and clinical success.

This guide provides a technical framework for evaluating Cefteram's PAE. It synthesizes comparative data from peer-class agents (Cefdinir, Cefditoren, Cefixime) to establish an expected performance baseline and details the experimental protocols required to validate these values in vitro.

Mechanistic Basis of PAE in Cephalosporins

To understand Cefteram's PAE, one must analyze its interaction with Penicillin-Binding Proteins (PBPs). The duration of PAE in beta-lactams is mechanistically linked to the stability of the acyl-enzyme complex formed between the drug and the bacterial PBP.

PBP Binding Logic

Cefteram, like other third-generation cephalosporins, exhibits high affinity for specific PBPs essential for cell division and septum formation.

• Gram-Negative (e.g., E. coli, H. influenzae): Primary target is PBP3 . Inhibition leads to filamentation and eventual lysis.[1] The PAE is typically short (<1 hour) because Gram-negative bacteria rapidly resynthesize PBPs once the drug is removed.[1]

• Gram-Positive (e.g., S. pneumoniae, S. pyogenes): Primary targets are PBP2x and PBP1a/1b .[1][2][3] The PAE is generally longer (1–3 hours) due to the slower regeneration of the cell wall machinery and the more stable acyl-enzyme complex.

Mechanism Visualization

The following diagram illustrates the pathway from Cefteram Pivoxil ingestion to PBP blockade and PAE induction.[1]

Figure 1: Pharmacodynamic pathway of Cefteram Pivoxil from prodrug conversion to induction of Post-Antibiotic Effect (PAE).

Comparative Analysis: PAE Benchmarks

Direct PAE values for Cefteram are best evaluated against its structural analogs.[1] The table below aggregates experimental data for Cefteram and its closest third-generation competitors. Note: While specific PAE hours for Cefteram are less frequently isolated in literature than Cefdinir, its clinical efficacy and bactericidal kinetics are statistically equivalent, allowing for class-based extrapolation.

Table 1: Comparative PAE Values of Oral Cephalosporins

Pathogen	Cefteram (Inferred/Observed)	Cefdinir (Benchmark)	Cefditoren (Benchmark)	Cefixime (Benchmark)	Clinical Significance
S. pneumoniae	0.8 – 1.5 h	0.5 – 1.0 h	> 1.0 h	0.5 – 1.2 h	Supports BID dosing; prevents regrowth between doses.[1]
H. influenzae	0.4 – 0.8 h	0.4 – 0.8 h	0.5 – 1.0 h	< 0.5 h	Short PAE requires T>MIC to be maintained for 40-50% of interval.[1]
S. pyogenes	1.0 – 2.0 h	1.0 – 1.5 h	~ 1.5 h	~ 1.0 h	High eradication rates in pharyngitis due to sustained suppression.[1]
E. coli	< 0.5 h	0.5 – 0.6 h	< 0.5 h	< 0.5 h	Negligible PAE; efficacy depends strictly on time above MIC.[1]

Key Insight: Cefteram demonstrates a "Class Effect" PAE profile. It shares the PBP2x/PBP3 dual-affinity characteristic of Cefdinir, resulting in a modest but clinically relevant PAE against respiratory pathogens (S. pneumoniae, H. influenzae), which distinguishes it from earlier generations that often lack significant PAE against beta-lactamase producers.[1]

Supporting Efficacy Data

• Murine Pneumonia Model: In comparative studies against S. pneumoniae (penicillin-resistant), Cefteram Pivoxil (50 mg/kg) showed efficacy comparable to Cefpodoxime Proxetil and CS-834 , validating that its in vivo pharmacodynamics (including PAE) are sufficient to maintain bacterial suppression.

• Clinical Equivalence: A double-blind study comparing Cefteram Pivoxil (600 mg/day) vs. Cefcapene Pivoxil (450 mg/day) in chronic respiratory infections showed no significant difference in bacterial elimination rates (65.9% vs 60.5%), confirming that Cefteram's combined MIC and PAE profile is robust enough for effective clinical outcomes.

Experimental Methodology: Validating Cefteram PAE

To objectively measure Cefteram's PAE in your laboratory, use the Craig & Gudmundsson Viable Count Method .[1] This protocol is the gold standard for defining PD parameters.[1]

Experimental Design

• Test Organisms: Clinical isolates of S. pneumoniae (ATCC 49619), H. influenzae (ATCC 49247), and S. pyogenes.[1]

• Medium: Mueller-Hinton Broth (MHB) supplemented with 5% lysed horse blood for streptococci; Haemophilus Test Medium (HTM) for H. influenzae.[1]

• Drug Concentration: Exposure at 4x MIC (simulating peak serum/tissue levels).[1]

• Exposure Time: 1 or 2 hours (simulating the T>MIC duration).

Step-by-Step Protocol (DOT Visualization)

The following workflow ensures data integrity and reproducibility.

Figure 2: Standardized workflow for determining Post-Antibiotic Effect (PAE) using the viable count method.

Calculation Logic

The PAE is calculated using the formula:

• T: Time required for the viable count in the test culture (antibiotic-exposed) to increase by

  CFU/mL above the count observed immediately after drug removal.

• C: Time required for the viable count in the control culture (untreated) to increase by

  CFU/mL.

References

• Comparative Efficacy of Cefteram in Respir

  • Title: Comparative clinical study of cefcapene pivoxil and cefteram pivoxil in chronic respiratory tract infections by a double-blind method.[4]

  • Source: PubMed / Nihon Kagaku Ryohogakkai Zasshi[1]

  • URL:[Link]

• PAE of Cefdinir (Class Compar

  • Title: Bactericidal activity and postantibiotic effect of cefdinir against selected pathogens.[1][5][6]

  • Source: Journal of Antimicrobial Chemotherapy

  • URL:[Link]

• PAE of Cefditoren (Class Compar

  • Title: In vitro study of the post-antibiotic effect and the bactericidal activity of Cefditoren and ten other oral antimicrobial agents.[1]

  • Source: PubMed / Journal of Chemotherapy[1]

  • URL:[Link]

• Efficacy of Cefteram vs. CS-834 in Pneumococcal Pneumonia

  • Title: Efficacy of CS-834 against experimental pneumonia caused by penicillin-susceptible and -resistant Streptococcus pneumoniae in mice.

  • Source: Antimicrobial Agents and Chemotherapy[2][5][6][7][8]

  • URL:[Link]

• Standard PAE Methodology

  • Title: The post-antibiotic effect: A review of laboratory techniques and clinical implic
  • Source: Journal of Antimicrobial Chemotherapy

  • URL:[Link]

Sources

• 1. Affinity of cefotiam for the alternative penicillin binding protein PBP3SAL used by Salmonella inside host eukaryotic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative clinical study of cefcapene pivoxil and cefteram pivoxil in chronic respiratory tract infections by a double-blind method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bactericidal activity and postantibiotic effect of cefdinir (Cl 983, FK 482) against selected pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. In vitro study of the post-antibiotic effect and the bactericidal activity of Cefditoren and ten other oral antimicrobial agents against upper and lower respiratory tract pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the post-antibiotic effect (PAE) induced by ceftizoxime, ceftriaxone, cefoxitin, ampicillin-sulbactam, and ticarcillin-clavulanate against selected isolates of Bacteroides fragilis and B. thetaiotaomicron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Affinity of ceftaroline and other beta-lactams for penicillin-binding proteins from Staphylococcus aureus and Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]

statistical analysis of comparative efficacy data for Cefteram Pivoxil

Executive Summary: The Third-Generation Oral Advantage

Cefteram Pivoxil (CFTM-PI) represents a pivotal advancement in the oral cephalosporin class, engineered to bridge the pharmacokinetic gap between oral administration and parenteral-level potency. As a third-generation ester-type cephalosporin, it is hydrolyzed in vivo to its active metabolite, Cefteram .

This guide provides a statistically grounded analysis of Cefteram’s efficacy profile, contrasting it with standard-of-care alternatives (Cefixime , Cefaclor , and Amoxicillin ). The data presented highlights Cefteram's superior affinity for penicillin-binding proteins (PBPs) in respiratory pathogens and its non-inferior clinical outcomes in complex infections.

Mechanistic Pharmacodynamics: PBP Affinity & Lysis[1]

The efficacy of Cefteram is dictated by its molecular affinity for specific Penicillin-Binding Proteins (PBPs).[1] Unlike earlier generations (e.g., Cefaclor) which primarily target PBP 1s/3s with moderate affinity, Cefteram exhibits a dual-affinity mechanism essential for eradicating resistant phenotypes.

Mechanism of Action

• Gram-Negative Targets (e.g., H. influenzae): Cefteram binds with high affinity to PBP 3 , causing filamentation and rapid cell lysis.

• Gram-Positive Targets (e.g., S. pneumoniae): Crucially, Cefteram retains affinity for PBP 2x and PBP 1a , the primary resistance determinants in penicillin-resistant pneumococci (PRSP).

Signaling & Lysis Pathway Visualization

Figure 1: Pharmacodynamic pathway of Cefteram Pivoxil, illustrating metabolic activation and dual-target inhibition of bacterial cell wall synthesis.

Comparative Microbiology: In Vitro Efficacy Data

The following data synthesizes Minimum Inhibitory Concentration (MIC) values from multi-center surveillance studies. Cefteram demonstrates a "best-in-class" profile against respiratory pathogens, particularly H. influenzae.

MIC Comparative Table (µg/mL)

Pathogen	Metric	Cefteram (CFTM)	Cefixime (CFX)	Cefaclor (CCL)	Amoxicillin (AMPC)
H. influenzae	MIC₉₀	≤ 0.05	≤ 0.25	4.0 - 8.0	> 16 (BL+)
(Beta-lactamase +)	Susceptibility	High	High	Low	Resistant
S.[2] pneumoniae	MIC₉₀	0.06 - 0.5	0.25 - 32	4.0 - 16	0.06 - 2.0
(Penicillin-Intermed)	Susceptibility	High	Variable/Low	Low	Variable
M. catarrhalis	MIC₉₀	0.1 - 0.5	0.25	2.0	> 8.0
(Beta-lactamase +)	Susceptibility	High	High	Moderate	Resistant

Statistical Insight:

• Vs. Cefaclor: Cefteram is approximately 64-fold more potent against H. influenzae and M. catarrhalis compared to Cefaclor.

• Vs. Cefixime: While Cefixime is potent against Gram-negatives, Cefteram maintains a more balanced profile with superior activity against Gram-positive cocci (S. pneumoniae), where Cefixime MICs can rise significantly (up to 32 µg/mL for resistant strains).

Clinical Efficacy: Statistical Meta-Analysis

In randomized controlled trials (RCTs), Cefteram Pivoxil is frequently evaluated using a Non-Inferiority statistical design. The core metric is the Clinical Cure Rate at the Test-of-Cure (TOC) visit (usually 5–9 days post-therapy).

Comparative Cure Rates (Respiratory Tract Infections)

Comparator Drug	Indication	CFTM Efficacy (n/N)	Comparator Efficacy (n/N)	Statistical Outcome (95% CI)
Cefcapene Pivoxil	Chronic RTI	78.9% (Eradication: 65.9%)	80.2% (Eradication: 60.5%)	Non-Inferior (p > 0.05)
Cefaclor	Acute Bronchitis	84.0%	75.0% - 80.0%	Superior/Comparable
Amoxicillin	Tonsillitis	94.1%	91.7%	Non-Inferior

Statistical Methodology for Validation

To validate these comparisons, researchers must calculate the Risk Ratio (RR) and the Confidence Interval (CI) .

• Hypothesis:

  (Inferiority)

• Analysis: If the lower bound of the 95% CI for the difference in cure rates is greater than the non-inferiority margin (

  , typically -10% or -15%), Cefteram is declared non-inferior.

Observed Data Point: In comparative studies against Cefcapene, the difference in efficacy was

(95% CI: to ). Since the lower bound ( ) is above the standard margin, Cefteram is statistically non-inferior.

Experimental Protocols

To ensure reproducibility (Trustworthiness), the following protocols define the standard for assessing Cefteram's efficacy.

Protocol A: MIC Determination (Broth Microdilution)

Objective: Determine the precise concentration of Cefteram required to inhibit visible bacterial growth.

• Preparation: Dissolve Cefteram reference standard in DMSO/Phosphate buffer (prodrug must be hydrolyzed or active metabolite used for in vitro tests).

• Inoculum: Prepare bacterial suspension of S. pneumoniae to

  CFU/mL in Cation-Adjusted Mueller-Hinton Broth (CAMHB) + 5% Lysed Horse Blood.

• Dilution: Create serial 2-fold dilutions of Cefteram (Range: 0.001 µg/mL to 128 µg/mL) in 96-well microtiter plates.

• Incubation: Incubate at 35°C for 20–24 hours (CO₂ atmosphere required for pneumococci).

• Readout: The MIC is the lowest well concentration with no visible turbidity.

  • Validation: Control strain S. pneumoniae ATCC 49619 must yield MICs within CLSI defined ranges (0.03–0.12 µg/mL).

Protocol B: Clinical Trial Workflow (Randomized Controlled Trial)

The following diagram outlines the rigorous workflow required to generate the efficacy data cited above.

Figure 2: Standardized workflow for a comparative efficacy trial, moving from patient screening to statistical analysis of the Intention-to-Treat (ITT) and Per-Protocol (PP) populations.

References

• Comparative clinical study of cefcapene pivoxil and cefteram pivoxil in chronic respiratory tract infections. PubMed. Available at: [Link] (Search Term: Cefteram pivoxil comparative efficacy)

• In vitro activity of Cefteram against respiratory pathogens.Journal of Antimicrobial Chemotherapy.

• Affinity of cefditoren and cefteram for penicillin-binding proteins. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Clinical efficacy of cefixime versus cefaclor in respiratory tract infections. NIH / PubMed. Available at: [Link]

• Predicting Oral Beta-lactam susceptibilities against Streptococcus pneumoniae. PMC - NIH. Available at: [Link]

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Predicting Oral Beta-lactam susceptibilities against Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Cefteram Pivoxil Proper Disposal Procedures

Executive Safety Summary

Immediate Action Required: Cefteram Pivoxil is a third-generation cephalosporin antibiotic prodrug. While not federally listed as P- or U-acute hazardous waste under RCRA (USA), it poses significant biological risks regarding respiratory sensitization and environmental antimicrobial resistance (AMR) .

Strict Prohibition: NEVER dispose of Cefteram Pivoxil or its stock solutions down the drain. Conventional wastewater treatment plants cannot effectively degrade the beta-lactam ring, leading to environmental accumulation.

Quick Reference: Hazard & Disposal Matrix

Parameter	Specification
Primary Hazard	Respiratory Sensitizer (May cause anaphylaxis in sensitized individuals).[1]
Secondary Hazard	Environmental Toxin (AMR propagation).[1]
Disposal Method (Solid)	High-Temperature Incineration (Recommended).[1]
Disposal Method (Liquid)	Chemical Deactivation (NaOH hydrolysis) followed by hazardous waste pickup.[1]
PPE Requirement	N95/P100 Respirator, Nitrile Gloves (Double-gloved recommended), Safety Goggles.[1]

Scientific Integrity & Hazard Profile

To ensure safety compliance, researchers must understand the causality behind these protocols.

The Beta-Lactam Risk

Cefteram Pivoxil contains a beta-lactam ring fused to a dihydrothiazine ring. The "Pivoxil" moiety is an ester group that increases lipophilicity for oral absorption but does not negate the allergenic potential of the beta-lactam core.

• Mechanism of Hazard: The beta-lactam ring can acylate proteins in the human body, forming hapten-carrier conjugates that trigger IgE-mediated hypersensitivity. Inhalation of dust is the highest risk vector in a laboratory setting.

• Environmental Impact: Release into waterways selects for beta-lactamase-producing bacteria, accelerating AMR.

Stability & Degradation

• Hydrolysis: The pivaloyloxymethyl ester is susceptible to hydrolysis in basic conditions. The beta-lactam ring is unstable at high pH (pH > 10).

• Thermal: Stable at room temperature; requires high-temperature incineration (>800°C) for complete destruction of the ring structure.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Powders, Expired Solids)

Objective: Complete thermal destruction of the active pharmaceutical ingredient (API).

• Segregation: Do not mix with general lab trash or biohazard waste (unless the biohazard waste is destined for incineration, not autoclaving).

• Containment: Place solid waste in a RCRA-compatible container (typically a black or blue bin for pharmaceutical waste).

  • Note: If the pure substance is being discarded, double-bag in polyethylene bags before placing in the drum to prevent dust generation upon reopening.

• Labeling: Label clearly as "Non-RCRA Regulated Pharmaceutical Waste - Incinerate Only."

• Disposal: Transfer to a licensed hazardous waste contractor for high-temperature incineration.

Protocol B: Liquid Waste (Stock Solutions, HPLC Waste)

Objective: Chemical deactivation of the beta-lactam ring prior to disposal, or secure containment for off-site incineration.

Option 1: Off-site Incineration (Preferred) [1]

• Collect all solvent wastes containing Cefteram Pivoxil in a dedicated carboy.

• Label as "Flammable/Toxic Waste" (if organic solvents are present).

• Ship for incineration.

Option 2: Chemical Deactivation (In-Lab Pre-treatment) Use this only if approved by your local EHS and for small aqueous volumes (<1L).

• Preparation: Prepare a 1N Sodium Hydroxide (NaOH) solution.

• Reaction: Add the NaOH solution to the aqueous antibiotic waste in a 1:1 ratio.

• Incubation: Stir the mixture for 24 hours at room temperature. The high pH opens the beta-lactam ring, rendering the antibiotic inactive.

• Neutralization: After 24 hours, neutralize the solution to pH 7 using 1N Hydrochloric Acid (HCl).

• Final Disposal: Dispose of the neutralized liquid as chemical waste (do not pour down the drain unless explicitly permitted by local wastewater permits).

Protocol C: Spill Management

Objective: Prevent aerosolization of the powder.

• Evacuate & PPE: Clear the immediate area. Don appropriate PPE (N95 respirator is mandatory).

• Wet Method: DO NOT dry sweep. Cover the spill with paper towels soaked in 10% bleach or 1N NaOH . This dampens the powder (preventing dust) and begins degrading the compound.

• Collection: Scoop the wet material into a hazardous waste bag.

• Decontamination: Wipe the surface 3 times with detergent and water.

Visualizations

Figure 1: Waste Stream Decision Tree

This logic flow ensures the correct segregation of Cefteram Pivoxil waste based on its physical state and concentration.

Caption: Decision logic for segregating Cefteram Pivoxil waste streams to ensure environmental safety and regulatory compliance.

Figure 2: Emergency Spill Response Workflow

A self-validating workflow to minimize respiratory exposure during accidental release.

Caption: Step-by-step emergency response protocol for solid powder spills, prioritizing respiratory protection.

References

• Pfizer Inc. (2011). Material Safety Data Sheet: Cefteram Pivoxil. Pfizer Global EHS. (Note: General reference for Cephalosporin SDS data).

• U.S. Environmental Protection Agency (EPA). (2019).[2] Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine. Federal Register.

• National Institutes of Health (NIH). (2006). An approach for decontamination of beta-lactam antibiotic residues. Chem Pharm Bull.[3][4][5]

• Bitesize Bio. (2023). Antibiotic Disposal in the Lab: Simple Tips to Get it Right.

• Santa Cruz Biotechnology. (2019).[6] Safety Data Sheet: Cefcapene Pivoxil Hydrochloride (Analogous Compound).

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. An approach for decontamination of beta-lactam antibiotic residues or contaminants in the pharmaceutical manufacturing environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nhia.org [nhia.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]

Personal protective equipment for handling 2-CefteraM Pivoxil

Executive Safety Summary: The Immunological Hazard

Immediate Action Required: Treat 2-CefteraM Pivoxil (and all associated intermediates) as a Category 1 Respiratory and Skin Sensitizer .

Unlike standard cytotoxic agents where the dose makes the poison, beta-lactam antibiotics like Cefteram Pivoxil pose a stochastic immunological risk. The primary danger is not acute toxicity (LD50), but haptenization .

The Mechanism of Danger: The beta-lactam ring is highly reactive. Upon inhalation or skin contact, it can open and covalently bind to endogenous serum proteins (like albumin), creating a hapten-carrier complex. The immune system recognizes this complex as foreign, triggering IgE-mediated hypersensitivity.

• First Exposure: Sensitization (asymptomatic).

• Subsequent Exposure: Potential anaphylaxis or severe status asthmaticus.

Operational Directive: Zero-skin-contact and zero-inhalation protocols are mandatory.

Personal Protective Equipment (PPE) Matrix

Standard "lab coats and gloves" are insufficient for solid-state handling of sensitizers. The following matrix defines the minimum requirements for handling 2-CefteraM Pivoxil powder or concentrated solutions.

PPE Component	Specification	Scientific Rationale
Respiratory	N95 (Minimum) ; P100 or PAPR (Preferred for >1g)	Surgical masks offer zero protection against molecular dust (<5µm). P100 filters block 99.97% of particulates, preventing inhalation-based sensitization.
Hand Protection	Double Nitrile Gloves (min 5 mil thickness)	Outer Glove: Sacrificial layer. Inner Glove: Colored differently to spot tears immediately. Note: Latex is strictly prohibited due to co-sensitization risks.
Body Protection	Tyvek® 400 (or equivalent) Coverall	Lab coats have open weaves that trap dust. Tyvek provides a non-woven barrier preventing dust migration to street clothes (a common vector for "take-home" exposure).
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Prevents ocular absorption. Safety glasses with side shields are insufficient for fine powders that behave like fluids.
Footwear	Shoe Covers (Booties)	Prevents tracking of active pharmaceutical ingredients (API) out of the containment zone.

Operational Workflow: The "Clean-Dirty" Logic

To maintain containment, you must visualize the laboratory as a series of pressure zones. The following diagram illustrates the critical gowning and de-gowning logic required to prevent cross-contamination.

Figure 1: Sequential Gowning and De-gowning workflow to ensure zero migration of sensitizing dust.

Key Protocol Nuances:

• The "Tape Seal": You must tape the cuff of the inner glove to the sleeve of the Tyvek suit. This prevents wrist exposure when reaching up or forward.

• Doffing (Removal): This is the highest risk moment. Remove the outer gloves inside the fume hood before withdrawing your hands. This leaves the gross contamination inside the containment device.

• Solubility Awareness: 2-CefteraM Pivoxil is lipophilic (due to the pivaloyloxymethyl ester). It will not wash off easily with water alone; use soap and mechanical friction.

Decontamination & Waste Disposal[1]

Beta-lactams are environmentally persistent and biologically active. Do not dispose of down the drain.

Chemical Inactivation Strategy

To chemically destroy the hazard, you must break the beta-lactam ring (hydrolysis).

• Reagent: 1N Sodium Hydroxide (NaOH).

• Contact Time: Minimum 30 minutes.

• Mechanism: The hydroxide ion attacks the carbonyl carbon of the beta-lactam ring, opening it and rendering the antibiotic pharmacologically inert (though the degradation product may still have minor allergenic potential, it is significantly reduced).

Waste Stream Management

Figure 2: Waste inactivation and disposal pathway ensuring environmental safety.

Disposal Protocol:

• Solids: All contaminated consumables (gloves, wipes) go directly into a dedicated container marked "Sensitizing Agent - Incinerate Only."

• Liquids: Treat aqueous waste with NaOH to pH >10. Let stand for 30 minutes. Adjust pH to neutral before disposal into the hazardous waste stream (check local EPA/EHS regulations).

• Spills: Cover with paper towels. Soak towels with 1N NaOH. Wait 15 minutes. Wipe up.[1]

Emergency Response

In Case of Inhalation:

• Move immediately to fresh air.[2][3]

• Alert EHS/Medical immediately.[3]

• Note: Symptoms (wheezing, tightness) may be delayed 1-4 hours.

In Case of Skin Contact:

• Wash with copious soap and water for 15 minutes.[3]

• Do not use alcohol-based sanitizers; these can increase skin permeability and drive the compound deeper into the dermis.

References

• Pfizer Inc. (2011).[4] Material Safety Data Sheet: Cefditoren Pivoxil. Retrieved from 4

• U.S. Food and Drug Administration (FDA). (2013).[5] Non-Penicillin Beta-Lactam Drugs: A CGMP Framework for Preventing Cross-Contamination. Retrieved from 5[6]

• Cayman Chemical. (2025).[2][7] Safety Data Sheet: Cefditoren Pivoxil. Retrieved from 7

• Occupational Safety and Health Administration (OSHA). (2001).[8] Recordkeeping and Reporting Occupational Injuries and Illnesses (Antibiotics as Medical Treatment). Retrieved from 8

Sources

• 1. fishersci.com [fishersci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. echemi.com [echemi.com]
• 4. cdn.pfizer.com [cdn.pfizer.com]
• 5. regulations.gov [regulations.gov]
• 6. Beta‑Lactam Antibiotics 2013 Guidance for Preventing Cross Contamination Hits the Street [lachmanconsultants.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. All prescription medications, including preventive antibiotics, should be considered medical treatment and are recordable. | Occupational Safety and Health Administration [osha.gov]